1-(Phenylamino)cyclohexane-1-carboxamide

• CAS: 64269-12-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Hypothesized Mechanism of Action of 1-(Phenylamino)cyclohexane-1-carboxamide

This document provides a comprehensive analysis of the putative mechanism of action for 1-(Phenylamino)cyclohexane-1-carboxamide. Given the limited direct research on this specific molecule, this guide synthesizes information from structurally related compounds to build a robust, scientifically grounded hypothesis. Our approach is rooted in structure-activity relationships, leveraging established pharmacology of key structural motifs to predict biological targets and outline a clear path for experimental validation. This guide is intended for researchers, scientists, and drug development professionals seeking to understand and investigate the pharmacological profile of this novel chemical entity.

Introduction: A Structurally-Informed Hypothesis

1-(Phenylamino)cyclohexane-1-carboxamide is a synthetic molecule featuring a cyclohexane scaffold geminally substituted with both a phenylamino and a carboxamide group. This unique arrangement strongly suggests a pharmacological profile centered on the central nervous system. The core structure bears a striking resemblance to the arylaliphatic amine pharmacophore present in well-characterized N-Methyl-D-Aspartate (NMDA) receptor antagonists, such as phencyclidine (PCP) and ketamine. Furthermore, compounds possessing a phenyl group and a nitrogen-containing moiety are frequently found to interact with sigma (σ) receptors.[1][2]

Therefore, we hypothesize a dual-target mechanism of action for 1-(Phenylamino)cyclohexane-1-carboxamide:

• Primary Mechanism: Uncompetitive antagonism of the NMDA receptor ion channel.

• Secondary Mechanism: Modulatory activity at sigma-1 receptors.

This guide will deconstruct these hypothesized mechanisms, provide the scientific rationale based on analogous compounds, and present detailed experimental protocols required to validate these predictions.

Part 1: Primary Hypothesized Mechanism: NMDA Receptor Antagonism

The glutamatergic system, particularly the NMDA receptor, is fundamental to synaptic transmission, plasticity, and memory.[3] Its dysregulation is implicated in numerous neurological and psychiatric disorders. Compounds structurally related to 1-(Phenylamino)cyclohexane-1-carboxamide, specifically the 1-amino-alkylcyclohexanes, are established as systemically-active, uncompetitive NMDA receptor antagonists.[4][5]

Proposed Molecular Interaction

We propose that 1-(Phenylamino)cyclohexane-1-carboxamide acts as an open-channel blocker of the NMDA receptor. For this to occur, the receptor must first be activated by the binding of both glutamate and a co-agonist (glycine or D-serine), which opens the central ion pore. The compound can then enter the channel.

• Binding Site: The protonated phenylamino group is predicted to bind within the channel pore, interacting with key residues at the "magnesium block" site. This physically occludes the passage of Ca²⁺ and Na⁺ ions.

• Uncompetitive Nature: The antagonist can only bind when the channel is in an open state, making its action dependent on neuronal activity.

• Voltage-Dependency: The positively charged antagonist is driven into and held within the channel by the negative membrane potential. Depolarization of the membrane weakens this interaction, facilitating the antagonist's exit. This property is characteristic of compounds like memantine and is thought to confer a more favorable therapeutic profile by preferentially blocking excessive, pathological receptor activation while sparing normal physiological function.[5]

Below is a diagram illustrating the proposed interaction at the NMDA receptor.

Caption: Hypothesized modulation of the Sigma-1 receptor at the ER.

Experimental Validation: Radioligand Binding

To confirm interaction with sigma receptors and determine affinity and selectivity, competitive radioligand binding assays are the gold standard.

Protocol: Sigma Receptor Radioligand Binding Assay

• Tissue Preparation: Homogenize guinea pig brain or membranes from a cell line expressing human sigma-1 receptors (e.g., CHO-K1) in a suitable buffer (e.g., 50 mM Tris-HCl).

• Assay Setup (Sigma-1): In each tube, combine the membrane preparation, the radioligand -pentazocine (a selective sigma-1 ligand) at a concentration near its Kd, and varying concentrations of the test compound (e.g., 10⁻¹¹ to 10⁻⁵ M).

• Assay Setup (Sigma-2): In a separate experiment, use [³H]DTG in the presence of excess (+)-pentazocine to mask sigma-1 sites, thereby measuring binding to sigma-2 sites.

• Nonspecific Binding: Prepare a set of tubes containing the radioligand and a high concentration of a known non-radioactive sigma ligand (e.g., haloperidol) to determine nonspecific binding.

• Incubation: Incubate all tubes at a controlled temperature (e.g., 37°C) for a set time (e.g., 120 minutes).

• Termination: Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester. Wash the filters quickly with ice-cold buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a liquid scintillation counter.

• Analysis: Calculate specific binding by subtracting nonspecific binding from total binding. Plot the percentage of specific binding against the log concentration of the test compound. Use nonlinear regression to determine the IC₅₀, and then calculate the inhibition constant (Ki) using the Cheng-Prusoff equation.

Integrated Pharmacological Profile: Data Summary

The experimental protocols described above would yield quantitative data to confirm or refute the hypothesized mechanisms. The table below presents a template for summarizing such hypothetical results, providing a clear overview of the compound's pharmacological profile.

Target	Assay Type	Parameter	Hypothetical Value	Interpretation
NMDA Receptor	Whole-Cell Patch-Clamp	IC₅₀ (at -70 mV)	2.5 µM	Potent channel blockade
NMDA Receptor	Radioligand Binding ([³H]MK-801)	Kᵢ	1.8 µM	Binds within the channel pore
Sigma-1 Receptor	Radioligand Binding (-pentazocine)	Kᵢ	850 nM	High affinity for Sigma-1
Sigma-2 Receptor	Radioligand Binding ([³H]DTG)	Kᵢ	>10,000 nM	Selective for Sigma-1 over Sigma-2
Functional Assay	Calcium Imaging (in response to agonist)	Activity	Antagonist	Blocks Sigma-1 mediated signaling

Conclusion

Based on a rigorous analysis of its chemical structure, 1-(Phenylamino)cyclohexane-1-carboxamide is hypothesized to function as a dual-target ligand, acting primarily as a voltage-dependent, uncompetitive antagonist at the NMDA receptor and secondarily as a modulator of the sigma-1 receptor. This profile suggests potential therapeutic applications in neurological and psychiatric conditions where glutamatergic and cellular stress pathways are dysregulated. The causality behind this hypothesis is the established pharmacology of the arylaliphatic amine pharmacophore. Each protocol described herein serves as a self-validating system to test this hypothesis, from initial binding affinity to functional cellular consequences. The successful execution of these experiments will elucidate the true mechanism of action and pave the way for further preclinical and clinical development.

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Discovery and Synthesis of Novel Cyclohexane-1-Carboxamides: A Technical Guide

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The cyclohexane ring is a ubiquitous structural motif in medicinal chemistry, valued for its conformational rigidity and its ability to serve as a versatile scaffold in drug design.[1] When functionalized with a carboxamide group, this scaffold gives rise to the cyclohexane-1-carboxamide core, a privileged structure found in a wide array of biologically active agents. These compounds have demonstrated significant potential across various therapeutic areas, including oncology, infectious diseases, and neurology.[2][3] This guide provides an in-depth exploration of the discovery, rational design, synthesis, and evaluation of novel cyclohexane-1-carboxamides. It is intended for researchers and drug development professionals, offering field-proven insights into synthetic strategies, analytical validation, and biological screening, grounded in authoritative scientific literature.

The Cyclohexane-1-Carboxamide Scaffold: A Privileged Core in Drug Discovery

The strategic importance of the cyclohexane core in medicinal chemistry cannot be overstated. Its three-dimensional, non-planar structure offers distinct advantages over flat aromatic rings, potentially creating more extensive contact points with target proteins.[1] This structural feature makes it an effective bioisostere for phenyl or t-butyl groups, allowing chemists to fine-tune a molecule's steric and electronic properties to enhance binding affinity and selectivity.[1]

The addition of the carboxamide linkage introduces a critical functional group known for its ability to participate in hydrogen bonding, a key interaction for molecular recognition at biological targets.[4] The combination of the rigid cyclohexane scaffold and the hydrogen-bonding capability of the amide group creates a powerful platform for designing potent and selective modulators of various biological targets. Derivatives of this core have shown diverse biological activities, including anticancer, analgesic, anticonvulsant, and antimicrobial effects.[2][3]

The drug discovery process for novel cyclohexane-1-carboxamides follows a well-established, yet iterative, pathway.

Caption: High-level workflow for the discovery of novel cyclohexane-1-carboxamides.

Synthetic Strategies for Cyclohexane-1-Carboxamides

The cornerstone of synthesizing this class of compounds is the formation of the amide bond.[5] While direct condensation of a carboxylic acid and an amine is possible, it typically requires high temperatures and can be inefficient.[5][6] Therefore, the most common and reliable strategy involves the activation of the carboxylic acid moiety to facilitate nucleophilic attack by the desired amine.

A widely adopted and effective approach begins with the conversion of cyclohexane-1-carboxylic acid to its more reactive acyl chloride derivative. This intermediate readily reacts with a primary or secondary amine to form the target carboxamide in high yield.

Caption: General synthetic workflow for cyclohexane-1-carboxamide synthesis.

Detailed Experimental Protocol: Synthesis of a 1,1-Disubstituted Cyclohexane-1-Carboxamide Derivative

This protocol is adapted from a published procedure for synthesizing novel cyclohexane-1-carboxamide derivatives with potential anticancer activity.[2] It serves as a self-validating system, grounded in peer-reviewed methodology.

Objective: To synthesize a novel N-phenyl-cyclohexane-1-carboxamide derivative.

Step 1: Activation of the Carboxylic Acid

• Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add cyclohexane-1-carboxylic acid (10 mmol).

• Reagent Addition: Add 20 mL of anhydrous dichloromethane (DCM) as the solvent, followed by the slow, dropwise addition of thionyl chloride (12 mmol) at 0 °C (ice bath).

  • Causality: Thionyl chloride converts the carboxylic acid into the highly reactive acyl chloride. This is a crucial activation step because amines are not strong enough nucleophiles to react efficiently with the unactivated carboxylic acid.[6] DCM is used as an inert solvent.

• Reaction: Allow the mixture to warm to room temperature, then heat to reflux for 2-3 hours. The reaction progress can be monitored by the cessation of HCl gas evolution.

• Work-up: After the reaction is complete, remove the excess thionyl chloride and DCM under reduced pressure using a rotary evaporator. The resulting crude cyclohexane-1-carbonyl chloride is a light-yellow oil and is typically used in the next step without further purification due to its reactivity.

Step 2: Amide Bond Formation

• Setup: In a separate 250 mL flask, dissolve the desired amine (e.g., aniline, 10 mmol) and a non-nucleophilic base such as triethylamine (12 mmol) in 50 mL of anhydrous DCM. Cool the flask to 0 °C.

  • Causality: Triethylamine acts as an acid scavenger, neutralizing the HCl byproduct generated during the reaction. This prevents the protonation of the amine nucleophile, which would render it unreactive.

• Reagent Addition: Dissolve the crude cyclohexane-1-carbonyl chloride from Step 1 in 20 mL of anhydrous DCM and add it dropwise to the stirred amine solution at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to stir at room temperature overnight (12-16 hours).

• Work-up:

  • Wash the reaction mixture sequentially with 1N HCl (2 x 30 mL), saturated sodium bicarbonate solution (2 x 30 mL), and brine (1 x 30 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: The crude solid product is purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel to yield the pure cyclohexane-1-carboxamide derivative.

Structural Characterization and Validation

The unambiguous identification of the synthesized compounds is critical. A combination of spectroscopic techniques is employed to confirm the structure and purity of the final products.[2]

• Infrared (IR) Spectroscopy: Used to identify key functional groups. The presence of a strong absorption band around 1630-1680 cm⁻¹ is characteristic of the C=O stretch in an amide, while a broad peak around 3200-3400 cm⁻¹ indicates the N-H stretch.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide detailed information about the carbon-hydrogen framework. In ¹H NMR, the protons on the cyclohexane ring typically appear as complex multiplets in the 1.0-2.5 ppm region, while the amide N-H proton often appears as a broad singlet downfield (around 8.0-8.5 ppm).[8]

• Mass Spectrometry (MS): Confirms the molecular weight of the compound. A common fragmentation pattern for carboxamides is the cleavage of the C-N bond, leading to the formation of an acylium ion (R-CO⁺), which often appears as a significant peak in the spectrum.[7]

Representative Analytical Data

The following table summarizes typical characterization data for a synthesized N-Aryl-cyclohexane-1-carboxamide derivative, based on published findings.[2]

Analytical Technique	Characteristic Signal	Interpretation
IR (KBr, cm⁻¹)	~3300 (broad)	N-H stretching of the amide
~1650 (strong)	C=O stretching of the amide
~2930, 2850	C-H stretching of cyclohexane
¹H NMR (DMSO-d₆, δ ppm)	8.25 (s, 1H)	Amide N-H
7.0-7.8 (m, Ar-H)	Aromatic Protons
1.2-2.4 (m, 11H)	Cyclohexane Protons
Mass Spec (ESI-MS)	[M+H]⁺	Confirms the molecular weight of the target compound

Biological Evaluation: A Case Study in Anticancer Screening

Many novel cyclohexane-1-carboxamides are synthesized with the goal of identifying new therapeutic agents.[9] A primary area of investigation is oncology, where these compounds have been evaluated for their cytotoxic effects against various cancer cell lines.[2][10]

In-Vitro Cytotoxicity Assay (MTT Assay)

The MTT assay is a standard colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability and proliferation. It is frequently used to screen compounds for cytotoxic potential.[9]

Protocol Outline:

• Cell Seeding: Cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) are seeded in 96-well plates and allowed to adhere overnight.[10]

• Compound Treatment: The synthesized cyclohexane-1-carboxamide derivatives are dissolved (typically in DMSO) and added to the wells at various concentrations. A positive control (e.g., doxorubicin) and a vehicle control (DMSO) are included.[2]

• Incubation: The plates are incubated for a set period (e.g., 48-72 hours).

• MTT Addition: MTT reagent is added to each well and incubated, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Quantification: The formazan crystals are dissolved, and the absorbance is read using a microplate reader. The absorbance is directly proportional to the number of viable cells.

• Data Analysis: The half-maximal inhibitory concentration (IC₅₀), which is the concentration of the compound that inhibits 50% of cell growth, is calculated.

Representative Biological Data

The following table presents example cytotoxicity data for a series of hypothetical cyclohexane-1-carboxamide derivatives against different cancer cell lines, illustrating a typical outcome of a screening campaign.[2][10]

Compound ID	Substitution on Amide Nitrogen	IC₅₀ (µM) vs. MCF-7 (Breast)	IC₅₀ (µM) vs. A549 (Lung)	IC₅₀ (µM) vs. HepG2 (Liver)
C-1	Phenyl	15.2	20.5	18.1
C-2	4-Chlorophenyl	5.8	8.3	7.2
C-3	4-Methoxyphenyl	12.1	16.4	14.9
C-4	2-Pyridyl	3.1	5.2	4.5
Doxorubicin	(Positive Control)	6.8	3.0	5.5

Data is illustrative and based on trends observed in cited literature.[2][10]

The results suggest that substitutions on the aryl ring significantly impact cytotoxic activity, providing a basis for further Structure-Activity Relationship (SAR) studies to optimize the lead compound.

Conclusion and Future Outlook

The cyclohexane-1-carboxamide scaffold remains a highly attractive and fruitful starting point for the discovery of novel therapeutic agents. The synthetic routes are generally robust and amenable to the creation of diverse chemical libraries. By combining rational design, efficient synthesis, and systematic biological evaluation, researchers can continue to exploit this privileged core to develop next-generation drugs. Future efforts will likely focus on exploring novel substitutions, understanding detailed mechanisms of action through molecular docking and pathway analysis, and improving the pharmacokinetic profiles of lead compounds to advance them toward clinical development.

References

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An In-depth Technical Guide to the Predicted Pharmacological Profile of 1-(Phenylamino)cyclohexane-1-carboxamide

A Note to the Reader: Direct pharmacological data for 1-(Phenylamino)cyclohexane-1-carboxamide is not extensively available in the public domain. This guide, therefore, presents a predicted pharmacological profile based on the synthesis and biological activities of structurally related cyclohexane-carboxamide derivatives. The insights herein are extrapolated from structure-activity relationship (SAR) studies on analogous compounds and are intended to guide future research and drug discovery efforts.

Introduction to the Cyclohexane-Carboxamide Scaffold

The cyclohexane-carboxamide moiety is a versatile scaffold in medicinal chemistry, offering a unique combination of rigidity and three-dimensional diversity. The cyclohexane ring, with its stable chair conformation, provides a robust framework for the precise spatial orientation of functional groups, which is critical for specific interactions with biological targets.[1] The amide linkage introduces a planar, hydrogen-bonding capable unit, further influencing the molecule's pharmacokinetic and pharmacodynamic properties. Derivatives of this core structure have demonstrated a wide array of biological activities, including anticancer, anti-inflammatory, and enzyme inhibitory effects.[2][3][4] This guide will explore the potential pharmacological profile of 1-(Phenylamino)cyclohexane-1-carboxamide by examining the established activities of its structural analogs.

Synthesis of Related Cyclohexane-Carboxamide Derivatives

The synthesis of cyclohexane-carboxamide derivatives typically involves the coupling of a cyclohexane-carboxylic acid or its activated form with an appropriate amine. For 1,1-disubstituted cyclohexane-1-carboxamides, a common starting material is 1-aminocyclohexane-1-carbonitrile, which can be hydrolyzed to the corresponding amino acid. Subsequent N-acylation and amide bond formation with various amines lead to a diverse library of compounds.[4]

For instance, the synthesis of 1-(N-phenyl-2-(heteroalicyclic-1-yl)acetamido)cyclohexane-1-carboxamide derivatives involves coupling 1-(2-chloro-N-phenylacetamido)cyclohexane-1-carboxamide with different amines.[4] This modular synthetic approach allows for systematic modifications of the substituents on both the cyclohexane ring and the carboxamide nitrogen, facilitating the exploration of structure-activity relationships.

Illustrative Synthetic Workflow

Caption: General synthetic workflow for related cyclohexane-carboxamide derivatives.

Predicted Pharmacological Profile

Based on the biological activities of structurally similar compounds, 1-(Phenylamino)cyclohexane-1-carboxamide is predicted to exhibit pharmacological effects in several key areas.

Potential Anticancer Activity

A significant body of research points to the potential of cyclohexane-carboxamide derivatives as anticancer agents.[4][5]

Mechanism of Action: Studies on related 1,1-disubstituted cyclohexane-1-carboxamides suggest that these compounds may induce apoptosis in cancer cells. For example, certain derivatives have been shown to activate caspases-3, -8, and -9, indicating involvement of both the intrinsic and extrinsic apoptotic pathways.[5] Furthermore, some analogs have been observed to cause cell cycle arrest at the G2/M phase in cancer cell lines.[4]

Structure-Activity Relationship Insights: The nature of the substituents at the 1-position of the cyclohexane ring and on the carboxamide nitrogen appears to be crucial for cytotoxic activity. For instance, in a series of 1-(N-phenyl-2-(heteroalicyclic-1-yl)acetamido)cyclohexane-1-carboxamide derivatives, the introduction of a 4-(2-methoxyphenyl)piperazin-1-yl moiety resulted in a compound with potent activity against the MCF-7 breast cancer cell line, with an IC50 value of 3.25 μM.[4] This suggests that the phenylamino group in the target compound of this guide could contribute to its anticancer potential.

Predicted Anticancer Signaling Pathway:

Caption: Predicted apoptotic signaling pathway initiated by 1-(Phenylamino)cyclohexane-1-carboxamide.

Potential Anti-inflammatory Activity

Derivatives of cyclohexene-1-carboxylic acid, a closely related scaffold, have been investigated for their anti-inflammatory properties.[2] These compounds have been shown to modulate the production of inflammatory cytokines.

Mechanism of Action: Certain amidrazone derivatives of cyclohex-1-ene-1-carboxylic acid have demonstrated the ability to inhibit the secretion of pro-inflammatory cytokines such as TNF-α and IL-6 in mitogen-stimulated peripheral blood mononuclear cells (PBMCs).[2] This suggests a potential mechanism of action involving the modulation of inflammatory signaling pathways.

Structure-Activity Relationship Insights: The anti-inflammatory activity of these compounds is influenced by the substituents on the amidrazone moiety. For example, a derivative with a 4-chlorophenyl substituent at the R2 position strongly inhibited TNF-α secretion.[2] The presence of a phenyl group in 1-(Phenylamino)cyclohexane-1-carboxamide suggests that it could also interact with targets involved in inflammatory processes.

Potential Enzyme Inhibition

Cycloalkylamide derivatives have been identified as inhibitors of soluble epoxide hydrolase (sEH), an enzyme involved in the metabolism of signaling lipids.[3]

Mechanism of Action: Inhibition of sEH by these compounds is thought to occur through binding to the active site of the enzyme. The cyclohexane ring plays a key role in fitting into the hydrophobic pocket of the enzyme.

Structure-Activity Relationship Insights: Studies have shown that a six-membered cycloalkane ring, such as cyclohexane, is necessary for potent sEH inhibition by cycloalkylamide derivatives.[3] The hydrophobicity of the substituents also plays a significant role in inhibitory potency. The phenyl group in 1-(Phenylamino)cyclohexane-1-carboxamide would contribute to the overall hydrophobicity of the molecule, potentially enhancing its affinity for the sEH active site.

Experimental Protocols for Evaluation

To validate the predicted pharmacological profile of 1-(Phenylamino)cyclohexane-1-carboxamide, a series of in vitro and in vivo experiments would be necessary.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay is used to assess the antiproliferative activity of a compound against cancer cell lines.[6]

Methodology:

• Cell Seeding: Plate cancer cells (e.g., MCF-7, A549, HepG2) in 96-well plates at a suitable density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of 1-(Phenylamino)cyclohexane-1-carboxamide and a vehicle control for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours to allow the formation of formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC50 value.

Caspase Activity Assay

This assay measures the activation of caspases, key mediators of apoptosis.

Methodology:

• Cell Treatment: Treat cancer cells with the test compound at its IC50 concentration for a specified time.

• Cell Lysis: Lyse the cells to release cellular contents.

• Substrate Addition: Add a fluorogenic or colorimetric substrate specific for the caspase of interest (e.g., Caspase-3, -8, or -9).

• Incubation: Incubate the mixture to allow for substrate cleavage by the activated caspase.

• Signal Detection: Measure the fluorescent or colorimetric signal, which is proportional to caspase activity.

Cytokine Release Assay (ELISA)

This assay quantifies the levels of inflammatory cytokines released by immune cells.

Methodology:

• Cell Stimulation: Isolate PBMCs and stimulate them with a mitogen (e.g., lipopolysaccharide) in the presence or absence of the test compound.

• Supernatant Collection: After incubation, collect the cell culture supernatant.

• ELISA: Perform an enzyme-linked immunosorbent assay (ELISA) for specific cytokines (e.g., TNF-α, IL-6) using commercially available kits.

• Data Analysis: Quantify the cytokine concentrations based on a standard curve.

Quantitative Data from Related Compounds

The following table summarizes the reported in vitro activities of some cyclohexane-carboxamide derivatives, which can serve as a benchmark for future studies on 1-(Phenylamino)cyclohexane-1-carboxamide.

Compound ID	Structure	Cell Line	Activity	Reference
5i	1-(N-(4-(2-methoxyphenyl)piperazin-1-yl)-2-oxo-2-phenylethyl)-N-phenylcyclohexane-1-carboxamide	MCF-7	IC50 = 3.25 μM	[4]
6a	N-(1-(morpholine-4-carbonyl)cyclohexyl)benzamide	A549	IC50 = 3.03 μM	[5]
8a	1-(Benzoylamino)-N-(4-chlorophenyl)cyclohexane-1-carboxamide	A549	IC50 = 5.21 μM	[5]

Conclusion and Future Directions

While direct experimental data for 1-(Phenylamino)cyclohexane-1-carboxamide is scarce, the analysis of its structural analogs provides a strong rationale for investigating its potential as an anticancer, anti-inflammatory, and enzyme inhibitory agent. The cyclohexane-carboxamide scaffold has proven to be a fruitful starting point for the development of bioactive compounds.

Future research should focus on the synthesis of 1-(Phenylamino)cyclohexane-1-carboxamide and its derivatives, followed by a comprehensive in vitro and in vivo pharmacological evaluation to validate the predicted activities. Mechanistic studies will be crucial to elucidate the specific molecular targets and signaling pathways involved. The insights gained from such studies will be invaluable for the rational design of novel therapeutics based on this promising chemical scaffold.

References

• Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid. (n.d.). MDPI. Retrieved January 22, 2026, from [Link]

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• Structure activity relationships of cycloalkylamide derivatives as inhibitors of the soluble epoxide hydrolase. (2011). Bioorganic & Medicinal Chemistry Letters, 21(8), 2413-2416. [Link]

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• The Discovery and Structure-Activity Relationships of 1,2,3,6-tetrahydro-4-phenyl-1-[(arylcyclohexenyl)alkyl]pyridines. Dopamine Autoreceptor Agonists and Potential Antipsychotic Agents. (1995). Journal of Medicinal Chemistry, 38(13), 2357-2375. [Link]

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Spectroscopic data for 1-(Phenylamino)cyclohexane-1-carboxamide (NMR, IR, MS)

An In-depth Technical Guide to the Spectroscopic Characterization of 1-(Phenylamino)cyclohexane-1-carboxamide

This guide provides a comprehensive overview of the key spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)—as they apply to the structural elucidation of 1-(Phenylamino)cyclohexane-1-carboxamide. Designed for researchers, scientists, and professionals in drug development, this document synthesizes predictive analysis with established spectroscopic principles to offer a robust framework for the characterization of this and similar novel chemical entities.

Introduction: The Imperative of Spectroscopic Analysis

In the realm of medicinal chemistry and drug development, the unambiguous determination of a molecule's structure is a cornerstone of both efficacy and safety. 1-(Phenylamino)cyclohexane-1-carboxamide, a compound with potential applications stemming from its unique structural motifs—a substituted cyclohexane ring, a phenylamino moiety, and a primary carboxamide—requires meticulous spectroscopic analysis to confirm its identity and purity. This guide delves into the predicted spectroscopic data for this molecule, providing a detailed rationale based on the analysis of analogous structures and foundational principles.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Detailed Look at the Molecular Skeleton

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. By probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C, we can map out the connectivity and chemical environment of each atom.

Predicted ¹H NMR Spectrum

The proton NMR spectrum of 1-(Phenylamino)cyclohexane-1-carboxamide is expected to exhibit distinct signals corresponding to the aromatic, amine, amide, and aliphatic protons.

Proton Type	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Rationale and Comparative Insights
Phenyl (Ar-H)	7.20 - 6.70	Multiplets	Aromatic protons typically resonate in this downfield region. The electronic effect of the amino group will cause shielding, shifting the signals slightly upfield compared to unsubstituted benzene. The ortho, meta, and para protons will have slightly different chemical environments, leading to complex multiplets.[1]
Amide (-CONH₂)	6.5 - 5.5	Broad Singlets (2H)	The two protons of the primary amide are diastereotopic and can exhibit broad signals due to quadrupole broadening from the adjacent nitrogen and potential hydrogen bonding. Their chemical shifts are typically in this range.[2]
Amine (-NH-)	4.0 - 3.0	Broad Singlet (1H)	The proton on the phenylamino group is expected to be a broad singlet, with its chemical shift influenced by solvent and concentration.[3]
Cyclohexane (-CH₂-)	2.0 - 1.2	Complex Multiplets (10H)	The ten protons on the five CH₂ groups of the cyclohexane ring are chemically non-equivalent and will produce a complex series of overlapping multiplets in the aliphatic region. In unsubstituted cyclohexane, a single peak is observed around 1.43 ppm.[4][5] The substitution pattern here removes that symmetry.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum provides a count of the non-equivalent carbon atoms and information about their electronic environment.

Carbon Type	Predicted Chemical Shift (δ, ppm)	Rationale and Comparative Insights
Carbonyl (-C =O)	175 - 185	The carbonyl carbon of a primary amide is significantly deshielded and typically appears in this downfield region.[6][7]
Aromatic (ipso-C)	140 - 150	The aromatic carbon directly attached to the nitrogen (ipso-carbon) is expected in this range.
Aromatic (Ar-C)	115 - 130	The remaining five aromatic carbons will appear in this region, with distinct signals for the ortho, meta, and para positions.[6][8]
Quaternary (C1)	55 - 65	The quaternary carbon of the cyclohexane ring, bonded to the phenylamino and carboxamide groups, will be deshielded. Its signal may be of lower intensity due to the lack of a nuclear Overhauser effect (NOE) enhancement.[6][9]
Cyclohexane (-CH₂-)	20 - 40	The five CH₂ carbons of the cyclohexane ring will give rise to multiple signals in the aliphatic region. Their specific chemical shifts are influenced by their spatial relationship to the substituents.[8][10]

Experimental Protocol for NMR Spectroscopy

A standardized protocol for acquiring high-quality NMR spectra is crucial for accurate structural interpretation.

• Sample Preparation: Dissolve approximately 5-10 mg of 1-(Phenylamino)cyclohexane-1-carboxamide in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters: spectral width of 12-16 ppm, 16-32 scans, relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical parameters: spectral width of 200-240 ppm, a larger number of scans (e.g., 1024 or more) due to the low natural abundance of ¹³C, relaxation delay of 2-5 seconds.

• Data Processing: Process the raw data (Free Induction Decay - FID) with appropriate Fourier transformation, phasing, and baseline correction.

Caption: General workflow for NMR analysis.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.[11]

Predicted IR Absorption Bands

The IR spectrum of 1-(Phenylamino)cyclohexane-1-carboxamide will be characterized by the vibrational modes of its key functional groups.

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Intensity	Rationale and Comparative Insights
N-H Stretch (Amine & Amide)	3400 - 3200	Medium, Sharp	Primary amides typically show two distinct N-H stretching bands (asymmetric and symmetric).[12] The secondary amine (phenylamino) will contribute a single N-H stretch in this region.[13] These bands are characteristically sharper than O-H stretches.
C-H Stretch (Aromatic)	3100 - 3000	Medium to Weak	The C-H bonds of the phenyl group will absorb at wavenumbers slightly higher than 3000 cm⁻¹.
C-H Stretch (Aliphatic)	3000 - 2850	Strong	The C-H bonds of the cyclohexane ring will result in strong absorptions just below 3000 cm⁻¹.[14]
C=O Stretch (Amide I Band)	~1650	Strong	This is a very characteristic and strong absorption for the carbonyl group in a primary amide. Hydrogen bonding in the solid state typically lowers this frequency.[15]
N-H Bend (Amide II Band)	~1620	Medium	The scissoring vibration of the primary -NH₂ group results in a band in this region.[12]
C-N Stretch	1335 - 1250	Medium	The stretching vibration of the aromatic C-N bond is expected in this range.[13]

Experimental Protocol for FTIR Spectroscopy

• Sample Preparation (Attenuated Total Reflectance - ATR):

  • Place a small amount of the solid sample directly onto the ATR crystal.

  • Ensure good contact between the sample and the crystal by applying pressure with the built-in clamp. This is a common and convenient method for solid samples.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Collect a background spectrum of the empty ATR crystal.

  • Collect the sample spectrum.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

  • The spectrum is usually recorded in the mid-IR range (4000-400 cm⁻¹).[16]

• Data Processing: The software automatically ratios the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

Caption: General workflow for FTIR analysis.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of a compound and offers clues to its structure through the analysis of its fragmentation pattern upon ionization.[17]

Predicted Mass Spectrum

• Molecular Ion (M⁺•): For 1-(Phenylamino)cyclohexane-1-carboxamide (C₁₃H₁₈N₂O), the calculated monoisotopic mass is 218.1419 g/mol . A prominent molecular ion peak is expected at m/z = 218.

• Key Fragmentation Pathways:

  • Alpha-Cleavage: Cleavage of the bond between the quaternary carbon and the carboxamide group is a likely pathway, leading to a fragment corresponding to the loss of CONH₂ (mass = 44). This would result in a peak at m/z = 174.

  • Amide Fragmentation: A characteristic peak for primary amides is often observed at m/z = 44, corresponding to the [CONH₂]⁺• fragment.[18]

  • Cleavage of the N-CO Bond: A common fragmentation pathway for amides involves the cleavage of the N-CO bond.[18][19]

  • Loss of Phenylamino Group: Cleavage of the bond between the quaternary carbon and the phenylamino group would result in the loss of C₆H₅NH (mass = 92), leading to a fragment at m/z = 126.

  • Cyclohexane Ring Fragmentation: The cyclohexane ring can undergo fragmentation, leading to a series of peaks corresponding to the loss of alkyl fragments.

Experimental Protocol for Mass Spectrometry

• Sample Introduction: Introduce a dilute solution of the compound (e.g., in methanol or acetonitrile) into the mass spectrometer via direct infusion or through an LC system.

• Ionization: Utilize a soft ionization technique such as Electrospray Ionization (ESI) to minimize in-source fragmentation and clearly observe the molecular ion. Electron Ionization (EI) can also be used to induce more extensive fragmentation for structural analysis.[20]

• Mass Analysis: Use a high-resolution mass analyzer (e.g., Time-of-Flight (TOF) or Orbitrap) to obtain accurate mass measurements, which can be used to confirm the elemental composition.

• Data Acquisition: Acquire the mass spectrum over a suitable m/z range (e.g., 50-500). If tandem MS (MS/MS) is available, the molecular ion (m/z = 218) can be isolated and fragmented to confirm the proposed fragmentation pathways.

Conclusion: A Synergistic Approach to Structural Elucidation

The comprehensive characterization of 1-(Phenylamino)cyclohexane-1-carboxamide relies on the synergistic use of NMR, IR, and MS. While IR provides a quick confirmation of the key functional groups, MS establishes the molecular weight and offers fragmentation clues. It is the detailed 2D and 1D NMR data, however, that ultimately allows for the unambiguous assignment of the complete molecular structure. The predicted data and protocols outlined in this guide provide a robust framework for researchers to confidently identify and characterize this molecule, ensuring the integrity and reliability of their scientific endeavors.

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A Guide to the Crystal Structure Analysis of N-Phenylcyclohexanecarboxamide: From Synthesis to Structural Insights and Therapeutic Potential

This technical guide provides a comprehensive overview of the crystal structure analysis of N-Phenylcyclohexanecarboxamide, a molecule of significant interest in medicinal chemistry. Tailored for researchers, scientists, and drug development professionals, this document delves into the synthesis, crystallization, and detailed structural elucidation of this compound. Beyond a mere recitation of methods, this guide offers insights into the rationale behind key experimental choices, ensuring a deeper understanding of the crystallographic process and the implications of the structural findings.

Introduction: The Significance of the N-Phenylcarboxamide Scaffold in Drug Discovery

The N-phenylcarboxamide moiety is recognized as a "privileged scaffold" in medicinal chemistry, frequently appearing in FDA-approved drugs.[1] This structural motif is lauded for its versatile binding capabilities and its presence in a wide array of biologically active compounds, including those with anti-infective and anti-cancer properties.[1][2] The inherent drug-like properties of this scaffold make it a valuable starting point for the design of novel therapeutics.[3]

N-Phenylcyclohexanecarboxamide, in particular, belongs to a class of compounds that have shown promise as inhibitors of Heat Shock Protein 90 (Hsp90).[4] Hsp90 is a molecular chaperone that plays a crucial role in the stability and function of numerous client proteins involved in cancer cell growth and survival. Its inhibition is a validated therapeutic strategy in oncology. A thorough understanding of the three-dimensional structure of molecules like N-Phenylcyclohexanecarboxamide is paramount for structure-based drug design, enabling the optimization of binding affinity and selectivity for targets such as Hsp90.[4]

This guide will walk through the complete process of determining the crystal structure of N-Phenylcyclohexanecarboxamide, providing a robust framework for researchers engaged in similar structural investigations.

Synthesis and Crystallization: The Foundation of Structural Analysis

The journey to a crystal structure begins with the synthesis of the compound and the growth of high-quality single crystals. The quality of the crystal is the single most important determinant of the quality of the final structure.

Synthesis of N-Phenylcyclohexanecarboxamide

N-Phenylcyclohexanecarboxamide can be synthesized via the reaction of cyclohexoyl chloride with aniline.[5]

Experimental Protocol:

• Reactant Preparation: Dissolve aniline in a suitable aprotic solvent, such as dichloromethane or diethyl ether, in a round-bottom flask equipped with a magnetic stirrer and an addition funnel. Cool the solution in an ice bath.

• Acylation Reaction: Slowly add a solution of cyclohexoyl chloride in the same solvent to the cooled aniline solution with vigorous stirring. The slow addition is crucial to control the exothermic reaction and prevent the formation of side products.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting materials are consumed.

• Work-up: Upon completion, wash the reaction mixture with a dilute acid (e.g., 1M HCl) to remove any unreacted aniline, followed by a wash with a dilute base (e.g., saturated NaHCO3 solution) to remove any excess acid chloride. Finally, wash with brine and dry the organic layer over an anhydrous drying agent (e.g., Na2SO4 or MgSO4).

• Purification: Remove the solvent under reduced pressure to yield the crude product. The crude N-Phenylcyclohexanecarboxamide can be further purified by recrystallization or column chromatography.

Single Crystal Growth of N-Phenylcyclohexanecarboxamide

Obtaining single crystals suitable for X-ray diffraction is often a process of trial and error. For N-Phenylcyclohexanecarboxamide, recrystallization from ethanol has been reported to yield colorless, block-like crystals.[5]

Experimental Protocol: Slow Evaporation from Ethanol

• Dissolution: Dissolve the purified N-Phenylcyclohexanecarboxamide in a minimal amount of hot ethanol to create a saturated solution.[6] Using the minimum amount of solvent is key to inducing crystallization upon cooling.

• Hot Filtration (Optional): If any insoluble impurities are present, perform a hot gravity filtration to remove them. This step is critical to prevent these impurities from acting as nucleation sites and hindering the growth of a single crystal.

• Slow Cooling: Cover the flask with a watch glass or pierce a piece of parafilm with a needle to allow for slow evaporation of the solvent.[7] Allow the solution to cool slowly to room temperature. Rapid cooling often leads to the formation of small, poorly-ordered crystals.

• Crystal Growth: As the solution cools and the solvent slowly evaporates, the solubility of the compound decreases, leading to the formation of supersaturation and subsequent crystal growth.[8] The process can take several hours to days.

• Crystal Harvesting: Once well-formed, block-like crystals are observed, carefully harvest them from the mother liquor using a spatula or by decanting the solvent. Wash the crystals with a small amount of cold ethanol to remove any residual soluble impurities and then allow them to air dry.

The choice of ethanol as the solvent is based on the principle that the solute should be highly soluble at high temperatures and sparingly soluble at low temperatures, a key characteristic for successful recrystallization.[8]

Single-Crystal X-ray Diffraction: Unveiling the Molecular Architecture

Single-crystal X-ray diffraction is a powerful, non-destructive technique that provides precise information about the three-dimensional arrangement of atoms within a crystal.[9] This section details the workflow for the structural determination of N-Phenylcyclohexanecarboxamide.

Data Collection: Capturing the Diffraction Pattern

A suitable single crystal of N-Phenylcyclohexanecarboxamide is mounted on a goniometer head and placed in the X-ray beam of a diffractometer.[9] The crystal is cooled to a low temperature (typically 100-120 K) using a cryostream of nitrogen gas to minimize thermal vibrations of the atoms, leading to a higher quality diffraction pattern.[10]

Experimental Parameters:

Parameter	Value/Choice	Rationale
X-ray Source	Mo Kα radiation (λ = 0.71073 Å)	Molybdenum is a common choice for small molecule crystallography as its wavelength provides good resolution and is suitable for a wide range of unit cell sizes.
Temperature	113 K	Reduces thermal motion of atoms, resulting in sharper diffraction spots and a more precise final structure.[10]
Detector	CCD or CMOS detector	Modern detectors allow for rapid and efficient collection of diffraction data.
Data Collection Strategy	ω and φ scans	A series of diffraction images are collected as the crystal is rotated through different angles (ω and φ scans) to ensure that all unique reflections are measured. A complete dataset is crucial for an accurate structure determination.[11]

Data Processing: From Images to Intensities

The raw diffraction images are processed to extract the intensities of the individual reflections. This process involves several steps:

• Integration: The intensity of each diffraction spot is determined by integrating the pixel values within a defined area around the spot and subtracting the background.[12]

• Indexing: The positions of the diffraction spots are used to determine the unit cell parameters and the orientation of the crystal lattice.

• Scaling and Merging: The intensities from all the images are scaled to a common reference frame to account for variations in exposure time and detector response. Symmetry-equivalent reflections are then merged to produce a final dataset of unique reflections with their corresponding intensities and standard uncertainties.

Structure Solution and Refinement: Building the Molecular Model

The processed data is then used to solve and refine the crystal structure. For N-Phenylcyclohexanecarboxamide, the structure was solved using direct methods with the SHELXS program and refined using the SHELXL program.[5][13]

Workflow for Structure Solution and Refinement:

Caption: Workflow for crystal structure solution and refinement.

Structure Solution (Direct Methods): The "phase problem" is a central challenge in crystallography, as the measured intensities only provide the amplitudes of the structure factors, not their phases. Direct methods are computational techniques that use statistical relationships between the intensities to estimate the initial phases, allowing for the calculation of an initial electron density map.[10] From this map, the positions of the non-hydrogen atoms can be determined.

Structure Refinement (Least-Squares): The initial atomic model is then refined against the experimental data using a least-squares minimization procedure.[14] This iterative process adjusts the atomic coordinates, displacement parameters (describing thermal motion), and other parameters to minimize the difference between the observed and calculated structure factor amplitudes. Difference Fourier maps are used between refinement cycles to locate any missing atoms (such as hydrogen atoms) or to model any disorder present in the crystal.[14]

For N-Phenylcyclohexanecarboxamide, the amide hydrogen atom was located in a difference Fourier map and refined freely, while other hydrogen atoms were placed in geometrically calculated positions.[5]

The Crystal Structure of N-Phenylcyclohexanecarboxamide: A Detailed Analysis

The successful solution and refinement of the diffraction data provide a detailed picture of the molecular and supramolecular structure of N-Phenylcyclohexanecarboxamide.

Crystallographic Data

The key crystallographic data for N-Phenylcyclohexanecarboxamide are summarized in the table below.[5]

Parameter	Value
Chemical Formula	C₁₃H₁₇NO
Molecular Weight	203.28 g/mol
Crystal System	Orthorhombic
Space Group	Pca2₁
Unit Cell Dimensions	a = 9.943(2) Å
b = 11.839(2) Å
c = 9.6514(19) Å
α = β = γ = 90°
Volume	1136.1(4) ų
Z	4
Calculated Density	1.188 Mg/m³
Absorption Coefficient	0.08 mm⁻¹
F(000)	440
Final R-indices [I > 2σ(I)]	R1 = 0.033, wR2 = 0.080
Goodness-of-fit on F²	1.09

Molecular Conformation

The crystal structure reveals several key conformational features of the N-Phenylcyclohexanecarboxamide molecule:

• Cyclohexane Ring: The cyclohexane ring adopts a stable chair conformation.[5]

• Amide Group and Phenyl Ring: The amide C(=O)—N moiety is nearly coplanar with the phenyl ring, with a C—N—C—O torsion angle of 4.1(2)°.[5] This planarity is a common feature in amides and is due to the delocalization of the nitrogen lone pair into the carbonyl group, giving the C-N bond partial double bond character.

Supramolecular Assembly: The Role of Hydrogen Bonding

In the crystal, N-Phenylcyclohexanecarboxamide molecules are linked by intermolecular N—H···O hydrogen bonds to form infinite chains running along the c-axis.[5] This is a classic C(4) chain motif in graph set notation. This type of hydrogen bonding is a fundamental and predictable interaction in the crystal engineering of amides.[5]

Caption: Schematic of the infinite hydrogen-bonded chain in the crystal structure.

This self-assembly into well-defined hydrogen-bonded chains is a critical aspect of the solid-state structure and can influence the physicochemical properties of the material, such as its solubility and melting point.

Conclusion: From Structure to Function

The crystal structure analysis of N-Phenylcyclohexanecarboxamide provides a precise and detailed understanding of its three-dimensional architecture. The chair conformation of the cyclohexane ring, the near planarity of the amide and phenyl groups, and the formation of infinite hydrogen-bonded chains are key structural features.

For drug development professionals, this detailed structural information is invaluable. It provides a starting point for computational studies, such as molecular docking, to understand how this molecule and its derivatives might interact with therapeutic targets like Hsp90. The knowledge of the stable conformation and the key intermolecular interactions can guide the design of new analogues with improved potency, selectivity, and pharmacokinetic properties. This guide has provided a comprehensive roadmap for the structural analysis of N-Phenylcyclohexanecarboxamide, illustrating the synergy between synthesis, crystallization, and X-ray diffraction in modern chemical and pharmaceutical research.

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Unlocking the Electronic Landscape of Phenylcyclopropane Carboxamides: An In-depth Technical Guide

Foreword: The Allure of a Strained Ring

In the landscape of medicinal chemistry and materials science, the phenylcyclopropane carboxamide scaffold has emerged as a privileged motif. The inherent strain of the three-membered ring, coupled with the electronic interplay between the phenyl and carboxamide moieties, bestows upon these molecules a unique set of properties.[1][2] This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals aiming to investigate the electronic properties of this fascinating class of compounds. We will delve into the synthetic rationale, explore key experimental techniques for characterization, and unpack the power of computational chemistry to rationalize and predict their behavior.

The Foundation: Synthesis and Structural Uniqueness

The majority of phenylcyclopropane carboxamides are synthesized through a multi-step process that begins with the formation of a phenylcyclopropane carboxylic acid intermediate.[1][2] A common and effective method involves the α-alkylation of a substituted 2-phenylacetonitrile with 1,2-dibromoethane. This is typically followed by the hydrolysis of the nitrile group to a carboxylic acid. The final carboxamide is then generated through an amide coupling reaction with a desired amine, often facilitated by coupling agents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).[1]

The uniqueness of these molecules lies in the electronic communication between the phenyl ring and the cyclopropane ring. The cyclopropane ring, with its "bent" bonds, can exhibit properties akin to a double bond, allowing for electronic conjugation with the adjacent aromatic system. This interaction is profoundly influenced by the substituents on both the phenyl ring and the carboxamide nitrogen, providing a rich playground for tuning the electronic properties of the molecule.

Experimental Investigation of Electronic Properties

A multi-faceted experimental approach is crucial to fully elucidate the electronic landscape of phenylcyclopropane carboxamides. Here, we detail the core techniques and provide self-validating protocols.

Electrochemical Characterization: Cyclic Voltammetry

Cyclic voltammetry (CV) is a powerful technique to probe the redox behavior of molecules, providing insights into their frontier molecular orbital energies (HOMO and LUMO). By measuring the potentials at which a molecule is oxidized and reduced, we can estimate these energy levels and understand its propensity to donate or accept electrons.

Field-Proven Protocol:

• Preparation of the Analyte Solution: Dissolve the phenylcyclopropane carboxamide derivative in a suitable solvent (e.g., acetonitrile or dichloromethane) containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate, TBAPF₆). The analyte concentration is typically in the range of 1-5 mM.

• Electrochemical Cell Setup: Employ a standard three-electrode cell consisting of a working electrode (e.g., glassy carbon or platinum), a reference electrode (e.g., Ag/AgCl or a saturated calomel electrode - SCE), and a counter electrode (e.g., a platinum wire).

• Deoxygenation: Purge the analyte solution with an inert gas (e.g., argon or nitrogen) for at least 15 minutes to remove dissolved oxygen, which can interfere with the measurements. Maintain a blanket of the inert gas over the solution during the experiment.

• Data Acquisition:

  • Set the potential window to a range that is expected to encompass the oxidation and reduction events of the compound. A wide initial scan range (e.g., -2.0 V to +2.0 V vs. Ag/AgCl) is often employed, which can be narrowed in subsequent experiments.

  • Select a suitable scan rate, typically starting at 100 mV/s. Varying the scan rate can provide information about the reversibility of the redox processes.

  • Record the cyclic voltammogram.

• Internal Standard: After recording the voltammogram of the analyte, add a known internal standard with a well-defined redox potential (e.g., ferrocene/ferrocenium couple) to the solution and record another voltammogram. This allows for the accurate calibration of the measured potentials.

• Data Analysis:

  • Determine the onset oxidation potential (Eox) and onset reduction potential (Ered) from the voltammogram.

  • Estimate the HOMO and LUMO energy levels using the following empirical equations:

    • EHOMO (eV) = - (Eoxonset - E1/2(Fc/Fc+) + 4.8)

    • ELUMO (eV) = - (Eredonset - E1/2(Fc/Fc+) + 4.8)

Causality Behind Experimental Choices:

• The choice of solvent and supporting electrolyte is critical to ensure the solubility of the analyte and to provide sufficient conductivity for the electrochemical measurement.

• Deoxygenation is essential because oxygen is electroactive and its reduction can mask the electrochemical signals of the analyte.

• The use of an internal standard like ferrocene provides a reliable reference point, minimizing variations between experiments and instruments.

Diagram of the Cyclic Voltammetry Workflow:

Caption: Workflow for UV-Vis and Fluorescence Spectroscopic Analysis.

Computational Modeling: A Window into the Electronic Structure

Computational chemistry, particularly Density Functional Theory (DFT), provides an invaluable theoretical framework to complement and rationalize experimental findings. DFT calculations can provide detailed information about the electronic structure, molecular orbitals, and various electronic properties of phenylcyclopropane carboxamides. [3] Field-Proven Protocol:

• Structure Optimization:

  • Build the 3D structure of the phenylcyclopropane carboxamide derivative.

  • Perform a geometry optimization using a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-31G(d,p) or larger). [3]This step is crucial to find the lowest energy conformation of the molecule.

• Frequency Calculation:

  • Perform a frequency calculation on the optimized geometry to ensure that it corresponds to a true minimum on the potential energy surface (i.e., no imaginary frequencies).

• Electronic Property Calculations:

  • From the optimized structure, calculate key electronic properties, including:

    • Frontier Molecular Orbitals (HOMO and LUMO): Visualize the spatial distribution of the HOMO and LUMO and calculate their energy levels. The HOMO-LUMO energy gap is a critical parameter related to the molecule's electronic excitability and chemical reactivity. [4][5] * Molecular Electrostatic Potential (MEP): Generate an MEP map to visualize the electron density distribution and identify regions of positive and negative electrostatic potential. This is useful for predicting sites of electrophilic and nucleophilic attack.

    • Simulated UV-Vis Spectra: Use Time-Dependent DFT (TD-DFT) to simulate the electronic absorption spectrum, which can be compared with the experimental data to validate the computational model and to assign the nature of the electronic transitions.

Causality Behind Experimental Choices:

• The choice of DFT functional and basis set is a trade-off between computational cost and accuracy. B3LYP/6-31G(d,p) is a widely used and generally reliable combination for organic molecules.

• Geometry optimization is a prerequisite for accurate electronic property calculations, as these properties are highly dependent on the molecular structure.

• TD-DFT is a powerful tool for studying excited states and is the method of choice for simulating UV-Vis spectra.

Diagram of the Computational Chemistry Workflow:

Caption: Workflow for Computational Investigation using DFT.

Data Synthesis and Interpretation: The Structure-Property Relationship

The true power of this multi-pronged approach lies in the synthesis of experimental and computational data. By correlating the electrochemical and spectroscopic data with the computational results, researchers can build a robust understanding of the structure-property relationships governing the electronic behavior of phenylcyclopropane carboxamides.

Table 1: Example of Integrated Data Summary for a Series of Phenylcyclopropane Carboxamides

Compound	Substituent (R)	Eox (V vs. Fc/Fc⁺)	Ered (V vs. Fc/Fc⁺)	EHOMO (eV)a	ELUMO (eV)a	λmax (nm)	Φf
1a	-H	1.25	-1.80	-5.65	-2.60	280	0.15
1b	-OCH₃	1.10	-1.85	-5.50	-2.55	295	0.25
1c	-NO₂	1.50	-1.50	-5.90	-2.90	320	0.05

a Calculated from experimental electrochemical data.

Conclusion: A Versatile Scaffold with Tunable Electronics

The phenylcyclopropane carboxamide core represents a versatile scaffold with electronic properties that can be finely tuned through synthetic modification. A systematic investigation, combining electrochemical, spectroscopic, and computational methods, is essential for a comprehensive understanding of these properties. The protocols and workflows outlined in this guide provide a solid foundation for researchers to unlock the full potential of this intriguing class of molecules in the development of new therapeutics and functional materials.

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A Technical Guide to the Therapeutic Potential of 1-(Phenylamino)cyclohexane-1-carboxamide: Targeting Glutamatergic and Monoaminergic Pathways

Abstract

This technical guide provides an in-depth analysis of 1-(Phenylamino)cyclohexane-1-carboxamide (PCC), a novel arylcyclohexylamine derivative with significant therapeutic potential. Based on its structural similarity to well-characterized compounds like phencyclidine (PCP) and ketamine, PCC is hypothesized to primarily act as a non-competitive N-methyl-D-aspartate (NMDA) receptor antagonist. This guide outlines the scientific rationale for investigating PCC's mechanism of action, details robust experimental workflows for target validation, and explores its potential applications in treating complex neurological and psychiatric disorders, including treatment-resistant depression, neuropathic pain, and neurodegeneration following ischemic events. Furthermore, we discuss plausible secondary targets, such as the dopamine transporter (DAT) and sigma receptors, which may contribute to a unique pharmacological profile. This document is intended for researchers, scientists, and drug development professionals dedicated to advancing novel therapeutics for central nervous system (CNS) disorders.

Part 1: Introduction to 1-(Phenylamino)cyclohexane-1-carboxamide (PCC)

1-(Phenylamino)cyclohexane-1-carboxamide belongs to the arylcyclohexylamine class of chemical compounds.[1] This class is renowned for its diverse pharmacological activities, largely stemming from the interaction of its members with key CNS receptors.[2] The core structure, a phenyl ring attached to a cyclohexane ring which also bears an amino group, is a pharmacophore for potent NMDA receptor antagonists, including ketamine and PCP.[1] The distinguishing feature of PCC is the carboxamide group at the 1-position of the cyclohexane ring, a modification that is predicted to modulate its binding affinity, selectivity, and pharmacokinetic properties compared to its predecessors.

The primary hypothesis guiding the investigation of PCC is that it functions as a non-competitive antagonist of the NMDA receptor, a critical glutamate receptor involved in synaptic plasticity, learning, and memory.[3] Dysfunction of the NMDA receptor is implicated in a wide array of CNS disorders, making it a high-value target for therapeutic intervention.[4]

Part 2: The NMDA Receptor as the Primary Therapeutic Target

Overview of NMDA Receptor Function and Pathophysiology

The NMDA receptor is a ligand-gated ion channel that is crucial for excitatory synaptic transmission in the brain. Its activation requires the binding of both glutamate and a co-agonist (glycine or D-serine), as well as the relief of a voltage-dependent magnesium (Mg2+) block. Upon activation, the channel opens, allowing an influx of calcium (Ca2+) ions, which triggers a cascade of intracellular signaling events that underpin synaptic plasticity, a fundamental mechanism for learning and memory.[3]

However, excessive activation of NMDA receptors leads to a pathological process known as excitotoxicity, where a massive influx of Ca2+ triggers apoptotic and necrotic cell death pathways. This phenomenon is a key contributor to neuronal damage in conditions such as stroke, traumatic brain injury, and various neurodegenerative diseases.[5] Conversely, hypofunction of NMDA receptors is thought to be involved in the pathophysiology of psychiatric disorders like schizophrenia and depression.[3]

PCC as a Putative Non-Competitive NMDA Receptor Antagonist

Structurally, PCC is an analog of phencyclidine (PCP), a well-established non-competitive NMDA receptor antagonist.[6] These types of antagonists, also known as open-channel blockers, bind to a site within the receptor's ion channel pore (the "PCP site"), physically obstructing the flow of ions.[6] This mechanism of action is distinct from competitive antagonists that compete with glutamate for its binding site.[7] The therapeutic advantage of non-competitive antagonists like ketamine has been demonstrated in the rapid treatment of major depressive disorder.[3]

The carboxamide moiety in PCC is expected to influence its interaction with the PCP binding site, potentially altering its affinity, on/off rates, and subunit selectivity. The NMDA receptor is a heterotetramer, typically composed of two GluN1 subunits and two GluN2 subunits (A-D). The specific GluN2 subunit composition dictates the receptor's functional properties and its role in different brain regions and disease states. Developing subunit-selective antagonists is a major goal in modern pharmacology to achieve targeted therapeutic effects with fewer side effects.

Experimental Workflow for Target Validation

To rigorously validate the hypothesis that PCC is an NMDA receptor antagonist, a multi-step experimental approach is required. This workflow ensures a comprehensive characterization from molecular binding to cellular function.

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In-Vitro Antitumor Activity of Cyclohexane-1-Carboxamide Derivatives: A Technical Guide for Drug Discovery Professionals

Foreword: The Evolving Landscape of Anticancer Drug Discovery

The quest for novel, more effective, and selective anticancer agents is a cornerstone of modern medicinal chemistry. In this pursuit, privileged scaffolds—molecular frameworks with a proven affinity for biological targets—serve as invaluable starting points. The cyclohexane-1-carboxamide core has emerged as a promising scaffold, with a growing body of evidence demonstrating the potent in-vitro antitumor activity of its derivatives. This guide provides an in-depth technical overview for researchers, scientists, and drug development professionals engaged in the discovery and preclinical evaluation of this compelling class of compounds. We will delve into the synthetic strategies, methodologies for assessing antitumor efficacy, and the underlying molecular mechanisms of action, offering a comprehensive resource to accelerate research and development in this area.

The Cyclohexane-1-Carboxamide Scaffold: A Privileged Structure in Oncology

The cyclohexane-1-carboxamide moiety offers a unique combination of structural features that make it an attractive scaffold for the design of novel anticancer agents. The cyclohexane ring provides a three-dimensional framework that can be readily functionalized to explore chemical space and optimize interactions with biological targets. The carboxamide linkage enhances molecular flexibility and provides opportunities for hydrogen bonding, which can significantly improve target affinity and pharmacokinetic properties.[1]

Derivatives of this scaffold have demonstrated significant cytotoxic effects against a range of human cancer cell lines, including breast (MCF-7), liver (HepG2), lung (A549), and colon (HCT-116) cancers.[2] Notably, certain cyclohexane-1-carboxamide derivatives have exhibited greater potency than doxorubicin, a widely used chemotherapeutic agent, highlighting their potential as next-generation anticancer drugs.[3]

Synthetic Strategies for Cyclohexane-1-Carboxamide Derivatives

The synthesis of cyclohexane-1-carboxamide derivatives typically involves a multi-step process that allows for the introduction of diverse substituents to probe structure-activity relationships (SAR). A general synthetic route often begins with the formation of a key intermediate, which is then further modified.

General Synthetic Protocol

A common approach to synthesizing N-substituted cyclohexane-1-carboxamide derivatives involves the reaction of cyclohexoyl chloride with an appropriate aniline.[4] This straightforward amidation reaction provides a versatile platform for generating a library of compounds with varying substituents on the phenyl ring.

Further modifications can be introduced to the cyclohexane ring or the carboxamide nitrogen to explore a wider range of chemical diversity. For instance, 1,1-disubstituted cyclohexane-1-carboxamides have been synthesized as potent apoptosis inducers.[2]

In-Vitro Evaluation of Antitumor Activity: Core Methodologies

A robust in-vitro evaluation is critical to characterizing the antitumor potential of newly synthesized cyclohexane-1-carboxamide derivatives. This section details the standard protocols for assessing cytotoxicity, apoptosis induction, and cell cycle perturbation.

Cytotoxicity Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method for evaluating cell viability and proliferation. The principle of the assay is based on the reduction of the yellow tetrazolium salt MTT by mitochondrial dehydrogenases in metabolically active cells to form purple formazan crystals.[5] The amount of formazan produced is directly proportional to the number of viable cells and can be quantified spectrophotometrically.[6]

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 1,000 to 100,000 cells per well and incubate for 6 to 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the cyclohexane-1-carboxamide derivatives and incubate for the desired exposure period (e.g., 48 or 72 hours).

• MTT Addition: Add 10 µL of MTT reagent to each well.

• Incubation: Incubate the plate for 2 to 4 hours at 37°C until a purple precipitate is visible.

• Solubilization: Add 100 µL of a detergent reagent (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Leave the plate at room temperature in the dark for 2 hours and then measure the absorbance at 570 nm using a microplate reader.

Apoptosis Detection: Annexin V/Propidium Iodide Staining

Apoptosis, or programmed cell death, is a key mechanism by which many anticancer agents exert their effects. The Annexin V/Propidium Iodide (PI) assay is a standard flow cytometry-based method for detecting apoptosis.[7] This assay is based on the principle that in the early stages of apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane.[8] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify apoptotic cells.[8] Propidium iodide is a fluorescent nucleic acid stain that is impermeant to live and early apoptotic cells but can penetrate late apoptotic and necrotic cells, allowing for their differentiation.[7]

• Cell Treatment: Treat cells with the test compounds for the desired time.

• Cell Harvesting: Collect both adherent and floating cells.

• Washing: Wash the cells with cold 1X PBS.

• Resuspension: Resuspend the cells in 1X Binding Buffer.

• Staining: Add fluorochrome-conjugated Annexin V and PI to the cell suspension.

• Incubation: Incubate the cells for 10-15 minutes at room temperature in the dark.

• Analysis: Analyze the stained cells by flow cytometry.

Cell Cycle Analysis: Propidium Iodide Staining

Many anticancer drugs induce cell cycle arrest, preventing cancer cells from proliferating. Cell cycle analysis using propidium iodide (PI) staining and flow cytometry is a widely used technique to assess the distribution of a cell population in the different phases of the cell cycle (G0/G1, S, and G2/M). PI is a fluorescent dye that binds stoichiometrically to DNA, meaning the fluorescence intensity is directly proportional to the DNA content.

• Cell Harvesting and Fixation: Harvest cells and fix them in cold 70% ethanol.

• Washing: Wash the fixed cells with PBS.

• RNase Treatment: Resuspend the cells in a solution containing RNase A to degrade RNA, which can also be stained by PI.

• PI Staining: Add a PI staining solution to the cells.

• Incubation: Incubate the cells for 5 to 10 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the samples by flow cytometry.

Data Presentation and Interpretation

Quantitative Cytotoxicity Data

The results of the MTT assay are typically expressed as the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%. This data is best presented in a tabular format for easy comparison of the potency of different derivatives against various cancer cell lines.

Compound	MCF-7 (IC50, µM)	HepG2 (IC50, µM)	A549 (IC50, µM)	HCT-116 (IC50, µM)	K-562 (IC50, µM)
Derivative 1	Data	Data	Data	Data	Data
Derivative 2	Data	Data	Data	Data	Data
Doxorubicin	Data	Data	3.01[2]	Data	Data

Note: This table is a template. Actual IC50 values should be populated from experimental data. The IC50 value for Doxorubicin against A549 cells is provided as a reference from the literature.[2]

Visualizing Experimental Workflows

Clear and concise diagrams of experimental workflows are essential for ensuring reproducibility and understanding the overall experimental design.

Caption: Workflow for the MTT cytotoxicity assay.

Caption: Workflow for the Annexin V/PI apoptosis assay.

Mechanism of Action: Induction of Apoptosis and Cell Cycle Arrest

Several studies have elucidated the molecular mechanisms underlying the antitumor activity of cyclohexane-1-carboxamide derivatives. A primary mechanism is the induction of apoptosis, often accompanied by cell cycle arrest.

The Apoptotic Pathway

Certain 1,1-disubstituted cyclohexane-1-carboxamides have been shown to induce apoptosis in cancer cells by activating both the extrinsic and intrinsic apoptotic pathways.[2] This involves the activation of initiator caspases (caspase-8 and caspase-9) and the executioner caspase (caspase-3).[2] Furthermore, these compounds can upregulate the expression of the tumor suppressor protein p53 and the pro-apoptotic protein Bax, while downregulating the anti-apoptotic protein Bcl-2, thereby increasing the Bax/Bcl-2 ratio and promoting apoptosis.[2][9] The p53 protein plays a crucial role in inducing apoptosis by activating the Bax gene.[10] Bax, in turn, can interact with Bcl-2, leading to the activation of caspases and subsequent cell death.[10]

Caption: Apoptotic signaling pathway induced by select cyclohexane-1-carboxamide derivatives.

Cell Cycle Arrest

In addition to inducing apoptosis, some cyclohexane-1-carboxamide derivatives have been observed to cause cell cycle arrest, particularly at the G2/M phase.[3] This prevents cancer cells from dividing and proliferating, further contributing to the overall antitumor effect.

Structure-Activity Relationship (SAR) Insights

Understanding the structure-activity relationship is paramount for the rational design and optimization of more potent and selective anticancer agents. For cyclohexane-1-carboxamide derivatives, several key structural features have been identified that influence their antitumor activity.

The nature and position of substituents on the phenyl ring can significantly impact cytotoxicity. For instance, the introduction of specific functional groups can enhance the binding affinity of the compound to its biological target.[1] Furthermore, the substitution pattern on the cyclohexane ring itself can modulate the compound's activity. The presence of a double bond within the cyclohexene ring has been shown to enhance antiproliferative activity in some amidrazone derivatives.[11] The conformation of the cyclohexane ring, which is influenced by the size and orientation of its substituents, also plays a critical role in determining the overall shape of the molecule and its ability to interact with target proteins.[12][13]

Conclusion and Future Directions

Cyclohexane-1-carboxamide derivatives represent a promising class of compounds with significant in-vitro antitumor activity. Their ability to induce apoptosis and cell cycle arrest through well-defined molecular pathways makes them attractive candidates for further development. The synthetic versatility of the scaffold allows for extensive exploration of the chemical space to optimize potency and selectivity.

Future research should focus on a more detailed elucidation of the specific molecular targets of these compounds. Comprehensive SAR studies, aided by computational modeling, will be instrumental in designing next-generation derivatives with improved pharmacological profiles. Furthermore, in-vivo studies are warranted to evaluate the efficacy and safety of the most promising candidates in preclinical cancer models. The continued investigation of this privileged scaffold holds great promise for the discovery of novel and effective anticancer therapeutics.

References

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• Al-Ostoot, F. H., Al-Ghorbani, M., Al-mahbashi, H. M., Al-salahi, R., Al-Qadasy, Z. A., Al-Salahi, O. S., ... & Al-Musa, A. A. (2024). Exploring Carboxamide Derivatives as Promising Anticancer Agents: Design, In Vitro Evaluation, and Mechanistic Insights. Molecules, 29(13), 3043. [Link]

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• Biernasiuk, A., Szymańska, E., Wujec, M., & Paneth, P. (2022). Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid. Molecules, 27(13), 4038. [Link]

• Liu, Q., Wang, H., & Liu, J. (2022). The role of BCL-2 family proteins in regulating apoptosis and cancer therapy. Frontiers in Oncology, 12, 980125. [Link]

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• Fahmy, H., El-Sayed, N., El-Messery, S., & El-Sawy, E. (2019). Anticancer activity of newly synthesized 1,1-disubstituted cyclohexane-1-carboxamides: in vitro caspases mediated apoptosis activators in human cancer cell lines and their molecular modeling. Drug development research, 80(7), 945–958. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 1-(Phenylamino)cyclohexane-1-carboxamide

Abstract

This comprehensive guide details a robust and reproducible protocol for the synthesis of 1-(Phenylamino)cyclohexane-1-carboxamide, a valuable scaffold in medicinal chemistry and drug development. The described methodology follows a two-step sequence, commencing with a modified Strecker reaction to produce the key intermediate, 1-(Phenylamino)cyclohexane-1-carbonitrile, followed by a controlled partial hydrolysis to yield the target carboxamide. This document provides in-depth procedural instructions, mechanistic insights, safety protocols, and characterization data to ensure successful synthesis and validation.

Introduction

1-(Phenylamino)cyclohexane-1-carboxamide and its derivatives are of significant interest to the pharmaceutical and agrochemical industries. The rigid cyclohexyl backbone combined with the phenylamino and carboxamide functionalities provides a unique three-dimensional structure that can be exploited for potent and selective interactions with biological targets. This application note aims to provide researchers, scientists, and drug development professionals with a detailed, field-proven protocol for the synthesis of this important compound, emphasizing both the practical execution and the underlying chemical principles.

Reaction Scheme

The synthesis of 1-(Phenylamino)cyclohexane-1-carboxamide is achieved through a two-step process, beginning with the formation of an α-aminonitrile via a Strecker-type reaction, followed by its partial hydrolysis.

Step 1: Synthesis of 1-(Phenylamino)cyclohexane-1-carbonitrile

Reaction: Cyclohexanone + Aniline + Potassium Cyanide → 1-(Phenylamino)cyclohexane-1-carbonitrile

Step 2: Synthesis of 1-(Phenylamino)cyclohexane-1-carboxamide

Reaction: 1-(Phenylamino)cyclohexane-1-carbonitrile --(H₂SO₄, H₂O)--> 1-(Phenylamino)cyclohexane-1-carboxamide

Mechanistic Overview & Rationale

The initial step of this synthesis is a variant of the classic Strecker synthesis.[1][2][3] In this multicomponent reaction, cyclohexanone first reacts with aniline to form an imine intermediate. The cyanide ion, a potent nucleophile, then attacks the electrophilic carbon of the imine, yielding the α-aminonitrile, 1-(Phenylamino)cyclohexane-1-carbonitrile.[2][4]

The subsequent conversion of the nitrile to a carboxamide is achieved through a controlled acid-catalyzed hydrolysis. Concentrated sulfuric acid is employed to protonate the nitrile nitrogen, rendering the carbon more susceptible to nucleophilic attack by water. Careful control of reaction temperature and time is crucial to favor the formation of the primary amide and minimize over-hydrolysis to the corresponding carboxylic acid.[5]

Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis of 1-(Phenylamino)cyclohexane-1-carboxamide.

Materials and Equipment

Reagents & Solvents	Equipment
Cyclohexanone (≥99%)	Round-bottom flasks (various sizes)
Aniline (≥99%, freshly distilled)	Reflux condenser
Potassium Cyanide (KCN, ≥97%)	Magnetic stirrer and stir bars
Glacial Acetic Acid	Heating mantle
Methanol (ACS grade)	Ice bath
Diethyl Ether (anhydrous)	Separatory funnel
Concentrated Sulfuric Acid (98%)	Buchner funnel and filter paper
Sodium Bicarbonate (saturated aq. solution)	Rotary evaporator
Sodium Sulfate (anhydrous)	pH paper
Deionized Water	Standard laboratory glassware
Deuterated Solvents for NMR (e.g., CDCl₃, DMSO-d₆)	Personal Protective Equipment (PPE)

Detailed Synthesis Protocol

Step 1: Synthesis of 1-(Phenylamino)cyclohexane-1-carbonitrile

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve aniline (9.31 g, 0.1 mol) in methanol (50 mL).

• Addition of Reactants: To the stirred solution, add cyclohexanone (9.81 g, 0.1 mol) followed by glacial acetic acid (6.0 g, 0.1 mol).

• Cyanide Addition: In a separate beaker, carefully dissolve potassium cyanide (6.51 g, 0.1 mol) in deionized water (20 mL). Caution: KCN is highly toxic. Handle only in a well-ventilated fume hood with appropriate PPE.[6][7][8][9][10] Add the KCN solution dropwise to the reaction mixture over 30 minutes. An exotherm may be observed.

• Reaction: Stir the mixture at room temperature for 24 hours. The product will precipitate as a white solid.

• Isolation: Filter the solid precipitate using a Buchner funnel and wash with cold deionized water (3 x 50 mL) to remove excess cyanide and salts.

• Purification: Recrystallize the crude product from an ethanol/water mixture to afford pure 1-(Phenylamino)cyclohexane-1-carbonitrile as white crystals. Dry the product under vacuum.

Step 2: Synthesis of 1-(Phenylamino)cyclohexane-1-carboxamide

• Reaction Setup: In a 100 mL round-bottom flask, carefully add concentrated sulfuric acid (20 mL) and cool the flask in an ice bath to 0-5 °C.

• Addition of Nitrile: Slowly add the 1-(Phenylamino)cyclohexane-1-carbonitrile (5.0 g, 0.025 mol) in small portions to the cold, stirred sulfuric acid, ensuring the temperature does not exceed 10 °C.

• Hydrolysis: Once the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for 12-16 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Quenching: Carefully pour the reaction mixture onto crushed ice (approx. 100 g) in a large beaker with vigorous stirring.

• Neutralization and Precipitation: Slowly neutralize the acidic solution with a saturated aqueous solution of sodium bicarbonate until the pH is approximately 7-8. The product will precipitate as a white solid.

• Isolation and Purification: Collect the solid by vacuum filtration, wash thoroughly with cold water, and recrystallize from hot ethanol to yield pure 1-(Phenylamino)cyclohexane-1-carboxamide. Dry the final product in a vacuum oven.

Characterization and Quality Control

The identity and purity of the synthesized 1-(Phenylamino)cyclohexane-1-carboxamide should be confirmed using the following analytical techniques:

• ¹H NMR (Proton Nuclear Magnetic Resonance): To confirm the presence of aromatic and aliphatic protons and their respective integrations.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): To identify the number of unique carbon environments, including the characteristic amide carbonyl carbon.

• FT-IR (Fourier-Transform Infrared Spectroscopy): To detect the characteristic vibrational frequencies of the N-H, C=O (amide), and C-N bonds.

• Mass Spectrometry (MS): To determine the molecular weight of the compound and confirm its elemental composition via high-resolution mass spectrometry (HRMS).

• Melting Point: To assess the purity of the final product.

Expected Analytical Data
Molecular Formula	C₁₃H₁₈N₂O
Molecular Weight	218.29 g/mol
Appearance	White to off-white crystalline solid
¹H NMR	Peaks corresponding to phenyl, cyclohexyl, and NH protons.
IR (cm⁻¹)	~3300-3400 (N-H stretch), ~1650 (C=O stretch, Amide I)

Safety and Hazard Management

This synthesis involves the use of highly toxic and corrosive materials. Adherence to strict safety protocols is mandatory.

• Potassium Cyanide (KCN): A highly toxic substance that can be fatal if swallowed, inhaled, or absorbed through the skin.[6][7] All manipulations involving KCN must be performed in a certified chemical fume hood.[7][8] Wear appropriate PPE, including double nitrile gloves, a lab coat, and chemical splash goggles.[8][10] An emergency cyanide antidote kit should be readily accessible. Avoid contact with acids, as this will liberate highly toxic hydrogen cyanide gas.[6][9][11]

• Concentrated Sulfuric Acid (H₂SO₄): A strong acid that is highly corrosive and can cause severe burns. Handle with extreme care, wearing acid-resistant gloves and a face shield. The addition of the nitrile to the acid and the quenching of the reaction mixture are highly exothermic and must be performed in an ice bath with slow, controlled additions.

• Waste Disposal: All cyanide-containing waste must be quenched with an oxidizing agent (e.g., bleach) under basic conditions before disposal according to institutional guidelines. Acidic and basic aqueous waste should be neutralized before disposal.

References

• Strecker Synthesis of Amino Acids. Master Organic Chemistry. [Link][2]

• Strecker Synthesis. Organic Chemistry Portal. [Link][4]

• Strecker Synthesis of Amino Acid: Easy Mechanism, applications. Chemistry Notes. [Link][3]

• EP2616433B1 - Process for preparing a cyclohexanecarbonitrile derivative. Google Patents. [5]

• Guide for preventing and responding to cyanide poisoning in the workplace. Safe Work Australia. [Link][6]

• Cyanide Salts. Environmental Health and Safety - Dartmouth College. [Link][7]

• Information on Cyanide Compounds. Stanford Environmental Health & Safety. [Link][8]

• Hazards associated with the handling of liquid cyanide. SHEQMATE Safety Consultants. [Link][9]

• 1-Cyano-1-hydroxycyclohexane | C7H11NO | CID 13610. PubChem. [Link][11]

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Application Notes and Protocols for the Analytical Characterization of 1-(Phenylamino)cyclohexane-1-carboxamide

Introduction

1-(Phenylamino)cyclohexane-1-carboxamide is a synthetic organic compound with potential applications in pharmaceutical and chemical research. Its molecular structure, featuring a cyclohexane ring, a phenylamino group, and a carboxamide moiety, necessitates a comprehensive analytical approach for unambiguous identification, purity assessment, and physicochemical characterization. This document provides a detailed guide for researchers, scientists, and drug development professionals on the analytical methods and protocols for the robust characterization of this molecule. The methodologies described herein are designed to ensure scientific integrity and provide a framework for generating reliable and reproducible data, adhering to the principles of Expertise, Experience, Authoritativeness, and Trustworthiness (E-E-A-T).

Physicochemical Properties (Predicted)

A preliminary understanding of the physicochemical properties of 1-(Phenylamino)cyclohexane-1-carboxamide is crucial for method development.

Property	Predicted Value	Rationale/Source
Molecular Formula	C₁₃H₁₈N₂O	Based on chemical structure
Molecular Weight	218.29 g/mol	Calculated from the molecular formula
pKa (most basic)	~4.5-5.5	Estimated for the aromatic amine
LogP	~2.5-3.5	Estimated based on structural analogs
Melting Point	Wide range possible	Dependent on crystalline form
Solubility	Soluble in organic solvents (e.g., Methanol, Acetonitrile, DMSO)	Predicted based on the presence of both polar and non-polar moieties

I. Chromatographic Methods for Purity and Assay

Chromatographic techniques are fundamental for separating 1-(Phenylamino)cyclohexane-1-carboxamide from potential impurities, including starting materials, by-products, and degradation products.

A. High-Performance Liquid Chromatography (HPLC) for Assay and Related Substances

Reverse-phase HPLC (RP-HPLC) is the primary method for determining the purity and assay of 1-(Phenylamino)cyclohexane-1-carboxamide. The method's versatility allows for the separation of a wide range of analytes with varying polarities.

Causality Behind Experimental Choices:

• Column Selection: A C18 column is chosen for its hydrophobicity, which provides good retention and separation for moderately non-polar compounds like the target analyte.

• Mobile Phase: A mixture of an aqueous buffer and an organic modifier (acetonitrile or methanol) is used to elute the analyte from the column. The buffer controls the ionization state of the phenylamino group, influencing retention and peak shape. A gradient elution is employed to ensure the timely elution of both polar and non-polar impurities.

• Detection: UV detection is selected due to the presence of the phenyl group, which is a strong chromophore. The detection wavelength is set at the absorption maximum of the analyte to achieve high sensitivity.

Experimental Workflow for HPLC Analysis

Caption: Workflow for HPLC analysis of 1-(Phenylamino)cyclohexane-1-carboxamide.

Detailed HPLC Protocol:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Program	Time (min)
0
20
25
25.1
30
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	245 nm (determine λmax experimentally)
Injection Volume	10 µL
Diluent	Acetonitrile/Water (50:50, v/v)

Protocol Steps:

• Standard Preparation (for Assay): Accurately weigh about 10 mg of 1-(Phenylamino)cyclohexane-1-carboxamide reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with diluent to obtain a solution with a concentration of 0.1 mg/mL.

• Sample Preparation: Accurately weigh about 25 mg of the sample into a 25 mL volumetric flask. Dissolve in and dilute to volume with diluent to obtain a solution with a concentration of 1.0 mg/mL.

• System Suitability: Inject the standard solution five times and verify that the relative standard deviation (RSD) of the peak area is not more than 2.0%. The theoretical plates should be greater than 2000, and the tailing factor should be between 0.8 and 1.5.

• Analysis: Inject the blank (diluent), standard, and sample solutions into the chromatograph.

• Calculations:

  • Assay (%): (Area_sample / Area_standard) * (Conc_standard / Conc_sample) * Purity_standard

  • Impurities (%): Calculate the percentage of each impurity using the area percent method, assuming a relative response factor of 1.0 for unknown impurities. For known impurities, a relative response factor should be determined and applied.

Method Validation: This method should be validated according to ICH Q2(R1) guidelines for parameters such as specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), and robustness.[1][2]

B. Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities and Structural Confirmation

GC-MS is a powerful technique for the identification and quantification of volatile and semi-volatile compounds. Due to the low volatility of 1-(Phenylamino)cyclohexane-1-carboxamide, derivatization is necessary to convert it into a more volatile and thermally stable compound suitable for GC analysis.[3][4]

Causality Behind Experimental Choices:

• Derivatization: Silylation is a common and effective derivatization technique for compounds containing active hydrogens (such as in amines and amides).[4] N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a potent silylation reagent that reacts with the primary amine and amide protons to form trimethylsilyl (TMS) derivatives, which are more volatile and less polar.

• GC Column: A non-polar or mid-polar capillary column (e.g., 5% phenyl-methylpolysiloxane) is suitable for separating the TMS-derivatized analyte from other volatile components.

• MS Detection: Mass spectrometry provides structural information through fragmentation patterns, allowing for confident identification of the analyte and any impurities.

Experimental Workflow for GC-MS Analysis

Caption: Workflow for GC-MS analysis of 1-(Phenylamino)cyclohexane-1-carboxamide.

Detailed GC-MS Protocol:

Parameter	Condition
Derivatization Reagent	N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)
Solvent	Anhydrous Pyridine or Acetonitrile
Reaction Conditions	70 °C for 30 minutes
GC Column	5% Phenyl-methylpolysiloxane, 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium, constant flow at 1.0 mL/min
Inlet Temperature	280 °C
Injection Mode	Split (e.g., 20:1)
Oven Temperature Program	Initial: 100 °C (hold 2 min), Ramp: 15 °C/min to 300 °C (hold 10 min)
MS Transfer Line Temp	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	40-500 amu

Protocol Steps:

• Sample Preparation and Derivatization: a. Accurately weigh about 1 mg of the sample into a reaction vial. b. Add 100 µL of anhydrous pyridine and 100 µL of BSTFA (with 1% TMCS). c. Cap the vial tightly and heat at 70 °C for 30 minutes. d. Cool the vial to room temperature before injection.

• GC-MS Analysis: Inject 1 µL of the derivatized sample into the GC-MS system.

• Data Analysis:

  • Identify the peak corresponding to the di-TMS derivative of 1-(Phenylamino)cyclohexane-1-carboxamide based on its retention time and mass spectrum.

  • Analyze the fragmentation pattern to confirm the structure.

  • Identify and quantify any volatile impurities present in the sample.

II. Spectroscopic Methods for Structural Elucidation

Spectroscopic techniques provide detailed information about the molecular structure of 1-(Phenylamino)cyclohexane-1-carboxamide.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the chemical structure of organic molecules. Both ¹H and ¹³C NMR should be performed.

Predicted ¹H NMR Spectral Data (in CDCl₃, 400 MHz):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
7.20-7.35	m	2H	Aromatic C-H (meta)
6.90-7.05	t	1H	Aromatic C-H (para)
6.70-6.85	d	2H	Aromatic C-H (ortho)
5.50-6.50	br s	2H	-CONH₂
3.50-4.50	br s	1H	-NH-
1.20-2.20	m	10H	Cyclohexane -CH₂-

Predicted ¹³C NMR Spectral Data (in CDCl₃, 100 MHz):

Chemical Shift (δ, ppm)	Assignment
~178	C=O (amide)
~145	Aromatic C (ipso, attached to N)
~129	Aromatic C-H (meta)
~120	Aromatic C-H (para)
~115	Aromatic C-H (ortho)
~60	Cyclohexane C (quaternary)
20-40	Cyclohexane -CH₂-

Protocol for NMR Analysis:

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a suitable NMR spectrometer (e.g., 400 MHz).

• Data Processing and Interpretation: Process the raw data (Fourier transformation, phase correction, and baseline correction). Integrate the ¹H NMR signals and assign the peaks based on their chemical shifts, multiplicities, and coupling constants. Assign the ¹³C NMR peaks based on their chemical shifts and comparison with predicted values.

B. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule.

Characteristic FTIR Absorption Bands:

Wavenumber (cm⁻¹)	Vibration	Functional Group
3400-3200	N-H stretch	Primary amine (-NH₂) and Amide (-CONH₂)
3080-3010	C-H stretch	Aromatic C-H
2950-2850	C-H stretch	Aliphatic C-H (cyclohexane)
1680-1640	C=O stretch (Amide I)	Amide
1620-1580	N-H bend	Primary amine (-NH₂)
1600, 1500	C=C stretch	Aromatic ring
1350-1250	C-N stretch	Aromatic amine

Protocol for FTIR Analysis:

• Sample Preparation: Prepare the sample as a KBr pellet or use an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Record the FTIR spectrum over the range of 4000-400 cm⁻¹.

• Data Interpretation: Identify the characteristic absorption bands and correlate them to the functional groups present in the molecule.[5][6]

C. Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, which aids in structural confirmation.

Expected Fragmentation Pattern (Electron Ionization - EI):

• Molecular Ion (M⁺): A peak corresponding to the molecular weight of the compound (m/z 218).

• Major Fragments:

  • Cleavage of the C-C bond between the cyclohexane ring and the carbonyl group.

  • Loss of the carboxamide group (-CONH₂).

  • Fragmentation of the cyclohexane ring.

  • Cleavage of the C-N bond of the phenylamino group.[7][8]

Protocol for MS Analysis:

• Sample Introduction: Introduce the sample into the mass spectrometer via a direct insertion probe or through a GC or LC interface.

• Ionization: Use an appropriate ionization technique (e.g., Electron Ionization - EI, Electrospray Ionization - ESI).

• Mass Analysis: Scan a suitable mass range to detect the molecular ion and fragment ions.

• Data Interpretation: Analyze the mass spectrum to determine the molecular weight and propose fragmentation pathways to confirm the structure.

III. Thermal Analysis

Thermal analysis techniques like Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are used to characterize the thermal properties of the compound, such as melting point, decomposition temperature, and thermal stability.[9][10]

Experimental Workflow for Thermal Analysis

Caption: Workflow for DSC and TGA analysis.

A. Differential Scanning Calorimetry (DSC)

Protocol for DSC Analysis:

Parameter	Condition
Sample Weight	2-5 mg
Pan Type	Aluminum, hermetically sealed
Purge Gas	Nitrogen at 50 mL/min
Temperature Program	Heat from 25 °C to 300 °C at a rate of 10 °C/min

Data Analysis: Determine the onset and peak temperature of the melting endotherm. The presence of multiple thermal events may indicate polymorphism or the presence of impurities.

B. Thermogravimetric Analysis (TGA)

Protocol for TGA Analysis:

Parameter	Condition
Sample Weight	5-10 mg
Pan Type	Alumina or Platinum
Purge Gas	Nitrogen at 50 mL/min
Temperature Program	Heat from 25 °C to 500 °C at a rate of 10 °C/min

Data Analysis: Determine the onset of decomposition temperature and the percentage of weight loss at different temperature ranges. This provides information about the thermal stability of the compound.

IV. Conclusion

The analytical methods and protocols outlined in this document provide a comprehensive framework for the characterization of 1-(Phenylamino)cyclohexane-1-carboxamide. A combination of chromatographic, spectroscopic, and thermal analysis techniques is essential for confirming the identity, purity, and physicochemical properties of this compound. The causality-driven experimental choices and detailed, step-by-step protocols are designed to ensure the generation of high-quality, reliable data for research, development, and quality control purposes. It is imperative that all methods are properly validated according to the relevant regulatory guidelines to ensure their suitability for their intended purpose.

V. References

• ICH Harmonised Tripartite Guideline. Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use; 2005. Available from: [Link]

• University of California, Davis. IR Spectroscopy Tutorial: Amines. LibreTexts; 2021. Available from: [Link]

• TA Instruments. Thermal Analysis in Pharmaceutical Research, Development, and Quality Control. Available from: [Link]

• Royal Society of Chemistry. Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data. RSC Publishing; 2018. Available from: [Link]

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• ICH Guideline Q2(R2) on Validation of Analytical Procedures. European Medicines Agency; 2022. Available from: [Link]

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Application Note: Evaluating the Anticancer Potential of 1-(Phenylamino)cyclohexane-1-carboxamide in MCF-7 and A549 Cancer Cell Lines

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Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 1-(Phenylamino)cyclohexane-1-carboxamide for in vitro cancer cell line studies. Carboxamide derivatives represent a promising class of compounds in oncology research, demonstrating the ability to interact with multiple oncogenic targets.[1][2] This guide details field-proven, step-by-step protocols for evaluating the cytotoxic and mechanistic effects of this specific compound on two widely-used cancer cell models: MCF-7 (human breast adenocarcinoma) and A549 (human lung carcinoma). The protocols cover essential preliminary assessments, including cell culture, compound preparation, and cytotoxicity screening via MTT assay, and extend to key mechanistic assays such as apoptosis and cell cycle analysis using flow cytometry.

Scientific Rationale & Background

The exploration of novel small molecules with therapeutic potential against cancer is a cornerstone of modern drug discovery. Carboxamide derivatives have garnered significant interest due to their structural versatility and observed antiproliferative activities against various cancer cell lines.[1][2] Studies on structurally related cyclohexane-1-carboxamide compounds have revealed potent anticancer effects, including the induction of apoptosis (programmed cell death) and cell cycle arrest, which are critical mechanisms for eliminating malignant cells.[3][4][5]

The Target Cell Lines:

• MCF-7 (ATCC® HTB-22™): An estrogen receptor-positive human breast cancer cell line that is a workhorse for studying hormone-responsive breast cancers. It is an invaluable model for assessing the efficacy of compounds targeting pathways relevant to this prevalent cancer subtype.[6]

• A549 (ATCC® CCL-185™): A human lung adenocarcinoma cell line derived from alveolar basal epithelial cells.[7] It is a standard model for non-small-cell lung cancer research and is frequently used to investigate the cytotoxic effects of new chemical entities.[1][8]

Hypothesized Mechanism of Action: Based on existing literature for similar carboxamide structures, it is hypothesized that 1-(Phenylamino)cyclohexane-1-carboxamide may exert its anticancer effects by:

• Inducing Apoptosis: Triggering the intrinsic or extrinsic pathways of programmed cell death, potentially through the activation of caspases and modulation of pro- and anti-apoptotic proteins like Bax and Bcl-2.[4]

• Causing Cell Cycle Arrest: Halting cell cycle progression, often at the G2/M phase, thereby preventing cancer cell proliferation.[4]

This guide provides the necessary protocols to rigorously test these hypotheses.

Experimental Workflow Overview

The experimental strategy is designed to first establish the cytotoxic efficacy of the compound and then to elucidate the underlying mechanism of action.

Caption: Hypothesized p53-mediated intrinsic apoptosis pathway.

References

• Exploring Carboxamide Derivatives as Promising Anticancer Agents: Design, In Vitro Evaluation, and Mechanistic Insights. (2025).
• Synthesis and Biological Evaluation of Certain new Cyclohexane-1-carboxamides as Apoptosis Inducers. (2018).
• Anticancer activity of newly synthesized 1,1-disubstituted cyclohexane-1-carboxamides: in vitro caspases mediated apoptosis activators in human cancer cell lines and their molecular modeling. (2019). PubMed.
• Exploring Carboxamide Derivatives as Promising Anticancer Agents: Design, In Vitro Evaluation, and Mechanistic Insights. (2025). Semantic Scholar.

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Application Notes &amp; Protocols: A Guide to Anticonvulsant Screening of Carboxamide Derivatives

Prepared by: Gemini, Senior Application Scientist

Introduction: The Role and Rationale of Carboxamide Derivatives in Epilepsy Treatment

Epilepsy is a prevalent neurological disorder characterized by recurrent, unprovoked seizures resulting from excessive and synchronous neuronal firing in the brain.[1] The core aim of antiepileptic drug (AED) therapy is to suppress this aberrant neuronal activity, thereby controlling seizure frequency and severity.[2][3] Carboxamide derivatives represent a cornerstone class of AEDs, with foundational members like Carbamazepine and its analogues, Oxcarbazepine and Eslicarbazepine acetate, widely used in clinical practice.[2]

The primary mechanism of action for most carboxamide anticonvulsants is the modulation of voltage-gated sodium channels (VGSCs).[4][5][6] These channels are critical for initiating and propagating action potentials.[3][6] Carboxamide compounds typically bind to the inactive state of the VGSC, stabilizing it and thereby limiting the rapid, repetitive firing of neurons that underlies seizure activity.[4][5] This mechanism makes them particularly effective against generalized tonic-clonic and focal seizures.

The discovery and development of novel, safer, and more effective carboxamide derivatives necessitate a robust and predictive preclinical screening funnel.[7][8] This guide provides a detailed overview and validated protocols for the initial in vivo screening of these compounds, focusing on the two most widely employed and historically validated models: the Maximal Electroshock (MES) seizure test and the Subcutaneous Pentylenetetrazole (scPTZ) seizure test.[9][10] Furthermore, we will detail the essential follow-up assessment of neurotoxicity using the Rota-rod test, a critical step for establishing a therapeutic window.

Mechanism of Action: Targeting Voltage-Gated Sodium Channels

The diagram below illustrates the fundamental mechanism by which carboxamide derivatives exert their anticonvulsant effect. By stabilizing the inactive state of the sodium channel, they prevent the channel from resetting to the resting state, thus reducing the number of channels available to open in response to depolarization.

Caption: Mechanism of Action for Carboxamide Derivatives on VGSCs.

The Anticonvulsant Screening Workflow: A Phased Approach

The initial evaluation of a novel carboxamide derivative follows a structured workflow designed to efficiently assess efficacy and safety. This process allows researchers to identify promising lead compounds while deprioritizing those with a narrow therapeutic window or limited spectrum of activity.

Caption: General workflow for preclinical anticonvulsant screening.

Primary Efficacy Screening Models

The MES and scPTZ tests are the foundational pillars of initial anticonvulsant screening.[9] They model different types of seizures and are predictive of efficacy against distinct clinical seizure types.[10] Using both provides a broader understanding of a compound's potential therapeutic spectrum.

Model	Principle	Clinical Seizure Correlate	Primary Endpoint	Predictive Utility for Carboxamides
Maximal Electroshock (MES)	A supramaximal electrical stimulus is applied to induce a seizure.[11]	Generalized Tonic-Clonic ("grand mal") Seizures.[10][12]	Abolition of the tonic hindlimb extension phase of the seizure.[12]	High. Identifies compounds that prevent seizure spread.[12]
Subcutaneous Pentylenetetrazole (scPTZ)	A subcutaneous injection of the GABAA antagonist Pentylenetetrazole (PTZ) induces clonic seizures.[13]	Myoclonic and Absence ("petit mal") Seizures.[13]	Failure to observe a clonic seizure lasting for at least 5 seconds.	Moderate. Can identify broader activity but is less sensitive to pure sodium channel blockers compared to the MES test.[14]

Protocol: Maximal Electroshock (MES) Seizure Test

Causality: The MES test is not a model of epilepsy itself but rather a model of seizures.[15] It evaluates a drug's ability to prevent the spread of a seizure discharge from its origin through the central nervous system. The endpoint—abolition of tonic hindlimb extension—is a robust and easily quantifiable measure of this effect.[12] This model is highly predictive of drugs effective against generalized tonic-clonic seizures, such as Carbamazepine.[10]

Materials:

• Electroconvulsive shock apparatus (e.g., Ugo Basile ECT unit)

• Corneal electrodes

• Male Swiss mice (20-25 g) or Sprague-Dawley rats (100-150 g)

• Test carboxamide derivative and vehicle control (e.g., 0.5% methylcellulose in water)

• Positive control: Phenytoin (or Carbamazepine)

• 0.5% Tetracaine hydrochloride solution (topical anesthetic)

• 0.9% Saline solution

Step-by-Step Methodology:

• Animal Acclimation: Allow animals to acclimate to the laboratory environment for at least 3-5 days prior to testing. House them with free access to food and water.

• Dosing: Weigh each animal. Administer the test compound, vehicle, or positive control via the intended route (typically intraperitoneal for initial screening). Dosing volumes should be consistent (e.g., 10 mL/kg for mice).

• Time of Peak Effect (TPE): Administer the compound at a high dose to separate groups of animals and conduct the MES test at various time points (e.g., 15, 30, 60, 120 minutes) post-dosing to determine the TPE, which will be used for all subsequent dose-response studies.

• Anesthesia and Electrode Placement: At the TPE, apply one drop of 0.5% tetracaine solution to the corneas of the animal to provide local anesthesia. After a minute, apply the saline-moistened corneal electrodes.

• Stimulation: Deliver a supramaximal electrical stimulus. For mice, this is typically 50 mA of alternating current at 60 Hz for 0.2 seconds.[12] For rats, it is 150 mA.[12]

• Observation: Immediately after stimulation, observe the animal for the characteristic seizure pattern: a brief tonic flexion followed by tonic extension of the hindlimbs, and finally a clonic phase.

• Endpoint Assessment: The primary endpoint is the presence or absence of tonic hindlimb extension. An animal is considered protected if the tonic hindlimb extension phase is completely abolished.[12]

• Data Analysis: Test at least 3-4 dose levels with 8-10 animals per group. Calculate the median effective dose (ED₅₀)—the dose that protects 50% of the animals—using probit analysis.

Protocol: Subcutaneous Pentylenetetrazole (scPTZ) Seizure Test

Causality: The scPTZ test uses a chemical convulsant, pentylenetetrazole, which acts as a non-competitive antagonist of the GABAA receptor complex.[13] By inhibiting GABAergic neurotransmission, it lowers the seizure threshold.[13] This model is effective at identifying compounds that can raise the seizure threshold, particularly those that enhance GABAergic inhibition or block T-type calcium channels.[14] While carboxamides primarily target sodium channels, activity in this test can suggest a broader mechanism of action.

Materials:

• Pentylenetetrazole (PTZ)

• Sterile 0.9% saline for injection

• Male Swiss mice (20-25 g)

• Test carboxamide derivative and vehicle control

• Positive control: Ethosuximide (or Diazepam)

• Observation chambers

• Syringes and needles (25-27 gauge)

Step-by-Step Methodology:

• Animal Acclimation & Dosing: Follow steps 1-3 from the MES protocol to acclimate animals and administer the test compound at its predetermined TPE.

• PTZ Preparation: Prepare a solution of PTZ in sterile saline to deliver a convulsant dose (CD₉₇), which is the dose expected to cause seizures in 97% of untreated animals. This dose is typically around 85 mg/kg for mice and must be validated in-house.

• PTZ Administration: At the TPE of the test compound, administer the PTZ solution subcutaneously (s.c.) into a loose fold of skin on the back of the neck.

• Observation: Immediately place the animal in an individual observation chamber and observe continuously for 30 minutes.

• Endpoint Assessment: The primary endpoint is the presence or absence of a clonic seizure, defined as clonus of the whole body (jerking, loss of righting reflex) lasting for at least 5 seconds. An animal is considered protected if it does not exhibit this endpoint within the 30-minute observation period.

• Data Analysis: As with the MES test, use at least 3-4 dose levels (8-10 animals/group) to calculate the ED₅₀ via probit analysis.

Neurotoxicity Assessment: The Rota-rod Test

Causality: A successful anticonvulsant must be effective at doses that do not cause significant side effects, such as motor impairment. The Rota-rod test is the gold-standard for assessing drug-induced ataxia (motor incoordination) in rodents.[16][17] By comparing the dose that causes motor impairment (TD₅₀) with the dose that provides anticonvulsant protection (ED₅₀), we can calculate a Protective Index (PI), which is a crucial early indicator of a drug's therapeutic window.

Materials:

• Rota-rod apparatus for mice (e.g., Ugo Basile Rota-rod)

• Male Swiss mice (20-25 g)

• Test carboxamide derivative and vehicle control

Step-by-Step Methodology:

• Animal Training: For 2-3 days prior to the test, train the mice to stay on the Rota-rod at a low, constant speed (e.g., 5-10 rpm) for a set duration (e.g., 60-120 seconds). Only animals that successfully complete this pre-training are used in the study.

• Dosing: On the test day, administer the test compound or vehicle at the same TPE determined previously.

• Testing: At the TPE, place the animal on the Rota-rod, which is set to rotate at a challenging speed (e.g., 15-25 rpm).

• Endpoint Assessment: The endpoint is the animal's inability to remain on the rotating rod for a pre-determined period (e.g., 60 seconds). An animal that falls off the rod is considered to have exhibited neurotoxicity.

• Data Analysis: Test a range of doses (8-10 animals/group) to determine the median toxic dose (TD₅₀)—the dose at which 50% of the animals fail the test. Calculate the TD₅₀ using probit analysis.

Data Interpretation and Candidate Selection

The ultimate goal of this initial screening phase is to generate a profile of the test compound's efficacy and safety. This is summarized by the Protective Index (PI).

Protective Index (PI) = TD₅₀ (Rota-rod) / ED₅₀ (MES or scPTZ)

A higher PI value is desirable, as it indicates a wider margin between the dose required for therapeutic effect and the dose that causes adverse motor effects.

Parameter	Description	Desired Outcome
ED₅₀ (MES)	Dose effective in 50% of animals against tonic-clonic type seizures.	Low value (high potency).
ED₅₀ (scPTZ)	Dose effective in 50% of animals against clonic type seizures.	Low value (high potency); indicates a broader spectrum of activity.
TD₅₀ (Rota-rod)	Dose causing motor impairment in 50% of animals.	High value (low toxicity).
Protective Index (PI)	Ratio of TD₅₀ to ED₅₀.	High value (>10 is generally considered promising for further development).

A promising carboxamide derivative would exhibit a low ED₅₀ in the MES test, potentially a low-to-moderate ED₅₀ in the scPTZ test, and a high TD₅₀ in the Rota-rod test, resulting in a large Protective Index.[7] Compounds meeting these criteria are prioritized for more advanced preclinical evaluation.

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• Gupta, Y. K., et al. (1999). Methods and considerations for experimental evaluation of antiepileptic drugs. Indian Journal of Physiology and Pharmacology. Retrieved January 22, 2026, from [Link]

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• Gaikwad, P. P., et al. (2021). The Screening models for antiepileptic drugs: A Review. ResearchGate. Retrieved January 22, 2026, from [Link]

• White, H. S., et al. (1995). The early identification of anticonvulsant activity: role of the maximal electroshock and subcutaneous pentylenetetrazol seizure models. Italian Journal of Neurological Sciences. Retrieved January 22, 2026, from [Link]

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• National Institute of Neurological Disorders and Stroke. (n.d.). Maximal Electroshock Seizure (MES) Test (mouse, rat). PANAChE Database. Retrieved January 22, 2026, from [Link]

• National Institutes of Health. (2024). Preclinical Testing Strategies for Epilepsy Therapy Development. PMC. Retrieved January 22, 2026, from [Link]

• Wilcox, K. S., et al. (2021). Validated animal models for antiseizure drug (ASD) discovery: Advantages and potential pitfalls in ASD screening. Epilepsia. Retrieved January 22, 2026, from [Link]

• Stafstrom, C. E. (2010). Voltage-gated sodium channels as therapeutic targets in epilepsy and other neurological disorders. The Lancet Neurology. Retrieved January 22, 2026, from [Link]

• Andres-Mach, M., et al. (2020). Anticonvulsant Effectiveness and Neurotoxicity Profile of 4-butyl-5-[(4-chloro-2-methylphenoxy)methyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione (TPL-16) in Mice. Molecules. Retrieved January 22, 2026, from [Link]

• Amabe, C., et al. (2001). Synthesis, anticonvulsant properties and pharmacokinetic profile of novel 10,11-dihydro-10-oxo-5H-dibenz/b,f/azepine-5-carboxamide derivatives. Journal of Medicinal Chemistry. Retrieved January 22, 2026, from [Link]

• Ingenta Connect. (2011). Synthesis, Neurotoxicity and Anticonvulsant Study of Some Benzothiazole Analogs. Letters in Drug Design & Discovery. Retrieved January 22, 2026, from [Link]

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• ResearchGate. (n.d.). Evaluation of all synthesized compounds in MES and rotarod test after intraperitoneal injection. Retrieved January 22, 2026, from [Link]

• Di Gennaro, G., et al. (2022). Antiepileptic Drugs and Their Dual Mechanism of Action on Carbonic Anhydrase. International Journal of Molecular Sciences. Retrieved January 22, 2026, from [Link]

• National Institutes of Health. (n.d.). Synthesis and evaluation of anticonvulsant activity of (Z)-4-(2-oxoindolin-3-ylideneamino)-N-phenylbenzamide derivatives in mice. PMC. Retrieved January 22, 2026, from [Link]

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Application Note: High-Performance Liquid Chromatography (HPLC) Methods for Carboxamide Purification

Abstract

The carboxamide functional group is a cornerstone of modern pharmaceuticals, prevalent in numerous active pharmaceutical ingredients (APIs). Ensuring the purity of these compounds is paramount for safety, efficacy, and regulatory compliance. This guide provides a comprehensive framework for developing and implementing robust High-Performance Liquid Chromatography (HPLC) methods for the purification of carboxamides. We will explore the fundamental principles of reversed-phase chromatography, systematic method development strategies, and detailed protocols for both analytical-scale purity assessment and preparative-scale isolation. This document is intended for researchers, scientists, and drug development professionals seeking to optimize the purification of carboxamide-containing molecules.

Introduction: The Significance of Carboxamide Purification

Carboxamides are defined by a carbonyl group bonded to a nitrogen atom and are integral to a vast array of molecules, from simple organic building blocks to complex biologics. In drug discovery and development, the carboxamide linkage is prized for its metabolic stability and ability to participate in hydrogen bonding, a key interaction for molecular recognition at biological targets.

The synthesis of these molecules, however, often yields a mixture of the target compound, unreacted starting materials, by-products, and other impurities.[][2] Effective purification is not merely a matter of isolating the desired product but is a critical step to ensure that downstream applications, such as biological assays or clinical trials, are based on a compound of known and high purity. Reversed-phase HPLC (RP-HPLC) is the predominant technique for this purpose, utilized in approximately 80% of all HPLC applications due to its reliability and versatility.[3]

Fundamentals of Reversed-Phase HPLC for Carboxamides

RP-HPLC separates molecules based on their hydrophobicity.[4][5] A sample is introduced into a polar mobile phase, which is then pumped through a column containing a nonpolar stationary phase.[6] Nonpolar (hydrophobic) analytes interact more strongly with the stationary phase and are retained longer, while polar (hydrophilic) compounds have a greater affinity for the mobile phase and elute more quickly.

2.1. The Carboxamide Moiety: Chromatographic Considerations

The chemical nature of the carboxamide group itself influences its chromatographic behavior. Amides are generally polar but are considered non-ionizable under typical HPLC conditions, which distinguishes them from amines.[7] This stability simplifies method development, as dramatic retention shifts due to small pH changes are less likely compared to acidic or basic compounds. However, the overall polarity of a carboxamide-containing molecule is dictated by the entire structure, which must be considered when selecting starting conditions.

2.2. Key Components of the HPLC System A successful purification strategy relies on the careful selection and optimization of several key parameters:

• Stationary Phase (Column): The heart of the separation. For carboxamides, alkyl-bonded silica phases like C18 and C8 are the most common starting points.[6]

• Mobile Phase: A mixture of a polar solvent (typically water) and a less polar organic modifier (like acetonitrile or methanol) used to elute compounds from the column.[8][9]

• Additives/Buffers: Used to control the mobile phase pH and improve peak shape.[10][11]

• Detector: Monitors the column effluent and detects the separated compounds. The UV-Vis detector is the most common choice for compounds with a chromophore.[12][13][14]

Systematic Method Development

A logical, stepwise approach is crucial for developing an efficient and robust purification method. The process typically begins at the analytical scale to conserve sample and solvent before scaling up to a preparative level.[15][16]

3.1. Stationary Phase Selection

The choice of column chemistry is the most powerful tool for controlling selectivity.

Column Chemistry	Characteristics & Causality	Typical Application for Carboxamides
C18 (ODS)	High hydrophobicity due to long alkyl chains; provides strong retention for nonpolar compounds. The workhorse of RP-HPLC.[6]	First choice for most small-molecule carboxamides, especially those with significant hydrophobic character.
C8 (Octyl)	Less hydrophobic than C18, resulting in shorter retention times for nonpolar analytes.[6]	Useful when retention on a C18 column is excessive, or for moderately polar carboxamides.
Phenyl-Hexyl	Provides alternative selectivity through π-π interactions with aromatic rings.[6]	Excellent for carboxamides containing aromatic or conjugated systems, often resolving impurities that co-elute on C18/C8.
Polar-Embedded	Contains a polar group (e.g., amide, carbamate) embedded in the alkyl chain. This makes the phase resistant to "dewetting" in highly aqueous mobile phases.[6]	Ideal for very polar carboxamides that are poorly retained on standard C18/C8 phases, allowing for the use of 100% aqueous mobile phase.

3.2. Mobile Phase Optimization

Organic Modifier: Acetonitrile (ACN) and methanol (MeOH) are the primary choices.[8]

• Acetonitrile: Generally preferred due to its lower viscosity (leading to lower backpressure and better efficiency) and lower UV cutoff (~190 nm), which is advantageous for detecting compounds at low wavelengths.[6]

• Methanol: A more viscous and polar alternative. It can offer different selectivity compared to ACN and is sometimes more effective for disrupting secondary interactions.

Mobile Phase Additives: Additives are critical for controlling pH and improving peak shape.

• Trifluoroacetic Acid (TFA): A common additive at 0.05-0.1% concentration.[17] TFA acts as an ion-pairing agent, masking the negative charge of residual silanols on the silica surface and protonating basic analytes, which results in sharper peaks and more reproducible retention times.[18]

• Formic Acid (FA): Typically used at 0.1%. It is a weaker acid than TFA and is preferred for mass spectrometry (MS) detection as it is less likely to cause ion suppression.[17]

• Buffers (e.g., Ammonium Formate, Ammonium Acetate): Used when a specific, stable pH is required to control the ionization state of acidic or basic impurities.[15] Volatile buffers are necessary for MS compatibility and easy removal after purification.[15]

Experimental Protocols

Protocol 1: Analytical Method for Purity Assessment

This protocol is designed to rapidly assess the purity of a crude carboxamide sample and provide the foundational data for developing a preparative method.

1. Sample Preparation: a. Dissolve the crude carboxamide sample in a suitable solvent (e.g., DMSO, DMF, or Acetonitrile) to a concentration of approximately 1 mg/mL. b. Rationale: The sample solvent should be compatible with the mobile phase. High concentrations of strong organic solvents like DMSO can distort peak shape if the initial mobile phase is highly aqueous. c. Filter the sample through a 0.22 or 0.45 µm syringe filter to remove particulates that could clog the column frit.[19]

2. HPLC System & Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm particle size.
• Mobile Phase A: 0.1% TFA in HPLC-grade Water.
• Mobile Phase B: 0.1% TFA in HPLC-grade Acetonitrile.
• Flow Rate: 1.0 mL/min.
• Injection Volume: 5-10 µL.
• Column Temperature: 30 °C.
• Detection: UV/Vis Diode Array Detector (DAD), monitoring at 214 nm, 254 nm, and the analyte's λmax.
• Rationale: A DAD allows for the simultaneous collection of spectral data, helping to identify co-eluting impurities and confirm peak purity.[12]

3. Gradient Program (Scouting Run): a. Run a fast, broad gradient to elute all components within a reasonable time. b. Example Gradient:

• 0-2 min: 5% B
• 2-17 min: 5% to 95% B
• 17-19 min: 95% B
• 19-20 min: 95% to 5% B
• 20-25 min: 5% B (Re-equilibration)

4. Data Analysis: a. Identify the peak corresponding to the target carboxamide (ideally by LC-MS or by comparing to a reference standard). b. Integrate all peaks and calculate the area percent purity. c. Based on the retention time of the target peak and the resolution from its nearest impurities, design a focused gradient for the preparative scale-up.

Protocol 2: Preparative HPLC for Carboxamide Isolation

This protocol outlines the process of scaling the optimized analytical method to purify a larger quantity of the target compound.

1. Scale-Up Calculations: a. The primary goal is to maintain the linear flow rate between the analytical and preparative columns to ensure a similar separation.[20] The flow rate, injection volume, and sample load must be scaled proportionally to the column's cross-sectional area.[21] b. Flow Rate Scaling:

• F_prep = F_analyt * (d_prep² / d_analyt²)
• Where F is the flow rate and d is the column's internal diameter. c. Sample Load Scaling:
• Load_prep = Load_analyt * (d_prep² / d_analyt²) d. Example: Scaling from a 4.6 mm ID analytical column to a 21.2 mm ID preparative column.
• Scaling Factor = (21.2² / 4.6²) ≈ 21.2
• If F_analyt = 1 mL/min, then F_prep ≈ 21.2 mL/min.

2. Sample Preparation: a. Dissolve the crude material in the minimum amount of a suitable solvent. The sample should ideally be dissolved in the initial mobile phase composition to avoid peak distortion. b. Determine the maximum loading capacity by performing a loading study on the analytical column first.[15] This involves injecting increasing amounts of the sample until the resolution between the target peak and the closest impurity is no longer acceptable.[22]

3. Preparative HPLC System & Conditions:

• Column: C18, 21.2 x 150 mm, 5 µm particle size (same chemistry as analytical).[20]
• Mobile Phase A: 0.1% TFA in HPLC-grade Water.
• Mobile Phase B: 0.1% TFA in HPLC-grade Acetonitrile.
• Flow Rate: 21.2 mL/min (from calculation).
• Injection Volume: Scaled from analytical loading study.
• Detection: UV/Vis detector with a preparative flow cell.
• Fraction Collector: Programmed to collect fractions based on time or UV threshold.

4. Focused Gradient Program: a. Modify the analytical gradient to focus on the elution of the target compound, increasing the slope around the target peak to improve resolution and save time. b. Example Focused Gradient: If the target elutes at 40% B in the scouting run:

• 0-2 min: 25% B (Hold)
• 2-12 min: 25% to 55% B (Shallow gradient across the target)
• 12-14 min: 55% to 95% B (Wash)
• 14-16 min: 95% B (Hold)
• 16-17 min: 95% to 25% B
• 17-22 min: 25% B (Re-equilibration)

5. Post-Purification Workflow: a. Analyze collected fractions using the analytical HPLC method to assess purity. b. Pool the pure fractions (>98% or desired purity). c. Remove the solvent, typically by lyophilization (freeze-drying), especially for water/ACN/TFA mobile phases. d. Characterize the final compound (e.g., by NMR, MS) to confirm identity and final purity.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Peak Tailing	Secondary interactions with residual silanols; Column overload; Mismatch between injection solvent and mobile phase.[23]	Increase TFA or formic acid concentration; Reduce sample load; Dissolve sample in initial mobile phase.
Peak Fronting	Column overload (concentration effects); Sample precipitation on the column.	Dilute the sample; Perform a solubility study in the mobile phase.[15]
Split Peaks	Partially blocked column inlet frit; Column void/bed collapse.[19]	Reverse-flush the column (if permissible); Replace the column; Use an in-line filter.[19]
Low Recovery	Irreversible adsorption of the compound to the column; Sample precipitation.	Change mobile phase additive (e.g., TFA can sometimes improve recovery of proteins); Change column chemistry; Ensure sample is fully dissolved before injection.[18]
Poor Resolution	Inappropriate stationary phase; Gradient is too steep.	Screen different column chemistries (e.g., Phenyl-Hexyl); Decrease the gradient slope around the target peak.

Conclusion

The purification of carboxamides by reversed-phase HPLC is a robust and highly effective technique that is central to modern chemical and pharmaceutical development. Success relies on a systematic approach to method development, beginning with a thorough understanding of the analyte's properties and progressing logically from analytical scouting to optimized preparative-scale isolation. By carefully selecting the stationary and mobile phases and adhering to sound chromatographic principles, researchers can consistently achieve high-purity compounds suitable for the most demanding applications.

References

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How to synthesize bicyclic lactones from cyclohexene-1-carboxamide derivatives

Application Note & Protocol Guide

Topic: Strategic Synthesis of Bicyclic Lactones from Cyclohexene-1-Carboxamide Derivatives

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: Unlocking Molecular Complexity

Bicyclic lactones are privileged structural motifs found in a vast array of biologically active natural products and pharmaceutical agents. Their rigid, three-dimensional architecture often dictates specific interactions with biological targets, making them highly valuable scaffolds in drug discovery. The synthesis of these complex structures, however, presents a significant challenge. This guide provides a detailed exploration of robust and reproducible methods for synthesizing bicyclic lactones, starting from readily accessible cyclohexene-1-carboxamide derivatives. We will delve into the mechanistic underpinnings of electrophile-induced cyclization strategies, offering detailed, step-by-step protocols and the scientific rationale behind key experimental choices.

The core strategy discussed involves the intramolecular cyclization of 6-(hydroxymethyl)cyclohex-3-ene-1-carboxamide derivatives. In these reactions, the alkene functionality is first activated by an electrophile (such as bromine or an epoxidizing agent), which then triggers a nucleophilic attack from a pendant hydroxyl or amide group, leading to a cascade of bond formations and rearrangements that culminate in the desired bicyclic lactone.[1][2] This approach offers a powerful method for rapidly building molecular complexity from simple precursors.

Part 1: Mechanistic Foundations of Electrophilic Cyclization

Understanding the reaction mechanism is paramount for troubleshooting, optimization, and adaptation to new substrates. The transformation of cyclohexene-1-carboxamide derivatives into bicyclic lactones is driven by an electrophile-initiated cascade.

Bromination-Induced Lactonization

This pathway is a variant of the well-established halolactonization reaction.[3][4] The reaction is initiated by the electrophilic addition of bromine to the cyclohexene double bond, forming a cyclic bromonium ion intermediate. This intermediate is highly electrophilic and poised for intramolecular capture. The neighboring hydroxymethyl group acts as the internal nucleophile, attacking one of the carbons of the bromonium ion. This anti-Sₙ2-type ring-opening is often highly stereoselective and is followed by a rearrangement involving the amide group to yield the thermodynamically stable bicyclic lactone.[1][5] The participation of both the hydroxymethyl and amide groups is crucial for the formation of the final product.[5]

Caption: Mechanism of Bromination-Induced Bicyclic Lactone Formation.

Epoxidation-Rearrangement Pathway

An alternative strategy involves the initial epoxidation of the cyclohexene double bond using an oxidant like meta-chloroperoxybenzoic acid (m-CPBA). The resulting epoxide is then activated, typically under acidic or basic conditions, prompting a similar intramolecular nucleophilic attack from the hydroxymethyl group. This ring-opening is followed by a rearrangement cascade, again facilitated by the proximate amide functionality, to furnish the bicyclic lactone.[1][5] This method avoids the use of elemental bromine and can sometimes offer complementary stereoselectivity.

Caption: Epoxidation-Rearrangement Pathway to Bicyclic Lactones.

Part 2: Synthesis of the Key Precursor

A reliable synthesis begins with high-quality starting materials. The pivotal precursor for these cyclizations, 6-(hydroxymethyl)-N-alkyl/phenylcyclohex-3-ene-1-carboxamide, is efficiently prepared via the selective reduction of a bicyclic imide.[2]

Workflow: Precursor Synthesis

The synthesis starts from 2-methyl/phenyl-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione, which can be obtained from a Diels-Alder reaction. A controlled reduction using sodium borohydride (NaBH₄) selectively opens one of the imide carbonyls to generate the required carboxamide and primary alcohol functionalities in a single step.[2]

Caption: Workflow for the Synthesis of the Carboxamide Precursor.

Protocol 2.1: Synthesis of 6-(Hydroxymethyl)-N-methylcyclohex-3-ene-1-carboxamide

This protocol details the reduction of the N-methyl substituted bicyclic imide.

Materials:

• 2-Methyl-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione

• Sodium borohydride (NaBH₄)

• Tetrahydrofuran (THF), analytical grade

• Deionized Water

• Ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the bicyclic imide (1.0 equiv) in a 1:1 mixture of THF and H₂O.

• Cool the solution to 0 °C in an ice bath.

• Add NaBH₄ (2.0 equiv) portion-wise over 15 minutes, ensuring the temperature remains below 5 °C.

• Remove the ice bath and stir the reaction mixture at room temperature. Monitor the reaction progress by TLC (Thin Layer Chromatography). The reaction is typically complete within 6 hours.[2]

• Upon completion, carefully quench the reaction by adding ethyl acetate.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash sequentially with saturated NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the title compound.

Causality & Insights: The use of NaBH₄ is critical for achieving selective reduction of one carbonyl group of the imide without affecting the alkene. The THF/H₂O solvent system is effective for solubilizing both the imide starting material and the borohydride reagent.[2]

Part 3: Protocols for Bicyclic Lactone Synthesis

With the key precursor in hand, the final cyclization can be performed using one of the following protocols.

Protocol 3.1: Bromination-Induced Cyclization

Materials:

• 6-(Hydroxymethyl)-N-methylcyclohex-3-ene-1-carboxamide

• Bromine (Br₂) or N-Bromosuccinimide (NBS)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the carboxamide precursor (1.0 equiv) in anhydrous DCM.

• Cool the solution to 0 °C.

• Add a solution of Br₂ (1.1 equiv) in DCM dropwise to the reaction mixture. Maintain the temperature at 0 °C.

• Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 4-6 hours, monitoring by TLC.

• Quench the reaction by adding saturated aqueous Na₂S₂O₃ solution to consume any excess bromine.

• Separate the organic layer, and extract the aqueous layer with DCM (2 x 30 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purify the resulting crude product via silica gel column chromatography to yield the bicyclic lactone.[1]

Causality & Insights: The reaction is performed at low temperature to control the initial, often exothermic, bromonium ion formation. Anhydrous conditions are preferred to prevent the formation of bromohydrin side products. NBS can be used as a safer and easier-to-handle source of electrophilic bromine compared to elemental Br₂.

Protocol 3.2: Epoxidation-Rearrangement Cyclization

Materials:

• 6-(Hydroxymethyl)-N-methylcyclohex-3-ene-1-carboxamide

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77% purity)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Procedure:

• Dissolve the carboxamide precursor (1.0 equiv) in DCM.

• Add m-CPBA (1.2 equiv) portion-wise at room temperature.

• Stir the mixture for 12-24 hours, monitoring the consumption of the starting material by TLC.

• Upon completion, dilute the reaction mixture with DCM.

• Wash the organic layer thoroughly with saturated aqueous NaHCO₃ solution (3 x 40 mL) to remove m-CPBA and the resulting meta-chlorobenzoic acid.

• Wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.[1]

Causality & Insights: m-CPBA is a widely used, effective, and relatively safe reagent for epoxidation. The bicarbonate wash is a critical work-up step to remove acidic byproducts, which could otherwise catalyze undesired side reactions upon concentration.

Part 4: Data Summary & Advanced Methods

The described protocols provide reliable access to bicyclic lactones. The table below summarizes typical outcomes.

Protocol	Key Reagent	Typical Yield	Reaction Time	Key IR Peak (cm⁻¹)
3.1: Bromination	Br₂ or NBS	65-80%	5-7 hours	~1740-1760 (γ-lactone C=O)
3.2: Epoxidation	m-CPBA	70-85%	12-24 hours	~1740-1760 (γ-lactone C=O)

Yields and times are approximate and may vary based on substrate and scale.

Alternative Advanced Methodology: Palladium-Catalyzed C-H Functionalization

For researchers interested in cutting-edge synthetic methods, palladium-catalyzed reactions offer an alternative disconnection. Recent advances have shown that bicyclo[3.2.1] lactones can be synthesized from linear carboxylic acids via a tandem intramolecular β-C(sp³)–H olefination and lactonization reaction.[6] While primarily developed for carboxylic acids, these conditions have been shown to be compatible with tertiary amide substrates, albeit with slightly reduced yields compared to their ester counterparts.[6] This strategy avoids the need for pre-installed functionality like the hydroxymethyl group but requires specialized ligands and high-temperature conditions.

Conclusion

The synthesis of bicyclic lactones from cyclohexene-1-carboxamide derivatives via electrophile-induced cyclization is a powerful and versatile strategy. The protocols detailed in this guide, based on bromination and epoxidation pathways, are robust, well-characterized, and accessible. By understanding the underlying mechanisms and paying close attention to the experimental details, researchers can confidently employ these methods to construct complex molecular architectures for applications in medicinal chemistry and natural product synthesis.

References

• Title: Pd(II)-Catalyzed Synthesis of Bicyclo[3.2.1] Lactones via Tandem Intramolecular β-C(sp3) Source: National Center for Biotechnology Information URL: [Link]

• Title: Lactones, Lactams and Cyclization Reactions: Videos & Practice Problems Source: Pearson URL: [Link]

• Title: Stereoselective Synthesis of Bicyclic Lactones Via Annelation Protocol Source: Academia.edu URL: [Link]

• Title: Access to unsaturated bicyclic lactones by overriding conventional C(sp3)–H site selectivity Source: Nature Synthesis URL: [Link]

• Title: Lactone synthesis Source: Organic Chemistry Portal URL: [Link]

• Title: Access to Unsaturated Bicyclic Lactones by Overriding Conventional C(sp)-H Site Selectivity Source: ChemRxiv URL: [Link]

• Title: Intramolecular Cyclization of a Delta Hydroxy Acid to Delta Lactone Source: YouTube URL: [Link]

• Title: Organic Dye Photocatalyzed Synthesis of Functionalized Lactones and Lactams via a Cyclization-Alkynylation Cascade Source: ChemRxiv URL: [Link]

• Title: (PDF) Iodolactonization: Past and Present Examples Source: ResearchGate URL: [Link]

• Title: Electrophilic reactivities of cyclic enones and α,β-unsaturated lactones Source: Royal Society of Chemistry URL: [Link]

• Title: Unusual Rearrangements in Cyclohex-3-ene-1-carboxamide Derivatives: Pathway to Bicyclic Lactones Source: ACS Omega URL: [Link]

• Title: Unusual Rearrangements in Cyclohex-3-ene-1-carboxamide Derivatives: Pathway to Bicyclic Lactones Source: National Center for Biotechnology Information URL: [Link]

• Title: Synthesis of unsaturated lactones via palladium-catalyzed cyclization of alkenoic acids Source: The Journal of Organic Chemistry URL: [Link]

• Title: Iodolactonization Source: Wikipedia URL: [Link]

• Title: Iodolactonization Source: Grokipedia URL: [Link]

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Application Notes and Protocols for Evaluating the Cytotoxicity of Novel Carboxamides

Introduction: The Therapeutic Promise and Toxicological Hurdles of Carboxamides

Carboxamide derivatives represent a promising class of compounds in modern drug discovery, particularly in oncology.[1][2] Their structural versatility allows for interaction with a multitude of oncogenic targets, offering potential pathways to inhibit cancer cell proliferation and induce apoptosis.[1][3] Recent studies have highlighted the anticancer properties of various carboxamide-containing molecules, including dibenzazepine carboxamides and N-substituted 1H-indole-2-carboxamides, demonstrating their efficacy against various cancer cell lines.[1][3] However, the journey from a promising lead compound to a clinically viable therapeutic is fraught with challenges, chief among them being the assessment of cytotoxicity.

Cytotoxicity testing is a critical, non-negotiable step in the preclinical evaluation of any new chemical entity.[4][5] It provides essential data on a compound's potential to cause cell damage or death, which is fundamental to establishing a therapeutic window and ensuring patient safety.[6][7] Early-stage in vitro cytotoxicity assays offer a rapid, cost-effective, and ethically sound approach to screen compound libraries, identify promising candidates, and eliminate those with unfavorable toxicological profiles long before they reach in vivo testing.[6][8]

This comprehensive guide is designed for researchers, scientists, and drug development professionals. It provides a detailed framework for the experimental design and execution of a tiered cytotoxicity evaluation for novel carboxamides. We will move beyond simple protocol recitation to explain the causality behind experimental choices, ensuring that each protocol functions as a self-validating system. Our approach is structured to first establish a broad understanding of a compound's cytotoxic potential and then to delve into the mechanistic underpinnings of the observed cellular response.

A Tiered Approach to Cytotoxicity Assessment

A robust evaluation of cytotoxicity should be approached in a stepwise manner. We advocate for a tiered workflow that begins with broad screening assays to determine overall effects on cell viability and proliferation, followed by more specific assays to elucidate the mechanism of cell death.

Figure 1: A tiered workflow for cytotoxicity assessment.

Tier 1: Primary Screening for Cytotoxic Effects

The initial phase of cytotoxicity testing aims to answer a fundamental question: Does the novel carboxamide affect cell viability? To this end, we employ assays that measure metabolic activity as a surrogate for the number of living cells. A reduction in metabolic activity can indicate either cytotoxicity (cell death) or a cytostatic effect (inhibition of proliferation).[9][10]

The MTT Assay: A Colorimetric Measure of Metabolic Health

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely adopted, robust, and cost-effective method for assessing cell viability.[4][11] Its principle lies in the enzymatic conversion of the yellow, water-soluble MTT tetrazolium salt into a purple, insoluble formazan product by mitochondrial dehydrogenases in metabolically active cells.[11][12] The quantity of formazan produced is directly proportional to the number of viable cells.[6]

Causality Behind the Protocol:

• Choice of Cell Lines: It is crucial to test the carboxamides on a panel of cell lines, including the target cancer cell line(s) and at least one non-cancerous control cell line (e.g., human embryonic kidney cells, HEK293) to assess for cancer-specific cytotoxicity.[4]

• Serum-Free Incubation: The MTT incubation step is performed in serum-free medium because serum components can interact with the MTT reagent and affect its reduction, potentially leading to inaccurate results.[12]

• Solubilization: The formazan crystals are insoluble in water and must be dissolved in an organic solvent, such as Dimethyl Sulfoxide (DMSO), to allow for spectrophotometric quantification.[13]

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 1 x 10⁴ cells/well) in 100 µL of complete culture medium.[13] Incubate for 24 hours to allow for cell attachment and recovery.

• Compound Treatment: Prepare a serial dilution of the novel carboxamide in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO at the highest concentration used for the compounds) and an untreated control.[10] Incubate for the desired exposure times (e.g., 24, 48, and 72 hours).[4]

• MTT Incubation: After the treatment period, add 10 µL of a 5 mg/mL MTT solution to each well.[14] Incubate for 1.5 to 4 hours at 37°C, protected from light.[13][14]

• Formazan Solubilization: Carefully remove the MTT-containing medium. Add 100-130 µL of DMSO to each well to dissolve the formazan crystals.[13][14] Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[13]

• Data Acquisition: Measure the absorbance at 490-570 nm using a microplate reader.[12][13]

The ATPlite™ Assay: A Luminescent Approach to Viability

For a more sensitive and rapid assessment of cell viability, the ATPlite™ assay is an excellent alternative or complementary method.[8] This assay quantifies adenosine triphosphate (ATP), the universal energy currency of the cell.[15] The principle is based on the ATP-dependent luciferin-luciferase reaction, where the amount of light produced is directly proportional to the intracellular ATP concentration, and thus, the number of viable cells.[16]

Causality Behind the Protocol:

• Cell Lysis: A key step is the addition of a lysis buffer that perforates the cell membrane to release ATP while simultaneously inactivating cellular ATPases that would otherwise degrade the ATP.[15]

• Signal Stability: The ATPlite™ system is designed to produce a stable, "glow-type" luminescent signal, which provides a longer window for measurement compared to "flash-type" assays.[17]

• Plate Setup: Prepare a 96-well plate with cells and compound treatments as described for the MTT assay. It is recommended to use an opaque, white-walled plate to maximize the luminescent signal.[16]

• Reagent Equilibration: Allow the ATPlite™ 1step reagent and the cell plate to equilibrate to room temperature for approximately 30 minutes.[16]

• Reagent Addition: Add a volume of the ATPlite™ 1step reagent equal to the volume of the cell culture medium in each well (e.g., 100 µL of reagent to 100 µL of medium).[16]

• Incubation and Measurement: Shake the plate for 2-5 minutes on an orbital shaker at 700 rpm.[15] Dark-adapt the plate for 10 minutes and then measure the luminescence using a plate-reading luminometer.[15][16]

Data Presentation and Interpretation: Tier 1

The results from these primary screening assays are typically used to calculate the IC₅₀ (half-maximal inhibitory concentration), which is the concentration of the carboxamide that reduces cell viability by 50%.

Table 1: Hypothetical Cytotoxicity Data for a Novel Carboxamide (CX-1)

Cell Line	Assay	Incubation Time	IC₅₀ (µM)	Selectivity Index (SI)*
MCF-7 (Breast Cancer)	MTT	48h	8.4	11.8
HCT-116 (Colon Cancer)	MTT	48h	1.01	99.4
K-562 (Leukemia)	ATPlite™	48h	0.33	>300
HEK293 (Normal Kidney)	MTT	48h	99.4	-

*Selectivity Index (SI) = IC₅₀ in normal cells / IC₅₀ in cancer cells. A higher SI indicates greater selectivity for cancer cells.[2]

Tier 2: Elucidating the Mechanism of Cytotoxicity

Once a carboxamide has demonstrated cytotoxic activity in Tier 1 screening, the next critical step is to determine the mode of cell death. The two major pathways of cell death are necrosis and apoptosis.[7]

Figure 2: Differentiating apoptosis and necrosis.

Lactate Dehydrogenase (LDH) Assay: Measuring Membrane Integrity

The Lactate Dehydrogenase (LDH) assay is a classic method for quantifying cytotoxicity by measuring the activity of LDH released from cells with damaged plasma membranes.[18][19] LDH is a stable cytoplasmic enzyme present in all cells; its release into the culture supernatant is a hallmark of necrosis.[7][18][19]

Causality Behind the Protocol:

• Supernatant Sampling: Unlike the MTT or ATPlite™ assays, the LDH assay is performed on the cell culture supernatant, as this is where the released LDH accumulates.[7][9] This allows for the possibility of multiplexing with other assays on the remaining live cells.

• Coupled Enzymatic Reaction: The assay involves a two-step enzymatic reaction. First, the released LDH catalyzes the conversion of lactate to pyruvate, which reduces NAD⁺ to NADH.[20][21] In the second step, a diaphorase enzyme uses the newly formed NADH to reduce a tetrazolium salt (like INT) into a colored formazan product, which can be measured spectrophotometrically.[21]

• Controls are Critical: A "maximum LDH release" control is essential for data normalization. This is achieved by completely lysing a set of untreated cells with a detergent like Triton™ X-100 to release all intracellular LDH.[9][22]

• Plate Setup and Treatment: Set up a 96-well plate with cells and compound treatments as previously described. Include the following controls:

  • Spontaneous Release: Untreated cells.

  • Maximum Release: Untreated cells treated with 10% lysis buffer for the final 45 minutes of incubation.[22]

  • Vehicle Control: Cells treated with the vehicle (e.g., DMSO).

  • Background: Medium only (no cells).[9]

• Supernatant Collection: After the incubation period, carefully transfer a portion of the cell culture supernatant (e.g., 50 µL) to a new 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions. Add the reaction mixture to each well containing the supernatant.

• Incubation and Measurement: Incubate the plate at room temperature for up to 30 minutes, protected from light.[21] Measure the absorbance at 490 nm.

• Calculation: Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Compound-treated LDH activity - Spontaneous LDH activity) / (Maximum LDH activity - Spontaneous LDH activity)] * 100

Caspase-3/7 Activation Assay: A Specific Marker for Apoptosis

Apoptosis, or programmed cell death, is a highly regulated process that is often the desired outcome for an anticancer therapeutic. A key event in the apoptotic cascade is the activation of effector caspases, particularly caspase-3 and caspase-7.[23]

Causality Behind the Protocol:

• Fluorogenic Substrate: These assays utilize a specific peptide substrate for caspase-3 and -7 (e.g., DEVD) that is conjugated to a fluorescent reporter molecule.[17][24] In its uncleaved state, the substrate is non-fluorescent.

• Enzymatic Cleavage: When active caspase-3 or -7 is present in apoptotic cells, it cleaves the DEVD peptide, releasing the fluorophore, which then becomes fluorescent upon binding to DNA.[23] The resulting fluorescent signal is directly proportional to the level of caspase-3/7 activity.

• Plate Setup and Treatment: Prepare a 96-well opaque, white-walled plate with cells and compound treatments.

• Reagent Preparation and Addition: Reconstitute the Caspase-Glo® 3/7 reagent according to the manufacturer's protocol. Allow the reagent and the cell plate to equilibrate to room temperature. Add 100 µL of the reagent to each well.

• Incubation and Measurement: Mix the contents of the wells by shaking on an orbital shaker for 30 seconds. Incubate at room temperature for 1 to 3 hours. Measure the luminescence with a plate-reading luminometer.

Data Presentation and Interpretation: Tier 2

The results from these mechanistic assays provide a clearer picture of how the carboxamide is inducing cell death.

Table 2: Hypothetical Mechanistic Data for CX-1 (at 2x IC₅₀ concentration, 48h)

Cell Line	Assay	Result	Interpretation
HCT-116	LDH Release	8% Cytotoxicity	Minimal necrotic cell death
HCT-116	Caspase-3/7 Activity	15-fold increase vs. control	Strong induction of apoptosis
K-562	LDH Release	5% Cytotoxicity	Minimal necrotic cell death
K-562	Caspase-3/7 Activity	25-fold increase vs. control	Very strong induction of apoptosis

Conclusion: Synthesizing a Comprehensive Cytotoxicity Profile

The systematic, tiered approach outlined in these application notes provides a robust framework for evaluating the cytotoxic potential of novel carboxamides. By progressing from broad viability screening to specific mechanistic assays, researchers can build a comprehensive profile of their compounds. This data is indispensable for making informed decisions in the drug development pipeline, enabling the prioritization of candidates with high efficacy and a favorable safety profile. The integration of appropriate controls and a clear understanding of the principles behind each assay are paramount to generating reliable and reproducible data, ultimately accelerating the path from the laboratory to the clinic.

References

• National Center for Biotechnology Information. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. In Methods in Molecular Biology. Available at: [Link]

• MDPI. (n.d.). Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. In International Journal of Molecular Sciences. Available at: [Link]

• International Journal of Pharmaceutical Research and Applications. (2025). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. Available at: [Link]

• Kosheeka. (2025). In Vitro Cytotoxicity Assays: Applications in Drug Discovery. Available at: [Link]

• ResearchGate. (2025). Update on in vitro cytotoxicity assays for drug development. In Expert Opinion on Drug Discovery. Available at: [Link]

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Real-Time Cytotoxicity Assays. In Methods in Molecular Biology. Available at: [Link]

• National Center for Biotechnology Information. (2025). Exploring Carboxamide Derivatives as Promising Anticancer Agents: Design, In Vitro Evaluation, and Mechanistic Insights. In Molecules. Available at: [Link]

• ResearchGate. (2025). Exploring Carboxamide Derivatives as Promising Anticancer Agents: Design, In Vitro Evaluation, and Mechanistic Insights. In Molecules. Available at: [Link]

• PubMed. (2018). Analysis of Cell Viability by the Lactate Dehydrogenase Assay. In Current Protocols in Toxicology. Available at: [Link]

• ResearchGate. (2013). Can someone advise on MTT assay blank and controls?. Available at: [Link]

• protocols.io. (2023). MTT (Assay protocol). Available at: [Link]

• Molecular Devices. (n.d.). EarlyTox Caspase-3/7 R110 Assay Kit. Available at: [Link]

• Biocompare. (2022). Sensitive and Easy Assay to Detect Cytotoxicity. Available at: [Link]

• PubMed. (2025). The potential of dibenzazepine carboxamides in cancer therapy. In Frontiers in Pharmacology. Available at: [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual. Available at: [Link]

• Luminex Corporation. (n.d.). Muse® Caspase-3/7 Kit. Available at: [Link]

• IntechOpen. (2018). Role of Cytotoxicity Experiments in Pharmaceutical Development. In Drug Development Life Cycle. Available at: [Link]

• Biocompare. (2010). ATPlite 1 Step Luminescence Assay System from Revvity. Available at: [Link]

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Protocol for Inducing Apoptosis in MCF-7 Cells with Carboxamide Compounds

An Application Guide

Abstract: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the induction and validation of apoptosis in the MCF-7 human breast cancer cell line using novel carboxamide compounds. This guide details integrated protocols, from initial cell culture and compound treatment to the downstream analysis of apoptotic markers. Methodologies include flow cytometric analysis of phosphatidylserine externalization, quantification of caspase activity, and western blot analysis of key apoptotic regulatory proteins. The causality behind experimental choices is explained to ensure robust and reproducible outcomes.

Introduction and Scientific Principle

The induction of programmed cell death, or apoptosis, is a primary strategy in cancer chemotherapy. The MCF-7 cell line, derived from a human breast adenocarcinoma, is an invaluable in-vitro model for studying the efficacy of potential therapeutic agents. It is an estrogen receptor-positive, luminal A-type cell line that is widely used in breast cancer research.

Carboxamide derivatives have emerged as a promising class of compounds in anticancer drug discovery.[1][2] Their structural versatility allows them to interact with a wide range of biological targets crucial for tumor progression, including topoisomerases, protein kinases (e.g., PI3K, EGFR), and regulators of cell cycle and apoptosis.[1] This protocol outlines a systematic approach to investigate the pro-apoptotic potential of a representative carboxamide compound on MCF-7 cells.

The validation of apoptosis is a multi-faceted process. No single assay is sufficient. Therefore, this guide employs a tripartite validation strategy:

• Membrane Asymmetry: Detecting the externalization of phosphatidylserine (PS) using Annexin V staining, a hallmark of early apoptosis.[3]

• Enzymatic Activation: Measuring the activity of executioner caspases, the central proteases of the apoptotic cascade.

• Protein Marker Modulation: Quantifying changes in the expression and cleavage of key apoptotic proteins, such as the Bcl-2 family and PARP, via western blot.[4]

A crucial characteristic of the MCF-7 cell line is its deficiency in caspase-3 due to a gene deletion.[5] Consequently, these cells execute apoptosis through other caspases, primarily caspase-7, which also cleaves key substrates like PARP.[6] Therefore, our protocols are specifically tailored to assess the activity of relevant caspases (e.g., Caspase-7, -8, -9) and the cleavage of their downstream targets.

Integrated Experimental Workflow

The overall process involves culturing MCF-7 cells, treating them with the carboxamide compound at various concentrations (guided by a preliminary cytotoxicity assay), and subsequently harvesting the cells for three parallel downstream analyses to confirm apoptosis.

Caption: High-level experimental workflow from cell culture to multiparametric apoptosis analysis.

Materials and Reagents

Category	Item	Example Supplier/Cat. No.
Cell Line	MCF-7 Human Breast Adenocarcinoma	ATCC (HTB-22)
Cell Culture	Eagle's Minimum Essential Medium (EMEM)	ATCC (30-2003)
Fetal Bovine Serum (FBS)	Gibco (26140079)
Penicillin-Streptomycin (100X)	Gibco (15140122)
0.25% Trypsin-EDTA	Gibco (25200056)
Phosphate-Buffered Saline (PBS), pH 7.4	Gibco (10010023)
DMSO (Cell culture grade)	Sigma-Aldrich (D2650)
Test Compound	Carboxamide Compound of Interest	N/A
Apoptosis Kits	Annexin V-FITC/PI Apoptosis Detection Kit	Thermo Fisher (V13242) or Abcam (ab14085)
Caspase-7 Activity Assay Kit (Colorimetric)	Abcam (ab39384)
Caspase-9 Activity Assay Kit (Colorimetric)	Abcam (ab65608)
Western Blot	RIPA Lysis and Extraction Buffer	Thermo Fisher (89900)
Protease Inhibitor Cocktail	Roche (11697498001)
BCA Protein Assay Kit	Thermo Fisher (23225)
Primary Antibodies (Anti-Bax, Bcl-2, PARP, β-Actin)	Cell Signaling Technology
HRP-conjugated Secondary Antibody	Cell Signaling Technology
ECL Western Blotting Substrate	Bio-Rad (1705061)

Detailed Experimental Protocols

Protocol 1: Culture and Maintenance of MCF-7 Cells

This protocol ensures the health and consistency of the MCF-7 cells used in the experiments.

• Rationale: Maintaining cells in their logarithmic growth phase and at a consistent confluency ensures a uniform response to treatment. MCF-7 cells are slow-growing and tend to cluster.[7]

• Media Preparation: Prepare complete growth medium using EMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.[8][9] Warm the medium to 37°C before use.

• Cell Thawing & Culture:

  • Thaw a frozen vial of MCF-7 cells rapidly in a 37°C water bath.[10]

  • Transfer contents to a 15 mL conical tube containing 9 mL of pre-warmed complete growth medium.

  • Centrifuge at 150-200 x g for 5 minutes to pellet the cells and remove the cryoprotectant.[10][11]

  • Resuspend the cell pellet in 10-15 mL of fresh medium and transfer to a T-75 flask.

  • Incubate at 37°C in a humidified atmosphere with 5% CO₂.[7]

• Subculturing (Passaging):

  • Change the medium every 2-3 days.[8]

  • When cells reach 80-90% confluency, remove the medium and wash the cell monolayer once with sterile PBS.

  • Add 2-3 mL of pre-warmed 0.25% Trypsin-EDTA and incubate for 5-10 minutes at 37°C, or until cells detach.[8]

  • Neutralize the trypsin with 7-8 mL of complete growth medium and collect the cell suspension in a 15 mL tube.

  • Centrifuge at 150-200 x g for 5 minutes.

  • Resuspend the pellet and plate cells at a subculture ratio of 1:3 to 1:4 into new flasks.[11]

Protocol 2: Treatment with Carboxamide Compound

• Rationale: A dose-response experiment is critical to identify the concentration at which the compound induces apoptosis without causing widespread, immediate necrosis. An initial cytotoxicity assay (e.g., MTT) is highly recommended to determine the IC₅₀ value, which can then be used to select concentrations for these mechanistic studies (e.g., 0.5x IC₅₀, 1x IC₅₀, 2x IC₅₀).[12]

• Stock Solution Preparation: Prepare a high-concentration stock solution (e.g., 10-50 mM) of the carboxamide compound in sterile DMSO. Store at -20°C.

• Cell Seeding:

  • Trypsinize and count healthy MCF-7 cells (viability >95%).

  • Seed the cells into 6-well plates at a density of 2 x 10⁵ to 5 x 10⁵ cells/well in 2 mL of complete growth medium.[12]

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the carboxamide compound from the stock solution in complete growth medium.

  • Include a "vehicle control" group treated with the same final concentration of DMSO as the highest compound concentration (typically ≤0.1%).

  • Aspirate the medium from the wells and replace it with 2 mL of the medium containing the desired final concentrations of the compound or vehicle.

  • Incubate for a predetermined time (e.g., 24, 48, or 72 hours).

Protocol 3: Apoptosis Assessment by Annexin V/PI Staining

• Rationale: This flow cytometry-based assay quantitatively distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[13] In early apoptosis, phosphatidylserine (PS) flips to the outer plasma membrane and is bound by fluorescently-labeled Annexin V.[14][15] Propidium Iodide (PI) is a nuclear stain that is excluded by live and early apoptotic cells but penetrates late apoptotic and necrotic cells with compromised membrane integrity.[3][14]

• Cell Harvesting:

  • Collect the culture medium from each well into a labeled 15 mL conical tube (this contains floating, potentially apoptotic cells).

  • Wash the adherent cells with PBS, then detach them using Trypsin-EDTA.

  • Combine the detached cells with their corresponding culture medium in the conical tube. This step is critical to ensure all apoptotic cells are collected.[16]

• Cell Washing: Centrifuge the cell suspension at 300 x g for 5 minutes. Discard the supernatant and wash the cell pellet once with 1 mL of cold PBS.

• Staining:

  • Resuspend the cell pellet in 100 µL of 1X Annexin-Binding Buffer provided in the kit.

  • Add 5 µL of FITC-conjugated Annexin V and 1-2 µL of PI solution to the cell suspension.[15][17]

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.[15][17]

  • Add 400 µL of 1X Annexin-Binding Buffer to each tube.

• Flow Cytometry Analysis: Analyze the samples immediately on a flow cytometer.

  • Interpretation:

    • Lower-Left Quadrant (Annexin V- / PI-): Live cells.

    • Lower-Right Quadrant (Annexin V+ / PI-): Early apoptotic cells.

    • Upper-Right Quadrant (Annexin V+ / PI+): Late apoptotic/necrotic cells.

    • Upper-Left Quadrant (Annexin V- / PI+): Necrotic cells.

Protocol 4: Measurement of Caspase Activity

• Rationale: Caspase activation is a biochemical hallmark of apoptosis. Since MCF-7 cells lack caspase-3, it is informative to measure the activity of initiator caspases (caspase-9 for the intrinsic pathway, caspase-8 for the extrinsic) and the alternative executioner caspase (caspase-7).[6][18] These assays use a specific peptide substrate conjugated to a colorimetric (pNA) or fluorometric (AFC) reporter.

• Cell Lysis:

  • Harvest 1-2 x 10⁶ cells per condition as described in Protocol 3.1-3.2.

  • Resuspend the cell pellet in 50 µL of chilled cell lysis buffer (provided in the assay kit) and incubate on ice for 10 minutes.[18]

  • Centrifuge at 10,000 x g for 5 minutes at 4°C. Transfer the supernatant (cytosolic extract) to a new, pre-chilled microfuge tube.[18]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay to ensure equal protein loading for the assay.

• Caspase Assay:

  • Load 50-100 µg of protein per well into a 96-well plate. Adjust the volume with lysis buffer.

  • Add the 2X Reaction Buffer containing the specific caspase substrate (e.g., DEVD-pNA for caspase-7).

  • Incubate the plate at 37°C for 1-2 hours, protected from light.

  • Measure the absorbance (405 nm for colorimetric) or fluorescence using a plate reader.

• Data Analysis: Calculate the fold-increase in caspase activity by comparing the readings from the treated samples to the untreated control.

Protocol 5: Western Blot Analysis of Apoptosis-Related Proteins

• Rationale: Western blotting provides a semi-quantitative assessment of specific proteins involved in the apoptotic signaling cascade. The ratio of pro-apoptotic Bax to anti-apoptotic Bcl-2 is a critical determinant of cell fate.[19] The cleavage of PARP (Poly (ADP-ribose) polymerase) by active caspases (like caspase-7) into an 89 kDa fragment is a definitive marker of apoptosis.[4]

• Lysate Preparation:

  • Harvest cells and wash with cold PBS.

  • Lyse the cell pellet in RIPA buffer supplemented with a protease inhibitor cocktail.[16]

  • Quantify protein concentration using a BCA assay.

• SDS-PAGE and Transfer:

  • Denature 20-40 µg of protein per sample by boiling in Laemmli sample buffer.[16]

  • Separate proteins on an 8-12% SDS-polyacrylamide gel.[16]

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane for 1 hour at room temperature in 5% non-fat dry milk or BSA in Tris-buffered saline with 0.1% Tween-20 (TBST).[16]

  • Incubate the membrane with primary antibodies (e.g., anti-Bax, anti-Bcl-2, anti-PARP, anti-β-Actin) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[16]

  • Wash three times with TBST.

• Detection:

  • Apply an ECL chemiluminescence detection reagent and visualize the bands using a digital imager.[16]

  • Interpretation: Look for an increase in Bax expression, a decrease in Bcl-2 expression, and the appearance of the 89 kDa cleaved PARP fragment alongside a decrease in the 116 kDa full-length PARP. β-Actin serves as a loading control.[20]

Hypothetical Data Summary and Pathway

The following table summarizes expected quantitative outcomes from the described protocols after treating MCF-7 cells with a hypothetical pro-apoptotic carboxamide compound.

Treatment Group	Early Apoptotic Cells (%) (Annexin V+/PI-)	Late Apoptotic Cells (%) (Annexin V+/PI+)	Caspase-7 Activity (Fold Change vs. Control)	Bax/Bcl-2 Ratio (Relative Densitometry)
Vehicle Control (0.1% DMSO)	3.5 ± 0.8	2.1 ± 0.5	1.0	0.4
Carboxamide (0.5x IC₅₀)	15.2 ± 2.1	8.5 ± 1.5	2.8 ± 0.4	1.5
Carboxamide (1x IC₅₀)	35.8 ± 4.5	18.9 ± 3.2	5.1 ± 0.7	3.2
Carboxamide (2x IC₅₀)	28.1 ± 3.9	35.4 ± 4.1	4.5 ± 0.6	2.8

Proposed Signaling Pathway for Carboxamide-Induced Apoptosis

This diagram illustrates a potential mechanism by which a carboxamide compound could induce apoptosis in MCF-7 cells, culminating in the markers measured by the protocols.

Caption: A potential signaling cascade initiated by a carboxamide compound in MCF-7 cells.

References

• Kamian, R., et al. (2023). Induction of Apoptosis and Modulation of Caspase Activity on MCF-7 Human Breast Cancer Cells by Bioactive Fractionated Cocoa Leaf Extract. National Institutes of Health (NIH). [Link]

• Al-Ostath, O. A., et al. (2024). Exploring Carboxamide Derivatives as Promising Anticancer Agents: Design, In Vitro Evaluation, and Mechanistic Insights. National Institutes of Health (NIH). [Link]

• Fadakar, B., et al. (2017). Induction of Apoptosis in Human Breast Cancer MCF-7 Cells by a Semi-Synthetic Derivative of Artemisinin: A Caspase-Related Mechanism. National Institutes of Health (NIH). [Link]

• Farnham Lab. (N.D.). MCF-7 Cell Culture. ENCODE. [Link]

• Raghavan, B., & Shajahan, S. (2017). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. National Institutes of Health (NIH). [Link]

• Altogen Biosystems. (N.D.). MCF-7 Culture Protocol. Altogen Biosystems. [Link]

• Bio-Rad Antibodies. (N.D.). Analysis by Western Blotting - Apoptosis. Bio-Rad Antibodies. [Link]

• Al-Sheddi, E. S., et al. (2022). Eco-Friendly Formulated Zinc Oxide Nanoparticles: Induction of Cell Cycle Arrest and Apoptosis in the MCF-7 Cancer Cell Line. MDPI. [Link]

• Al-Ostath, O. A., et al. (2024). Exploring Carboxamide Derivatives as Promising Anticancer Agents: Design, In Vitro Evaluation, and Mechanistic Insights. ResearchGate. [Link]

• Bio-Rad Antibodies. (N.D.). Magic Red® Caspase-3/7 Assay Kit. Bio-Rad Antibodies. [Link]

• Various Authors. (2021). Best protocol to collect mammalian cells for screening apoptosis markers using WB? ResearchGate. [Link]

• El-Sayed, N. F., et al. (2023). New proapoptotic chemotherapeutic agents based on the quinolone-3-carboxamide scaffold acting by VEGFR-2 inhibition. PubMed Central. [Link]

• Kagawa, S., et al. (2001). Deficiency of Caspase-3 in MCF7 Cells Blocks Bax-mediated Nuclear Fragmentation but not Cell Death. AACR Journals. [Link]

• Bio-Techne. (N.D.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Bio-Techne. [Link]

• Wang, Y., et al. (2018). Rotundic acid induces Cas3‑MCF‑7 cell apoptosis through the p53 pathway. Spandidos Publications. [Link]

• El-Sayed, N. F., et al. (2023). New proapoptotic chemotherapeutic agents based on the quinolone-3-carboxamide scaffold acting by VEGFR-2 inhibition. ResearchGate. [Link]

• Tee, T. T., et al. (2010). Induction of apoptosis in MCF-7 via the Caspase pathway by longilactone from Eurycoma longifolia Jack. ResearchGate. [Link]

• Various Authors. (2012). How to culture MCF7 cells? ResearchGate. [Link]

• Ghavami, S., et al. (2013). Determination of Caspase Activation by Western Blot. PubMed. [Link]

• JoVE. (2023). Video: Cell Death Pathways and Annexin V & PI Labeling studies. Journal of Visualized Experiments (JoVE). [Link]

• Various Authors. (2015). Do MCF-7 cancer cells activate caspase-3 during apoptosis? ResearchGate. [Link]

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• 20. blog.cellsignal.com [blog.cellsignal.com]

Application Notes &amp; Protocols: A-to-Z Guide to Cell Cycle Analysis for Treated Cancer Cell Lines

Introduction: The Cell Cycle as a Critical Target in Oncology

The eukaryotic cell cycle is a fundamental process orchestrating cell growth, DNA replication, and division into two daughter cells. This tightly regulated series of events is divided into four distinct phases: Gap 1 (G1), DNA Synthesis (S), Gap 2 (G2), and Mitosis (M). Cells can also enter a quiescent state known as G0. Dysregulation of the cell cycle is a hallmark of cancer, leading to uncontrolled cell proliferation. Consequently, many anti-cancer therapies are designed to interfere with the cell cycle machinery, inducing cell cycle arrest and, ultimately, cell death.

Analyzing the effects of novel therapeutic compounds on the cell cycle distribution of cancer cell lines is a cornerstone of preclinical drug development. Such analysis provides critical insights into a drug's mechanism of action, potency, and potential therapeutic efficacy. This comprehensive guide details the most robust and widely adopted techniques for cell cycle analysis in treated cancer cell lines, providing both the theoretical underpinnings and detailed, field-proven protocols.

The Foundational Technique: DNA Content Analysis via Flow Cytometry

The most common method for cell cycle analysis is the measurement of cellular DNA content using flow cytometry. The principle is straightforward: the amount of DNA in a cell doubles during the S phase. Therefore, cells in the G2 and M phases have twice the DNA content of cells in the G0 and G1 phases, while cells in the S phase have an intermediate amount of DNA. By staining a population of cells with a fluorescent dye that binds stoichiometrically to DNA, we can quantify the fluorescence of individual cells and generate a histogram representing the distribution of the cell population across the different cell cycle phases.

Diagram: The Eukaryotic Cell Cycle and DNA Content

Screening Cyclohexene-1-Carboxylic Acid Derivatives for Novel Antimicrobial Activity

An Application Guide for Researchers

Abstract: The escalating crisis of antimicrobial resistance necessitates the urgent discovery of novel chemical scaffolds with potent antibacterial and antifungal properties.[1] Cyclohexene derivatives, including cyclohexene-1-carboxylic acid and its analogues, represent a promising class of synthetic compounds with diverse biological activities.[2][3] This document provides a detailed guide for researchers, scientists, and drug development professionals on the systematic screening of these compounds for antimicrobial activity. We will detail field-proven protocols, explain the causality behind critical experimental steps, and provide a framework for robust and reproducible data generation.

Scientific Rationale & Strategic Overview

The development of resistance to existing antimicrobial drugs by pathogenic microorganisms is a severe global health concern.[4][5] Consequently, research into new antimicrobial agents with unique modes of action is of paramount importance.[2] Synthetic organic compounds, such as those derived from a cyclohexane core, offer a vast and largely unexplored chemical space for drug discovery.[4] These compounds can serve as viable alternatives to conventional antibiotics, potentially circumventing existing resistance mechanisms.[2]

The cyclohexene moiety is a structural component found in various natural products that exhibit biological effects, including anti-inflammatory and antimicrobial activities.[3][6] Synthetic derivatives of cyclohexene-1-carboxylic acid can be systematically modified to optimize their pharmacological properties, making them an attractive target for screening campaigns. This guide outlines a two-tiered screening approach: a qualitative primary screen to identify initial "hits" followed by a quantitative secondary screen to determine the potency of these hits.

The overall strategy for screening a library of cyclohexene-1-carboxylic acid derivatives is visualized below. This workflow ensures an efficient allocation of resources, prioritizing the most promising compounds for in-depth analysis.

Caption: High-level workflow for antimicrobial screening of novel compounds.

Primary Screening Protocol: Agar Disk Diffusion Method

The disk diffusion method is a widely used, cost-effective qualitative technique for preliminary antimicrobial susceptibility testing. It is ideal for rapidly screening a large number of compounds to identify those with potential activity. This protocol is based on the standardized methods developed by the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[7]

Principle of the Method

A standardized microbial inoculum is swabbed onto the surface of an agar plate. Paper disks impregnated with a known concentration of the test compound are then placed on the agar surface. The compound diffuses into the agar, creating a concentration gradient. If the microbe is susceptible to the compound, its growth will be inhibited, resulting in a clear "zone of inhibition" around the disk. The diameter of this zone is proportional to the compound's activity and diffusion characteristics.

Causality Behind Experimental Choices

• Medium: Mueller-Hinton (MH) agar is the standard medium for routine susceptibility testing of non-fastidious bacteria.[8] Its composition is well-defined, has good batch-to-batch reproducibility, and is low in inhibitors, ensuring that the observed antimicrobial effect is due to the test compound.

• Inoculum Standardization: The inoculum density is critical for reproducibility. A suspension is prepared and adjusted to the turbidity of a 0.5 McFarland standard.[9] An inoculum that is too light will result in oversized inhibition zones, while one that is too heavy can lead to undersized or absent zones.[8]

• Plate Incubation: Plates are incubated within 15 minutes of disk application to prevent the compound from pre-diffusing at room temperature, which could alter the results. Incubation is performed at 35±1°C, the optimal growth temperature for most human pathogens.[8]

Detailed Step-by-Step Protocol

• Prepare Microbial Inoculum:

  • Aseptically pick 3-5 well-isolated colonies of the test microorganism from a fresh (18-24 hour) agar plate.

  • Suspend the colonies in sterile 0.85% saline.

  • Vortex thoroughly to create a smooth suspension.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard by adding more bacteria or saline. This corresponds to approximately 1-2 x 10⁸ CFU/mL.

  • Use the inoculum within 15 minutes of preparation.[8]

• Inoculate Agar Plate:

  • Dip a sterile cotton swab into the adjusted inoculum and rotate it firmly against the upper inside wall of the tube to remove excess fluid.

  • Streak the swab evenly over the entire surface of a Mueller-Hinton agar plate in three directions (rotating the plate approximately 60 degrees between each streaking) to ensure confluent growth.

  • Allow the plate to dry for 5-15 minutes with the lid slightly ajar.

• Apply Disks:

  • Prepare sterile 6 mm paper disks. Aseptically apply a defined volume (e.g., 10 µL) of the test compound (dissolved in a suitable solvent like DMSO) at a specific concentration (e.g., 1 mg/mL) onto each disk. Allow the solvent to evaporate completely.

  • Using sterile forceps, apply the impregnated disks firmly to the surface of the inoculated agar plate.[10] Ensure good contact between the disk and the agar.

  • Space the disks sufficiently far apart to prevent the zones of inhibition from overlapping.[10]

  • Crucial Controls: On each plate, include:

    • Positive Control: A disk with a known antibiotic (e.g., Ciprofloxacin).

    • Negative Control: A disk with the solvent (e.g., DMSO) used to dissolve the test compounds.

• Incubate:

  • Invert the plates and incubate them at 35±1°C for 18-24 hours in ambient air.

• Interpret Results:

  • After incubation, measure the diameter of the zone of inhibition (including the disk) in millimeters (mm).

  • A zone of inhibition around the test compound disk (and no zone around the negative control disk) indicates antimicrobial activity.

  • Compounds demonstrating significant inhibition zones are considered "hits" and are prioritized for secondary screening.

Secondary Screening Protocol: Broth Microdilution for MIC Determination

The Broth Microdilution method is the gold standard for quantitative antimicrobial susceptibility testing.[11][12] It is used to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[13][14] This protocol is based on guidelines from the Clinical and Laboratory Standards Institute (CLSI).[15]

Principle of the Method

The test is performed in a 96-well microtiter plate. The test compound is serially diluted in cation-adjusted Mueller-Hinton Broth (CAMHB). Each well is then inoculated with a standardized suspension of the test microorganism. After incubation, the wells are visually inspected for turbidity (growth). The MIC is the lowest concentration of the compound at which no growth is observed.[16]

Caption: Principle of MIC determination via broth microdilution.

Detailed Step-by-Step Protocol

• Prepare Compound Stock and Dilutions:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO) at a high concentration (e.g., 10 mg/mL).

  • In a 96-well microtiter plate, add 50 µL of cation-adjusted Mueller-Hinton Broth (CAMHB) to wells 2 through 12 of a single row.

  • In well 1, add 100 µL of the test compound at the highest desired starting concentration (e.g., 256 µg/mL in CAMHB).

  • Perform a 2-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing well, then transferring 50 µL from well 2 to well 3, and so on, down to well 10. Discard the final 50 µL from well 10. This leaves 50 µL in each well (1-10) with serially diluted compound.

• Prepare Controls:

  • Well 11 (Growth Control): Add 50 µL of CAMHB. This well will receive the inoculum but no compound.

  • Well 12 (Sterility Control): Add 100 µL of uninoculated CAMHB. This well should remain clear throughout the experiment.

• Prepare and Add Inoculum:

  • Prepare a bacterial suspension adjusted to a 0.5 McFarland standard as described in the disk diffusion protocol.

  • Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.

  • Inoculate wells 1 through 11 with 50 µL of this final bacterial suspension. The final volume in each well will be 100 µL.

• Incubate:

  • Cover the plate with a lid or sealing film and incubate at 35±1°C for 18-24 hours in ambient air.

• Read and Interpret MIC:

  • After incubation, place the microtiter plate on a reading mirror or dark surface.

  • Visually inspect the wells for turbidity (a pellet at the bottom or cloudiness indicates growth).

  • The Growth Control (Well 11) must show distinct turbidity.

  • The Sterility Control (Well 12) must remain clear.

  • The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.[17]

Trustworthiness: The Role of Controls

A self-validating protocol is essential for trustworthy results. The controls in the broth microdilution assay serve specific, critical functions to validate the experiment.

Caption: Logical flow of experimental controls for data validation.

Data Presentation and Interpretation

For a screening campaign, results should be tabulated for clear comparison across multiple compounds and microbial strains.

Table 1: Example Antimicrobial Activity Data for Cyclohexene Derivatives

Compound ID	Test Organism	Primary Screen: Zone of Inhibition (mm)	Secondary Screen: MIC (µg/mL)
CDC-001	Staphylococcus aureus	18	16
Escherichia coli	0	>128
CDC-002	Staphylococcus aureus	25	4
Escherichia coli	15	32
CDC-003	Staphylococcus aureus	0	>128
Escherichia coli	0	>128
Ciprofloxacin	Staphylococcus aureus	32	0.5
(Positive Control)	Escherichia coli	35	0.25
DMSO	Staphylococcus aureus	0	>128
(Negative Control)	Escherichia coli	0	>128

Interpretation Notes:

• A lower MIC value indicates greater potency.[18] In the example above, CDC-002 is the most promising candidate due to its broad-spectrum activity and lower MIC values compared to CDC-001.

• It is crucial not to directly compare the MIC value of one drug to another as their breakpoints and mechanisms differ.[16][18] The MIC is interpreted relative to established clinical breakpoints where available, or for novel compounds, it is used to rank potency.[17]

• The difference in activity against Gram-positive (S. aureus) and Gram-negative (E. coli) bacteria is common. Gram-negative bacteria possess an outer membrane that can act as a permeability barrier, a significant challenge in antibacterial discovery.[19][20]

References

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Application Notes and Protocols for Assessing the Anti-Inflammatory Properties of Amidrazone Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

These application notes provide a comprehensive guide for the evaluation of amidrazone derivatives as potential anti-inflammatory agents. This document outlines the scientific rationale, detailed experimental protocols, and data interpretation strategies necessary for a thorough assessment.

Introduction: The Therapeutic Potential of Amidrazone Derivatives in Inflammation

Inflammation is a complex biological response to harmful stimuli, such as pathogens, damaged cells, or irritants. While acute inflammation is a crucial component of the innate immune system, chronic inflammation can lead to a host of debilitating diseases, including rheumatoid arthritis, inflammatory bowel disease, and neurodegenerative disorders. The search for novel anti-inflammatory agents with improved efficacy and safety profiles is a continuous endeavor in medicinal chemistry.

Amidrazone derivatives have emerged as a promising class of compounds due to their broad spectrum of biological activities, including anti-inflammatory, analgesic, antimicrobial, and antitumor properties.[1][2][3] Their structural versatility allows for the synthesis of diverse chemical libraries, enabling the exploration of structure-activity relationships (SAR) to optimize therapeutic potential.[1] Recent studies have highlighted the ability of certain amidrazone derivatives to modulate key inflammatory mediators, such as pro-inflammatory cytokines and enzymes involved in the arachidonic acid cascade.[4][5][6]

This guide provides a systematic approach to evaluating the anti-inflammatory properties of novel amidrazone derivatives, from initial in vitro screening to in vivo validation.

Scientific Rationale: Targeting Key Inflammatory Pathways

The anti-inflammatory effects of amidrazone derivatives are believed to be mediated through the modulation of several key signaling pathways and enzymatic activities. A thorough understanding of these mechanisms is crucial for designing relevant assays and interpreting experimental results.

Inhibition of Pro-inflammatory Cytokine Production

Pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1 beta (IL-1β), are central players in the inflammatory cascade.[4] They are released by immune cells, such as macrophages and lymphocytes, in response to inflammatory stimuli. Overproduction of these cytokines contributes to the pathogenesis of numerous inflammatory diseases. Several amidrazone derivatives have demonstrated the ability to suppress the production of these key cytokines in stimulated human peripheral blood mononuclear cells (PBMCs).[4][5][6]

Modulation of the Arachidonic Acid Cascade

The arachidonic acid cascade is a major pathway in the generation of inflammatory mediators. Cyclooxygenase (COX) and lipoxygenase (LOX) are key enzymes in this pathway, leading to the production of prostaglandins and leukotrienes, respectively.[7] Non-steroidal anti-inflammatory drugs (NSAIDs), a cornerstone of anti-inflammatory therapy, primarily exert their effects by inhibiting COX enzymes.[7] Investigating the inhibitory potential of amidrazone derivatives against both COX and LOX enzymes can provide valuable insights into their mechanism of action and potential for a broader anti-inflammatory effect with a potentially improved gastrointestinal safety profile.[7]

Attenuation of Nitric Oxide (NO) Production

Nitric oxide (NO) is a signaling molecule with a dual role in inflammation. While it has protective functions at physiological concentrations, excessive production by inducible nitric oxide synthase (iNOS) during inflammation can lead to tissue damage.[8][9] The ability of compounds to inhibit iNOS expression or activity is a recognized anti-inflammatory mechanism.[8] Some natural compounds have shown anti-inflammatory effects through the reduction of NO synthesis.[4]

Below is a diagram illustrating the key inflammatory pathways that can be targeted by amidrazone derivatives.

Caption: Key Inflammatory Pathways Targeted by Amidrazone Derivatives.

Experimental Protocols: A Step-by-Step Guide

This section provides detailed protocols for a tiered approach to evaluating the anti-inflammatory properties of amidrazone derivatives, starting with in vitro screening assays and progressing to in vivo models of inflammation.

General Synthesis of Amidrazone Derivatives

A general method for the synthesis of amidrazone derivatives involves the reaction of thioamides with hydrazine hydrate.[4] For example, new derivatives can be synthesized through the reaction of amidrazones with 3,4,5,6-tetrahydrophthalic anhydride.[4] The resulting compounds are then purified and characterized using techniques such as NMR, mass spectrometry, and elemental analysis.[4]

Below is a generalized workflow for the synthesis and initial characterization of amidrazone derivatives.

Caption: General Workflow for Amidrazone Derivative Synthesis.

In Vitro Anti-Inflammatory Assays

In vitro assays provide a rapid and cost-effective method for the initial screening of a large number of compounds.[10]

Before assessing anti-inflammatory activity, it is essential to determine the non-toxic concentration range of the amidrazone derivatives on the selected cell lines. This is typically performed using a standard MTT or MTS assay.

This assay evaluates the ability of the test compounds to inhibit the production of TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated human peripheral blood mononuclear cells (PBMCs).[6]

Protocol:

• Isolate PBMCs from healthy human donor blood using Ficoll-Paque density gradient centrifugation.

• Seed the PBMCs in a 96-well plate at a density of 1 x 10^6 cells/mL in complete RPMI-1640 medium.

• Pre-incubate the cells with various non-toxic concentrations of the amidrazone derivatives for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• Collect the cell culture supernatants.

• Quantify the levels of TNF-α and IL-6 in the supernatants using commercially available ELISA kits, following the manufacturer's instructions.

• Ibuprofen can be used as a positive control.[6]

These assays determine the inhibitory activity of the amidrazone derivatives against the key enzymes of the arachidonic acid pathway. Commercially available colorimetric or fluorometric assay kits are widely used for this purpose.[11][12][13]

Protocol (General):

• Follow the protocol provided with the specific COX/LOX inhibitor screening assay kit.

• Typically, the assay involves incubating the respective enzyme (COX-1, COX-2, or LOX) with the test compound and the substrate (arachidonic acid).

• The enzymatic activity is determined by measuring the formation of a colored or fluorescent product.

• Calculate the percentage of inhibition relative to a vehicle control.

• Use known selective and non-selective inhibitors (e.g., SC-560 for COX-1, celecoxib for COX-2, and quercetin for LOX) as positive controls.

This assay measures the ability of the test compounds to inhibit the production of NO in LPS-stimulated murine macrophage cell line RAW 264.7.[4]

Protocol:

• Seed RAW 264.7 cells in a 96-well plate and allow them to adhere overnight.

• Pre-treat the cells with various non-toxic concentrations of the amidrazone derivatives for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• Collect the cell culture supernatants.

• Measure the nitrite concentration in the supernatant, which is a stable product of NO, using the Griess reagent.

• Quantify the nitrite concentration by measuring the absorbance at 540 nm and comparing it to a sodium nitrite standard curve.

In Vivo Anti-Inflammatory Models

In vivo models are crucial for validating the anti-inflammatory efficacy of promising compounds identified from in vitro screening.[14][15]

This is a widely used and well-characterized model of acute inflammation.[16][17][18][19]

Protocol:

• Use adult male Wistar rats or Swiss albino mice.

• Administer the amidrazone derivatives orally or intraperitoneally at various doses.

• After 30-60 minutes, inject a 1% solution of carrageenan in saline into the sub-plantar region of the right hind paw of each animal.[18] The left paw can be injected with saline as a control.

• Measure the paw volume or thickness using a plethysmometer or calipers at regular intervals (e.g., 1, 2, 3, and 4 hours) after the carrageenan injection.[16]

• A standard anti-inflammatory drug, such as indomethacin or diclofenac, should be used as a positive control.

• Calculate the percentage of inhibition of edema for each group compared to the vehicle-treated control group.

The workflow for the in vivo carrageenan-induced paw edema model is depicted below.

Caption: Workflow for Carrageenan-Induced Paw Edema Model.

Data Presentation and Interpretation

Quantitative Data Summary

All quantitative data should be presented in clearly structured tables for easy comparison. This includes IC50 values for enzyme inhibition, percentage inhibition of cytokine and NO production, and percentage inhibition of paw edema.

Table 1: Example of In Vitro Anti-inflammatory Activity of Amidrazone Derivatives

Compound	Cytotoxicity (IC50, µM)	TNF-α Inhibition (%) at 10 µg/mL	IL-6 Inhibition (%) at 10 µg/mL	COX-2 Inhibition (IC50, µM)	5-LOX Inhibition (IC50, µM)	NO Inhibition (%) at 10 µg/mL
Derivative 2f	>100	~66-81	-	>100	-	-
Derivative 2b	>100	~92-99	~93	>100	-	-
Ibuprofen	>100	>50	-	~5	>100	-

Note: The data presented here is illustrative and based on findings for similar compounds.[1] Actual results will vary depending on the specific amidrazone derivatives tested.

Table 2: Example of In Vivo Anti-inflammatory Activity in Carrageenan-Induced Paw Edema Model

Treatment	Dose (mg/kg)	Paw Edema Inhibition (%) at 3h
Vehicle Control	-	0
Amidrazone Derivative X	10	25.3
20	48.7
40	65.1
Indomethacin	10	55.4

Note: The data presented here is hypothetical and serves as an example.

Structure-Activity Relationship (SAR) Analysis

A critical aspect of drug development is understanding the relationship between the chemical structure of a compound and its biological activity. By comparing the activity of a series of amidrazone derivatives with varying substituents, researchers can identify key structural features responsible for potent anti-inflammatory effects. This information is invaluable for the rational design of more effective and selective drug candidates.

Conclusion

The protocols and guidelines presented in this document provide a robust framework for the comprehensive evaluation of amidrazone derivatives as potential anti-inflammatory agents. A systematic approach, combining in vitro screening with in vivo validation, is essential for identifying promising lead compounds for further preclinical and clinical development. The versatility of the amidrazone scaffold, coupled with a thorough understanding of their mechanism of action, positions this class of compounds as an exciting area for future research in the quest for novel anti-inflammatory therapeutics.

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• Advances in the Regulation of Inflammatory Mediators in Nitric Oxide Synthase: Implications for Disease Modulation and Therapeutic Approaches. (n.d.). MDPI. [Link]

• In vitro pharmacological screening methods for anti-inflammatory agents. (2018). ResearchGate. [Link]

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• Nitric Oxide Inhibits Inflammatory Cytokine Production by Human Alveolar Macrophages. (n.d.). ATS Journals. [Link]

• Development of an in vitro screening assay to test the antiinflammatory properties of dietary supplements and pharmacologic agents. (n.d.). PubMed. [Link]

• Dual COX/LOX Inhibition: Screening and Evaluation of the Effect of Pyroligneous acid Fractions of Palm kernel Shell as an Anti-inflammatory agents. (2019). Universiti Kebangsaan Malaysia. [Link]

• κ-Carrageenan-Induced Paw Edema & Colitis & Thrombosis Model Protocol. (2024). ResearchGate. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 1-(Phenylamino)cyclohexane-1-carboxamide

Welcome to the technical support center for the synthesis of 1-(Phenylamino)cyclohexane-1-carboxamide. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, improve yields, and troubleshoot common experimental issues. As Senior Application Scientists, we provide not only protocols but also the underlying chemical principles to empower your research.

Overview of Synthetic Strategies

The synthesis of α-aminocarboxamides like 1-(Phenylamino)cyclohexane-1-carboxamide can be approached through several established routes. The optimal choice depends on available starting materials, scale, and desired purity. The two most prevalent and logical pathways are the Strecker synthesis and the subsequent amidation of a carboxylic acid intermediate.

• Route A: The Strecker Synthesis Pathway. This is a powerful one-pot, three-component reaction involving cyclohexanone, aniline, and a cyanide source. The resulting α-aminonitrile is then selectively hydrolyzed to the desired carboxamide.[1][2]

• Route B: Carboxylic Acid Amidation. This two-step approach first synthesizes the intermediate 1-(Phenylamino)cyclohexane-1-carboxylic acid, typically via a Strecker or Bucherer-Bergs reaction followed by complete hydrolysis. The isolated carboxylic acid is then coupled with an ammonia source using standard peptide coupling reagents.[3][4]

Below is a diagram illustrating these primary synthetic workflows.

Caption: Figure 1. Primary Synthetic Routes

Troubleshooting Guide & Core Protocols

This section directly addresses common issues encountered during the synthesis in a question-and-answer format.

Q1: My Strecker reaction yield of the α-aminonitrile intermediate is low. What are the likely causes and how can I fix it?

Answer: Low yield in the initial Strecker reaction is a frequent problem. The root cause often lies in the delicate equilibrium of imine formation and cyanide addition.[2]

Causality & Solutions:

• Inefficient Imine Formation: The reaction between cyclohexanone and aniline to form the corresponding imine is reversible and can be slow.

  • Solution: Add a dehydrating agent like magnesium sulfate (MgSO₄) to remove the water formed during the reaction, which drives the equilibrium towards the imine product.[1] Ensure your aniline and cyclohexanone are pure and dry.

• Poor Nucleophilicity of Cyanide: The cyanide source must be effective. While hydrogen cyanide (HCN) is highly reactive, it is dangerously volatile.[5] Safer alternatives like potassium or sodium cyanide (KCN/NaCN) are commonly used, but their reactivity depends on the reaction conditions.[5]

  • Solution: Use a slightly acidic catalyst (e.g., NH₄Cl) when using KCN/NaCN to generate HCN in situ.[1][6] This protonates the imine, forming a more electrophilic iminium ion that is more susceptible to cyanide attack.[2] Alternatively, trimethylsilyl cyanide (TMSCN) can be a highly effective, albeit more expensive, cyanide source.[7]

• Side Reactions: The primary side reaction is the formation of cyclohexanone cyanohydrin if the cyanide ion attacks the ketone before the imine is formed.

  • Solution: Ensure aniline is added before or simultaneously with the cyanide source. Pre-forming the imine by stirring cyclohexanone and aniline together for a period before adding the cyanide can significantly minimize this side product.

Optimized Protocol: Strecker Synthesis of 1-(Phenylamino)cyclohexane-1-carbonitrile

• Setup: To a round-bottom flask equipped with a magnetic stirrer, add cyclohexanone (1.0 eq) and aniline (1.0 eq) in methanol (5 mL per mmol of cyclohexanone).

• Imine Formation: Stir the mixture at room temperature for 1 hour.

• Cyanide Addition: In a separate, well-ventilated fume hood, prepare a solution of potassium cyanide (KCN, 1.2 eq) and ammonium chloride (NH₄Cl, 1.2 eq) in a minimal amount of water. CAUTION: KCN is highly toxic. Handle with extreme care and appropriate personal protective equipment.

• Reaction: Cool the cyclohexanone/aniline mixture to 0 °C in an ice bath. Slowly add the KCN/NH₄Cl solution dropwise over 30 minutes.

• Execution: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, quench by pouring into a mixture of ice water and ethyl acetate. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. The crude aminonitrile can be purified by flash chromatography.[5]

Q2: I'm struggling with the selective hydrolysis of the aminonitrile to the carboxamide. I either get unreacted starting material or over-hydrolysis to the carboxylic acid.

Answer: The selective hydrolysis of a nitrile to an amide without proceeding to the carboxylic acid is a classic synthetic challenge. The key is using mild, controlled conditions.

Causality & Solutions:

• Harsh Reagents: Strong acidic or basic conditions (e.g., refluxing with 6M HCl or NaOH) will rapidly hydrolyze the nitrile all the way to the carboxylic acid.[1]

  • Solution 1 (Radziszewski Reaction): Use alkaline hydrogen peroxide. The hydroperoxide anion is a potent nucleophile that attacks the nitrile carbon, leading to the amide with minimal over-hydrolysis. This is often the most reliable method.

  • Solution 2 (Controlled Acid Catalysis): Use concentrated sulfuric or acetic acid at controlled, low temperatures. The reaction must be carefully monitored and quenched as soon as the amide is formed.

• Reaction Time and Temperature: Over-hydrolysis is highly dependent on reaction time and temperature.

  • Solution: Run the reaction at a lower temperature (e.g., 40-50 °C) and monitor closely by TLC or LC-MS. Quench the reaction immediately upon consumption of the starting aminonitrile. It is often better to accept a small amount of unreacted nitrile, which can be separated during purification, than to lose the product to the carboxylic acid.

Reagent System	Typical Conditions	Advantages	Disadvantages
H₂O₂ / NaOH or KOH	30% H₂O₂, aq. EtOH, pH 8-10, 40-60 °C	High selectivity for amide, mild conditions	Exothermic, requires careful temperature control
Conc. H₂SO₄	0-25 °C, aqueous	Inexpensive, effective	Risk of over-hydrolysis and charring, strong acid handling
AcOH / H₂O	Reflux	Simple setup	Can require long reaction times, moderate selectivity

Q3: My amide coupling reaction to form the final product (Route B) is inefficient. What coupling agent and conditions should I use?

Answer: Inefficient amide coupling is typically due to a poor choice of coupling agent, base, or solvent, or inadequate activation of the carboxylic acid.

Causality & Solutions:

• Suboptimal Coupling Reagent: Not all coupling reagents are equally effective. Carbodiimides like EDC are common but can lead to side products. Urionium/aminium-based reagents are generally more efficient.

  • Solution: Use a modern coupling agent like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate). It is highly effective and known to give excellent yields, often superior to EDC or PyBop.[3]

• Incorrect Base or Solvent: The base is crucial for deprotonating the carboxylic acid and neutralizing any acids formed. The solvent must be able to dissolve all reactants.

  • Solution: Use a non-nucleophilic hindered base like N,N-Diisopropylethylamine (DIPEA) instead of triethylamine (Et₃N) to avoid side reactions.[3] A polar aprotic solvent like N,N-Dimethylformamide (DMF) is an excellent choice for its high solvating power.[3][4]

• Moisture: Water can hydrolyze activated intermediates and consume the coupling reagent.

  • Solution: Use anhydrous solvents and reagents. Run the reaction under an inert atmosphere (e.g., Nitrogen or Argon).

Optimized Protocol: Amide Coupling of 1-(Phenylamino)cyclohexane-1-carboxylic acid

• Setup: Under an inert atmosphere, dissolve 1-(Phenylamino)cyclohexane-1-carboxylic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF.

• Activation: Stir the mixture for 10 minutes at room temperature.

• Base Addition: Add DIPEA (2.5 eq) and stir for another 5 minutes.

• Ammonia Source: Bubble anhydrous ammonia gas through the solution or add a solution of ammonium chloride (NH₄Cl, 1.5 eq) and an additional equivalent of DIPEA.

• Reaction: Stir at room temperature for 4-12 hours, monitoring by TLC.

• Workup: Dilute the reaction mixture with ethyl acetate and wash sequentially with 5% aqueous HCl, saturated aqueous NaHCO₃, and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate to yield the crude product, which can be purified by recrystallization or column chromatography.

Troubleshooting Workflow

When encountering a problem, a systematic approach is key. The following flowchart provides a logical path for diagnosing and solving common issues.

Caption: Figure 2. Troubleshooting Workflow

Frequently Asked Questions (FAQs)

Q: Which synthetic route is better for large-scale synthesis? A: For scalability, Route A (Strecker followed by partial hydrolysis) is often more efficient as it can be a one- or two-pot synthesis, reducing the number of isolation and purification steps. However, controlling the selective hydrolysis can be challenging on a large scale. Route B (Amide coupling) offers more control and potentially higher purity, as the carboxylic acid intermediate can be rigorously purified before the final step, but it involves more unit operations.

Q: What are the critical safety precautions for this synthesis? A: The primary hazard is the use of cyanide salts (KCN, NaCN) or TMSCN, which are highly toxic.[1][5]

• Always handle cyanides in a certified, high-flow chemical fume hood.

• Always wear appropriate PPE, including gloves, lab coat, and safety goggles.

• Have a cyanide antidote kit (e.g., amyl nitrite) available and ensure personnel are trained in its use.

• Quench any residual cyanide in aqueous waste with bleach (sodium hypochlorite) before disposal, as acidification of cyanide waste generates lethal HCN gas.

Q: What analytical methods are recommended for monitoring the reaction? A:

• Thin Layer Chromatography (TLC): Ideal for rapid, qualitative monitoring of the disappearance of starting materials and the appearance of the product.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides more detailed information, allowing for the identification of intermediates and side products by their mass.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Essential for structural confirmation of the final product and key intermediates. ¹H and ¹³C NMR will confirm the structure, and purity can be assessed by integrating signals against a known standard.

References

• Garlapati, R., et al. (2018). Convenient synthesis, characterization and biological evaluation of novel 1-phenylcyclopropane carboxamide derivatives. National Institutes of Health (NIH). Available at: [Link]

• Gotor, R., et al. (n.d.). Racemic alkylamides of trans-cyclohexane-β-amino acids surpass the gelation ability of their pure enantiomers. ChemRxiv. Available at: [Link]

• Vanga, M. R., et al. (2012).
• Bucherer-Bergs Reaction. (n.d.). Cambridge University Press.

• The Strecker Synthesis of Amino Acids. (2018). Master Organic Chemistry. Available at: [Link]

• Hsiao, S.-H. (2016). Synthesis and Properties of Polyamides Based on 1,1-Bis[4-(4-aminophenoxy)phenyl] cyclohexane. ResearchGate. Available at: [Link]

• Strecker amino acid synthesis. (n.d.). Wikipedia. Available at: [Link]

• Bucherer–Bergs Multicomponent Synthesis of Hydantoins. (2021). Encyclopedia MDPI. Available at: [Link]

• Unusual Rearrangements in Cyclohex-3-ene-1-carboxamide Derivatives: Pathway to Bicyclic Lactones. (2024).
• Strecker Synthesis. (n.d.). NROChemistry.

• Strecker Synthesis. (n.d.). Organic Chemistry Portal. Available at: [Link]

• Abdalla, W. A., et al. (2018). Synthesis and Biological Evaluation of Certain new Cyclohexane-1-carboxamides as Apoptosis Inducers. Oriental Journal of Chemistry.
• Step by Step Strecker Amino Acid Synthesis from Ab Initio Prebiotic Chemistry. (2021).

• Bucherer–Bergs reaction. (n.d.). Wikipedia. Available at: [Link]

• Synthesis and Biological Evaluation of Certain new Cyclohexane-1-carboxamides as Apoptosis Inducers | Request PDF. (2016).
• Why did my amide syntesis does not work?. (2021).
• Ugi Reaction. (n.d.). Alfa Chemistry.
• Bucherer-Bergs Reaction. (n.d.). Organic Chemistry Portal.

• Debenham, J. S., et al. (2013). Discovery and optimization of orally active cyclohexane-based prolylcarboxypeptidase (PrCP) inhibitors. PubMed. Available at: [Link]

• Two decades of recent advances of Ugi reactions: synthetic and pharmaceutical applic
• Li, G.-F., et al. (2025). Photocatalytic Strecker-Type Reaction for the Synthesis of Primary α-Aminonitriles.
• N-Hydroxyimide Ugi Reaction toward α-Hydrazino Amides. (2017).

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Technical Support Center: Overcoming Solubility Challenges of Carboxamide Derivatives

Welcome to the technical support center dedicated to addressing the solubility issues of carboxamide derivatives in organic solvents. This resource is designed for researchers, scientists, and professionals in drug development who encounter challenges in dissolving these prevalent and vital compounds. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to empower you to overcome these hurdles effectively.

I. Understanding the Core Problem: The "Stubborn" Nature of Carboxamides

Carboxamides are a cornerstone functional group in medicinal chemistry and materials science. However, their inherent chemical nature often leads to poor solubility in many common organic solvents. This challenge stems from a combination of factors:

• Strong Intermolecular Hydrogen Bonding: Primary and secondary carboxamides are excellent hydrogen bond donors and acceptors.[1] This leads to the formation of strong, stable intermolecular hydrogen bond networks, similar to those seen in polyamides like Kevlar.[2] These bonds can create a highly stable crystal lattice structure that is difficult for solvent molecules to disrupt.

• High Crystal Lattice Energy: The energy required to break apart the crystal lattice of a solid is known as lattice energy.[3] Due to the strong intermolecular forces, carboxamides often exhibit high lattice energies, making them less soluble.[3][4] Overcoming this energy barrier is a primary challenge in achieving dissolution.

• Planar Structure and Resonance Stabilization: The amide bond has a significant double bond character due to resonance, which results in a planar structure.[5][6] This planarity can facilitate efficient packing in the crystal lattice, further increasing its stability and reducing solubility.

II. Troubleshooting Guide: My Carboxamide Won't Dissolve!

This section provides a systematic approach to troubleshooting common solubility problems.

Issue 1: The compound is completely insoluble in my chosen solvent.

Possible Cause: A significant mismatch between the polarity of the carboxamide derivative and the solvent. The "like dissolves like" principle is fundamental here.[7]

Troubleshooting Steps:

• Systematic Solvent Screening: Do not rely on a single solvent. Test a range of solvents with varying polarities. A good starting point is to select solvents from different classes:

  • Protic Solvents: (e.g., Methanol, Ethanol) - Can act as both hydrogen bond donors and acceptors, potentially disrupting the carboxamide's hydrogen bonding network.[8]

  • Aprotic Polar Solvents: (e.g., Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), Acetonitrile) - These are often excellent choices as they are strong hydrogen bond acceptors and have high dielectric constants, which can help to solvate the charged resonance forms of the amide.[9]

  • Ethereal Solvents: (e.g., Tetrahydrofuran (THF), Dioxane) - Moderately polar and can be effective for less polar carboxamides.[8]

  • Chlorinated Solvents: (e.g., Dichloromethane (DCM), Chloroform) - Generally less polar and suitable for more lipophilic derivatives.[9]

  • Non-polar Solvents: (e.g., Toluene, Hexane) - Typically poor solvents for polar carboxamides but may be useful in specific cases or as part of a co-solvent system.[8]

• Consider Co-solvents: If a single solvent fails, a mixture of two or more miscible solvents (a co-solvent system) can be highly effective.[10][11] The goal is to fine-tune the polarity of the solvent environment to better match that of the solute. A common strategy is to mix a good solvent with a poor solvent in varying ratios. For example, adding a small amount of DMSO to DCM can significantly increase the solubility of a polar carboxamide.

Experimental Protocol: Rapid Solvent Screening

• Preparation: Weigh out a small, consistent amount of your carboxamide derivative (e.g., 1-2 mg) into several small vials.

• Solvent Addition: To each vial, add a measured volume (e.g., 0.5 mL) of a different solvent from the list above.

• Observation & Agitation: Vigorously vortex each vial for 30-60 seconds. Observe for dissolution.

• Heating (Optional): If the compound is still insoluble, gently heat the vials (e.g., to 40-50 °C) with continued agitation. Note that some compounds may precipitate upon cooling.

• Documentation: Record your observations in a table to identify the most promising solvents or solvent systems.

Issue 2: The compound dissolves initially but then crashes out of solution.

Possible Cause: You have created a supersaturated solution, which is thermodynamically unstable. This often happens when a compound is dissolved with the aid of heat and then cooled, or when a solvent evaporates, increasing the concentration.

Troubleshooting Steps:

• Determine Thermodynamic Solubility: This is the true equilibrium solubility of your compound at a given temperature.[12]

  • Add an excess of your compound to the solvent.

  • Stir or shake the mixture for an extended period (24-48 hours) to ensure equilibrium is reached.

  • Filter the solution to remove undissolved solid.

  • Determine the concentration of the dissolved compound using a suitable analytical technique (e.g., HPLC, UV-Vis spectroscopy). This will give you the maximum stable concentration.

• Use a Co-solvent System to Stabilize: A well-chosen co-solvent can increase the thermodynamic solubility and prevent precipitation.[11]

• Consider Anti-Solvent Precipitation: If you are trying to crystallize your compound, this phenomenon can be leveraged. Dissolve the compound in a "good" solvent and then slowly add a "poor" solvent (the anti-solvent) to induce precipitation in a controlled manner.[11]

Issue 3: I need a very high concentration, but the solubility is too low.

Possible Cause: The intrinsic solubility of your compound in common solvents is simply not high enough for your application.

Troubleshooting Steps:

• Chemical Modification (if feasible):

  • Salt Formation: If your carboxamide derivative has an acidic or basic functional group elsewhere in the molecule, converting it to a salt can dramatically increase its solubility in polar solvents.[13]

  • Derivatization: Introduce solubilizing groups into the molecular structure. For example, adding a morpholine or piperazine group can significantly improve aqueous solubility.[14]

• Advanced Formulation Strategies:

  • Use of Solubilizing Agents: Surfactants or other solubilizing agents can form micelles that encapsulate the carboxamide, increasing its apparent solubility.[13]

  • Complexation: Cyclodextrins, with their hydrophobic interior and hydrophilic exterior, can form inclusion complexes with poorly soluble drugs, enhancing their solubility.[13]

III. Frequently Asked Questions (FAQs)

Q1: Why is DMSO such a common solvent for carboxamides?

A: Dimethyl sulfoxide (DMSO) is a highly polar aprotic solvent. Its strong hydrogen bond accepting ability effectively breaks up the intermolecular hydrogen bonds between carboxamide molecules. Its high dielectric constant also helps to solvate the polar amide group.[9]

Q2: Can I use heat to dissolve my carboxamide?

A: Yes, increasing the temperature generally increases the solubility of solids.[13] However, be cautious. Ensure your compound is thermally stable at the temperature you are using. Also, be aware that the compound may precipitate out of solution upon cooling if you have exceeded its thermodynamic solubility at room temperature.

Q3: My carboxamide is a high molecular weight polymer. What are the best strategies?

A: For polymeric carboxamides (polyamides), solubility is even more challenging due to the cumulative effect of many amide linkages. Solvents like N,N-dimethylformamide (DMF), N-methyl-2-pyrrolidone (NMP), and dimethylacetamide (DMAc) are often used, sometimes with the addition of salts like lithium chloride (LiCl) to further disrupt the strong intermolecular hydrogen bonds.

Q4: How does the structure of the carboxamide affect its solubility?

A:

• Primary vs. Secondary vs. Tertiary Amides: Primary (R-CONH₂) and secondary (R-CONHR') amides can form strong hydrogen bond networks. Tertiary amides (R-CONR'R'') cannot act as hydrogen bond donors, which often makes them more soluble in a wider range of organic solvents.

• Alkyl/Aryl Substituents: Increasing the size of non-polar alkyl or aryl groups will generally decrease solubility in polar solvents and increase it in non-polar solvents.

• Presence of Other Functional Groups: The presence of other polar, ionizable, or hydrogen-bonding groups on the molecule will significantly impact its overall polarity and solubility profile.[15]

IV. Visualizing the Problem and Solutions

The Challenge: Overcoming Crystal Lattice Energy

The dissolution process can be visualized as a battle between the energy holding the crystal together (lattice energy) and the energy released when the solute interacts with the solvent (solvation energy). For dissolution to occur, the solvation energy must be sufficient to overcome the lattice energy.[4]

Caption: The process of dissolving a carboxamide crystal.

A Workflow for Troubleshooting Solubility

When faced with a solubility challenge, a structured approach is key. The following workflow can guide your experimental design.

Caption: A decision-making workflow for tackling carboxamide solubility.

V. Data Summary: Properties of Common Organic Solvents

The selection of an appropriate solvent is critical. The following table summarizes the properties of solvents commonly used for dissolving carboxamide derivatives.

Solvent	Formula	Boiling Point (°C)	Dielectric Constant	Polarity Type
Polar Aprotic
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	189	47.2	Aprotic
N,N-Dimethylformamide (DMF)	C₃H₇NO	153	36.7	Aprotic
Acetonitrile	C₂H₃N	82	37.5	Aprotic
Polar Protic
Methanol	CH₄O	65	32.7	Protic
Ethanol	C₂H₆O	78	24.5	Protic
Ethereal
Tetrahydrofuran (THF)	C₄H₈O	66	7.5	Aprotic
1,4-Dioxane	C₄H₈O₂	101	2.2	Aprotic
Chlorinated
Dichloromethane (DCM)	CH₂Cl₂	40	9.1	Aprotic
Chloroform	CHCl₃	61	4.8	Aprotic
Non-Polar
Toluene	C₇H₈	111	2.4	Aprotic

Data compiled from various sources, including Murov.info.[16]

VI. Concluding Remarks

Overcoming the solubility issues of carboxamide derivatives requires a combination of understanding the underlying chemical principles and a systematic experimental approach. By carefully considering the structure of the target molecule and exploring a range of solvents, co-solvents, and formulation strategies, researchers can successfully bring these challenging but valuable compounds into solution. This guide serves as a starting point for troubleshooting and developing robust methods for your specific application.

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Troubleshooting purification of reactive intermediates in carboxamide synthesis

Welcome to the technical support center for troubleshooting the purification of reactive intermediates and products in carboxamide synthesis. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in isolating pure amide products. Here, we address specific, practical issues in a direct question-and-answer format, grounded in chemical principles and field-proven experience.

Introduction: The Challenge of Amide Synthesis Purification

Amide bond formation is one of the most frequently performed reactions in medicinal chemistry and organic synthesis.[1] The process typically involves the activation of a carboxylic acid to form a reactive intermediate, which is then susceptible to nucleophilic attack by an amine. While the formation of the amide bond itself is often efficient, the purification of the final product can be a significant bottleneck. The reaction mixture often contains the desired amide, unreacted starting materials, the coupling reagent, and its byproducts. The key to successful purification lies in understanding the nature of these components and choosing a strategy that selectively removes impurities.

This guide provides troubleshooting strategies for the most common challenges encountered during the workup and purification stages of carboxamide synthesis.

Section 1: Issues with Carbodiimide Coupling Reagents

Carbodiimide reagents like N,N'-dicyclohexylcarbodiimide (DCC), N,N'-diisopropylcarbodiimide (DIC), and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) are widely used to activate carboxylic acids, forming a highly reactive O-acylisourea intermediate.[2] However, these reagents generate urea byproducts that can complicate purification.

Q1: I have a white precipitate in my reaction mixture after using DCC or DIC. What is it and how do I get rid of it?

A1: The insoluble white precipitate is almost certainly the corresponding urea byproduct: N,N'-dicyclohexylurea (DCU) from DCC, or N,N'-diisopropylurea (DIU) from DIC.

Causality: These ureas are notoriously insoluble in many common organic solvents like dichloromethane (DCM) and ethyl acetate (EtOAc), causing them to crash out of the solution as the reaction proceeds. This low solubility is the key to their removal.

Troubleshooting Protocol: Removal of Urea Byproducts by Filtration

• Ensure Complete Precipitation: If the reaction was run in a solvent where the urea is partially soluble (e.g., THF, DMF), it's often beneficial to dilute the reaction mixture with a less polar solvent like DCM, ethyl acetate, or diethyl ether to maximize precipitation.

• Cooling: Cool the reaction mixture in an ice bath for 15-30 minutes to further decrease the solubility of the urea.

• Filtration: Filter the mixture through a Büchner or Hirsch funnel, or a simple cotton plug in a pipette for smaller scales.

• Rinse: Wash the collected solid (the urea byproduct) with a small amount of cold solvent to recover any trapped product.

• Combine and Proceed: The filtrate now contains your desired amide and other soluble impurities, ready for the next stage of purification (typically an aqueous workup).

Q2: My workup after using water-soluble EDC is messy. How can I efficiently remove the EDC and its urea byproduct?

A2: The primary advantage of N-ethyl-N'-(3-dimethylaminopropyl)carbodiimide (EDC) is that its corresponding urea byproduct (EDU) and any unreacted EDC are water-soluble, especially under acidic conditions. A standard aqueous workup is the most effective method for their removal.[3]

Causality: The dimethylaminopropyl group on EDC and EDU is basic. By washing the organic layer with a dilute aqueous acid (e.g., 0.1 M to 1 M HCl), you protonate this group, rendering the molecules highly soluble in the aqueous phase.

Experimental Workflow: Aqueous Workup for EDC-Mediated Couplings

Caption: Aqueous workup for EDC coupling reactions.

Troubleshooting Steps:

• Dilute: After the reaction is complete, dilute the mixture with an appropriate organic solvent like ethyl acetate or DCM.

• Acid Wash: Transfer to a separatory funnel and wash with dilute HCl. One or two washes are typically sufficient. This step removes EDC, EDU, and other basic components like DIPEA or unreacted amine.[4]

• Bicarbonate Wash: Wash with a saturated sodium bicarbonate solution to neutralize any remaining acid and remove acidic components like unreacted carboxylic acid or additives like HOBt.

• Brine Wash: A final wash with saturated NaCl solution (brine) removes the bulk of the dissolved water from the organic layer.

• Dry and Concentrate: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

Q3: I used HATU/HBTU as a coupling reagent. What are the byproducts and how are they removed?

A3: Uronium/aminium-based coupling reagents like HATU and HBTU are highly efficient but also generate several byproducts. The primary byproducts are tetramethylurea (TMU) and either 1-hydroxy-7-azabenzotriazole (HOAt, from HATU) or 1-hydroxybenzotriazole (HOBt, from HBTU).

Causality & Removal Strategy:

• Tetramethylurea (TMU): This byproduct is highly polar and water-soluble, making it easy to remove with a standard aqueous workup as described in A2.

• HOAt/HOBt: These additives are weakly acidic and can be removed with a basic wash (e.g., saturated sodium bicarbonate). However, they are also effectively removed with the standard acid/base workup.

Therefore, the same aqueous workup protocol used for EDC reactions is highly effective for purifying reactions involving HATU, HBTU, and similar uronium salt reagents.[5]

Table 1: Byproducts of Common Coupling Reagents and Their Removal

Coupling Reagent	Key Byproduct(s)	Solubility Properties	Primary Removal Method
DCC	Dicyclohexylurea (DCU)	Insoluble in DCM, EtOAc	Filtration
DIC	Diisopropylurea (DIU)	Sparingly soluble in DCM, EtOAc	Filtration
EDC	Ethyl-dimethylaminopropyl-urea (EDU)	Water-soluble (especially when protonated)	Aqueous Acid Wash (e.g., 1M HCl)
HATU/HBTU	Tetramethylurea (TMU), HOAt/HOBt	TMU: Water-soluble. HOAt/HOBt: Soluble	Full Aqueous Workup (Acid & Base Washes)

Section 2: Issues with Acyl Chloride Intermediates

The reaction of a carboxylic acid with a reagent like thionyl chloride (SOCl₂) or oxalyl chloride creates a highly reactive acyl chloride intermediate.[2][6] This is a robust method, but purification requires careful handling of these moisture-sensitive compounds and removal of the activating agent.

Q4: How do I remove residual thionyl chloride (SOCl₂) from my acyl chloride before adding the amine?

A4: It is critical to remove all excess thionyl chloride (b.p. 76 °C) before adding the amine. Any remaining SOCl₂ will react with the amine to form undesired side products.

Troubleshooting Protocol: Removal of Excess Thionyl Chloride

• Distillation (for stable acyl chlorides): If the acyl chloride product has a significantly higher boiling point than SOCl₂ and is thermally stable, simple distillation is effective.

• Removal Under Reduced Pressure (Most Common): The most common and generally safest method is to remove the excess SOCl₂ and the reaction solvent (if any) under reduced pressure using a rotary evaporator.

• Azeotropic Removal: To ensure complete removal, after the initial evaporation, add a high-boiling anhydrous solvent like toluene and re-evaporate. This process, known as azeotropic removal, helps chase out the last traces of the volatile reagent. Repeat 2-3 times.

• Inert Atmosphere: Always handle the resulting acyl chloride under an inert atmosphere (e.g., Nitrogen or Argon) to prevent hydrolysis from atmospheric moisture.

Q5: My reaction with an acyl chloride is complete, but the workup is problematic. What is a standard procedure?

A5: The workup for an acyl chloride reaction aims to quench any unreacted acyl chloride and remove the HCl byproduct, which typically forms a salt with the amine base used in the reaction.[]

Causality: The reaction generates one equivalent of HCl, which is neutralized by using either two equivalents of the reactant amine or one equivalent of the amine and one equivalent of a non-nucleophilic base like triethylamine (TEA) or pyridine. This results in an ammonium salt (e.g., triethylammonium chloride) which is typically water-soluble.

Troubleshooting Decision Tree: Purification Strategy

Caption: Decision tree for selecting a purification strategy.

Section 3: General Purification and Isolation FAQs

Q6: I've done an aqueous workup, but my crude product still contains unreacted starting materials (acid and amine). What's the next step?

A6: If a proper aqueous workup fails to remove all starting materials, column chromatography is the most common and effective solution. However, if chromatography is problematic, consider these alternatives:

• Recrystallization: If your amide product is a solid, recrystallization can be an excellent method for purification, especially for removing impurities with different solubility profiles.[8] Try dissolving the crude product in a minimum amount of a hot solvent (e.g., acetonitrile, ethanol, or ethyl acetate/hexanes) and allowing it to cool slowly.[8]

• Solid-Phase Scavengers: For more advanced purification, consider using scavenger resins.

  • Acidic Resin (e.g., Amberlyst-15): Will bind to and remove unreacted basic amines.

  • Basic Resin (e.g., Amberlite IRA-96): Will bind to and remove unreacted acidic carboxylic acids.

  • Protocol: Simply stir the crude product (dissolved in a suitable solvent) with the appropriate resin, then filter the solution and concentrate. This can sometimes eliminate the need for chromatography.[9]

Q7: My amide product seems to be sticking to the silica gel during column chromatography, resulting in low yield and poor separation. Why is this happening?

A7: Amides, particularly primary and secondary amides, possess both hydrogen bond donors (N-H) and acceptors (C=O). This allows them to interact strongly with the acidic silanol (Si-OH) groups on the surface of silica gel, leading to streaking, tailing, and sometimes irreversible adsorption.

Troubleshooting Strategies for Chromatography:

• Solvent Polarity: Ensure your eluent system is sufficiently polar to move the compound. A gradient elution from low to high polarity is often best. Common systems include hexanes/ethyl acetate and DCM/methanol.

• Add a Basic Modifier: To reduce the interaction with acidic silica, add a small amount of a basic modifier to your eluent.

  • Add ~0.5-1% triethylamine (TEA) to your mobile phase. This will compete with your amide for binding to the acidic sites on the silica.

  • Alternatively, using a few drops of ammonium hydroxide in the methanol portion of a DCM/MeOH eluent can be very effective.

• Use a Different Stationary Phase: If the problem persists, switch to a less acidic stationary phase.

  • Alumina (neutral or basic): Often a good alternative for basic or acid-sensitive compounds.

  • Reverse-Phase Silica (C18): Purification is based on hydrophobicity rather than polarity, which can be ideal for many amide products.

Q8: How can I use analytical techniques to guide my purification?

A8: Analytical techniques are not just for final characterization; they are essential troubleshooting tools.

• Thin-Layer Chromatography (TLC): Your primary tool for monitoring reaction progress and assessing the purity of your crude mixture.[3] Staining with different reagents (e.g., ninhydrin to visualize amines, KMnO₄ for general spots) can help identify the nature of impurities.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Invaluable for identifying components in your crude mixture. By comparing the masses of the peaks to the expected masses of your product, starting materials, and potential byproducts, you can quickly diagnose the problem. This is especially useful for identifying unexpected side reactions. Ultra-high performance liquid chromatography (UHPLC-MS) can provide even better resolution and sensitivity.[10][11]

By systematically applying these principles and protocols, you can overcome the common purification hurdles in carboxamide synthesis and efficiently isolate your target compounds.

References

• Pace, V., et al. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. The Journal of Organic Chemistry. Available at: [Link]

• Edelmann, F. T. (2020). What is the best technique for amide purification? ResearchGate. Available at: [Link]

• Sharma, A., et al. (2022). Process optimization for acid-amine coupling: a catalytic approach. International Journal of Industrial Chemistry. Available at: [Link]

• Organic Chemistry Portal. (2024). Amide synthesis by acylation. Organic Chemistry Portal. Available at: [Link]

• Fisher Scientific. (n.d.). Amide Synthesis. Fisher Scientific. Available at: [Link]

• Subudhi, A. K., et al. (2014). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters. Available at: [Link]

• AQA. (2015). A-level Chemistry 7405 Specification. Assessment and Qualifications Alliance. Available at: [Link]

• Organic Chemistry Portal. (2024). Amide synthesis by oxidation, hydrolysis or rearrangement. Organic Chemistry Portal. Available at: [Link]

• ResearchGate. (n.d.). Ion-pairing chromatography and amine derivatization provide complementary approaches for the targeted UPLC-MS analysis of the polar metabolome. ResearchGate. Available at: [Link]

• Goode, D. (n.d.). Amide Workup. Biofilm Inhibitor Synthesis. Available at: [Link]

• El-Faham, A., et al. (2021). Amide Formation: Choosing the Safer Carbodiimide in Combination with OxymaPure to Avoid HCN Release. Organic Letters. Available at: [Link]

• Google Patents. (n.d.). Method for purifying acid chlorides. Google Patents.

• Master Organic Chemistry. (2018). The Amide Functional Group: Properties, Synthesis, and Nomenclature. Master Organic Chemistry. Available at: [Link]

• Parker, C. G., et al. (2023). Reactive fragments targeting carboxylate residues employing direct to biology, high-throughput chemistry. Nature Communications. Available at: [Link]

• ResearchGate. (2018). Reactions of the carboxamide group. ResearchGate. Available at: [Link]

• Chemistry Steps. (n.d.). Organic Chemistry Synthesis Problems. Chemistry Steps. Available at: [Link]

• ResearchGate. (2016). How to purify esterefication product? ResearchGate. Available at: [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews. Available at: [Link]

• ResearchGate. (2025). Acid Chloride/ chloroformate purification? ResearchGate. Available at: [Link]

• The Royal Society of Chemistry. (2017). LC-MS/MS reveals the formation of aldehydes and iminium reactive intermediates in foretinib metabolism. RSC Publishing. Available at: [Link]

• Google Patents. (n.d.). Process for the synthesis of carboxamides. Google Patents.

• ACS Publications. (2026). Total Synthesis of Chondrochloren A. Organic Letters. Available at: [Link]

• Reddit. (n.d.). EDC-HOBt Amide coupling workup help. r/Chempros. Available at: [Link]

• ResearchGate. (2024). UHPLC-MS/MS Technique: Applications in Analytical Chemistry. ResearchGate. Available at: [Link]

• LookChem. (n.d.). General procedures for the purification of Acid chlorides. Chempedia. Available at: [Link]

• ACS Publications. (n.d.). Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. The Journal of Organic Chemistry. Available at: [Link]

• The Royal Society of Chemistry. (2008). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews. Available at: [Link]

• National Institutes of Health. (2021). Optimization of Critical Parameters for Carbodiimide Mediated Production of Highly Modified Chitosan. PMC. Available at: [Link]

• Reddit. (2024). Purification Troubleshooting. r/chemistry. Available at: [Link]

• Chemistry LibreTexts. (2023). Preparation of Acyl Chlorides. Chemistry LibreTexts. Available at: [Link]

• WIPO Patentscope. (2015). PROCESS FOR REMOVING AMIDE IMPURITIES IN AROMATIC CARBOXYLIC ACIDS. WIPO. Available at: [Link]

• Chromatography Forum. (2013). LCMS of primary amides. Chromatography Forum. Available at: [Link]

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Technical Support Center: Optimizing Amide Coupling for 1-Phenylcyclopropane Carboxamide Synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of 1-Phenylcyclopropane carboxamide. This document is designed for researchers, medicinal chemists, and drug development professionals who are navigating the challenges associated with this specific amide bond formation. The sterically demanding nature of 1-phenylcyclopropane carboxylic acid makes the selection and optimization of coupling agents a critical factor for achieving high yields and purity. This guide provides in-depth, field-proven insights, troubleshooting protocols, and answers to frequently encountered issues.

The Core Challenge: Why Direct Amidation Fails

Synthesizing an amide by directly reacting a carboxylic acid and an amine is often inefficient. The primary obstacle is a competing acid-base reaction, where the amine deprotonates the carboxylic acid to form a non-reactive ammonium-carboxylate salt.[1] This is particularly true for the synthesis of 1-Phenylcyclopropane carboxamide. To overcome this, the carboxylic acid's hydroxyl group must be converted into a better leaving group, a process known as "activation." This is the fundamental role of a coupling reagent.[1][2]

Section 1: Coupling Agent Selection Guide

The success of your synthesis hinges on choosing the appropriate coupling agent. The steric hindrance from the cyclopropyl ring adjacent to the carboxyl group necessitates a reagent that is not only reactive but also minimizes side reactions. Below is a comparative analysis of the most common classes of coupling agents.

Comparison of Common Coupling Agent Classes

Reagent Class	Examples	Mechanism of Action	Advantages	Disadvantages & Mitigation	Best For...
Carbodiimides	EDC, DCC, DIC	Forms a highly reactive O-acylisourea intermediate.[1][3]	Cost-effective, widely available. EDC's urea byproduct is water-soluble, simplifying workup.[4]	Prone to racemization and N-acylurea side product formation.[3][4] Mitigation: Use of additives like HOBt or HOAt is essential to trap the active intermediate.[3][4]	Simpler, less hindered substrates where cost is a primary concern.
Phosphonium Salts	PyBOP, BOP	Forms an active HOBt/HOAt ester.	High reactivity, low racemization. Byproducts are generally water-soluble. Does not react with the amine component, allowing for equimolar stoichiometry.[5]	BOP is highly effective but produces carcinogenic HMPA as a byproduct. Mitigation: Use PyBOP as a safer alternative.[4]	Sterically hindered couplings and when avoiding side reactions is critical.
Uronium/Aminium Salts	HATU , HBTU, HCTU	Forms a highly reactive HOAt/HOBt active ester.[3]	Very fast reaction rates and high efficiency, especially for difficult couplings.[2] Generally considered the most powerful class of reagents.	Can react with the amine to form an inactive guanidinium byproduct if used in excess or with improper addition order. Mitigation: Pre-activate the acid before adding the amine.	Highly recommended for 1-Phenylcyclopropane carboxamide synthesis and other sterically demanding systems.

Section 2: Troubleshooting Guide (Q&A Format)

This section addresses the most common problems encountered during the synthesis of 1-Phenylcyclopropane carboxamide.

Q1: My reaction shows low or no conversion. What's going wrong?

A: This is the most frequent issue and can stem from several factors. Use the following decision tree to diagnose the problem.

Caption: Troubleshooting workflow for low reaction conversion.

Causality Explained:

• Reagent Integrity: Coupling agents are moisture-sensitive. Water will hydrolyze the activated intermediate faster than the amine can react, leading to reaction failure.

• Activation Energy: Sterically hindered acids like 1-phenylcyclopropane carboxylic acid have a higher activation energy barrier for coupling. A stronger reagent like HATU is more effective at forming the necessary active ester intermediate.

• Temperature: While many amide couplings run at room temperature, difficult couplings may require thermal energy to overcome the activation barrier. However, excessive heat can cause decomposition of reagents or products.[6]

Q2: I'm seeing a major byproduct that is difficult to separate. What is it?

A: The identity of the byproduct depends on your chosen reagent.

• If using a Carbodiimide (DCC/EDC): You are likely forming an N-acylurea byproduct. This occurs when the O-acylisourea intermediate, instead of reacting with your amine, undergoes an intramolecular rearrangement.

  • Solution: This side reaction is almost completely suppressed by the addition of 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt). These additives act as nucleophilic catalysts, rapidly converting the O-acylisourea into a more stable, yet still highly reactive, active ester, which then cleanly reacts with the amine.[3]

• If using a Uronium/Aminium Salt (HATU/HBTU): You may be observing guanidinylation of your amine. This happens when the coupling reagent reacts directly with the amine starting material, rendering it incapable of participating in the desired amide bond formation.

  • Solution: This is a problem of reaction kinetics and addition order. Always pre-activate the carboxylic acid. This means allowing the acid, coupling agent, and base to stir for a few minutes (5-10 min) before adding the amine. This ensures the formation of the active ester intermediate, which is then consumed by the amine upon its addition.

Caption: Recommended workflow with pre-activation step.

Q3: How do I handle the reaction workup effectively?

A: Workup strategy depends on the byproducts generated.

• EDC: The N-ethyl-N'-(3-dimethylaminopropyl)urea byproduct is water-soluble. A simple aqueous wash (e.g., with dilute HCl, followed by saturated NaHCO₃, then brine) is typically sufficient to remove it and any excess base.

• DCC: The dicyclohexylurea (DCU) byproduct is notoriously insoluble in most common organic solvents like dichloromethane (DCM) and ethyl acetate.[4]

  • Solution: Filter the reaction mixture through a pad of Celite before proceeding to an aqueous workup. To avoid this issue entirely, it is strongly recommended to use EDC or DIC for solution-phase synthesis.[4]

• HATU/PyBOP: The byproducts are typically soluble in water. A standard acidic/basic aqueous workup as described for EDC is usually effective.

Section 3: Recommended Experimental Protocols

The following protocols are optimized for the synthesis of 1-Phenylcyclopropane carboxamide. Always perform reactions under an inert atmosphere (Nitrogen or Argon) using anhydrous solvents.

Protocol A: High-Efficiency Coupling using HATU (Recommended Method)

This method is robust and highly effective for sterically hindered substrates.

Reagents & Materials:

• 1-Phenylcyclopropane carboxylic acid (1.0 equiv)

• Amine (1.1 equiv)

• HATU (1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) (2.0-3.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF)

• Reaction vessel, magnetic stirrer, inert atmosphere setup

Step-by-Step Procedure:

• To a clean, dry reaction vessel under an inert atmosphere, add 1-Phenylcyclopropane carboxylic acid (1.0 equiv), HATU (1.2 equiv), and anhydrous DMF.

• Stir the mixture to dissolve the solids.

• Add DIPEA (2.0-3.0 equiv) to the mixture.

• Pre-activation: Allow the mixture to stir at room temperature for 10 minutes. The solution may change color.

• In a separate vial, dissolve the amine (1.1 equiv) in a small amount of anhydrous DMF.

• Add the amine solution dropwise to the pre-activated mixture.

• Monitor the reaction by TLC or LC-MS. The reaction is often complete within 1-4 hours at room temperature. If the reaction is sluggish, gentle heating to 40 °C can be applied.[6]

• Workup: Once the reaction is complete, dilute the mixture with ethyl acetate. Wash sequentially with 5% aqueous HCl (2x), saturated aqueous NaHCO₃ (2x), and saturated aqueous NaCl (brine) (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product via column chromatography.

Protocol B: Carbodiimide Coupling using EDC/HOBt

This is a more economical but potentially lower-yielding alternative.

Reagents & Materials:

• 1-Phenylcyclopropane carboxylic acid (1.0 equiv)

• Amine (1.1 equiv)

• EDC·HCl (1.5 equiv)

• HOBt (1.3 equiv)

• DIPEA or N-methylmorpholine (NMM) (2.0 equiv)

• Anhydrous Dichloromethane (DCM) or DMF

• Reaction vessel, magnetic stirrer, inert atmosphere setup

Step-by-Step Procedure:

• To a clean, dry reaction vessel under an inert atmosphere, add 1-Phenylcyclopropane carboxylic acid (1.0 equiv), HOBt (1.3 equiv), and the chosen anhydrous solvent.

• Add the amine (1.1 equiv) to the mixture.

• Cool the reaction vessel to 0 °C in an ice bath.

• Add EDC·HCl (1.5 equiv) portion-wise to the cold mixture, followed by the dropwise addition of the base (DIPEA or NMM).

• Allow the reaction to slowly warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Workup: Dilute the reaction mixture with DCM. Wash with 5% aqueous HCl (2x), saturated aqueous NaHCO₃ (2x), and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product via column chromatography.

Section 4: Frequently Asked Questions (FAQs)

• Q: Why is an inert atmosphere so important?

  • A: Coupling reagents and the activated intermediates are highly reactive and can be quenched by atmospheric moisture, leading to failed reactions.

• Q: Can I use a different base, like triethylamine (TEA)?

  • A: It is not recommended. While TEA is a common base, it is more nucleophilic than hindered bases like DIPEA or NMM. It can potentially cause side reactions. DIPEA is the preferred base for most modern coupling reactions.

• Q: My amine is supplied as a hydrochloride salt. How does that change the protocol?

  • A: You will need to add an additional equivalent of base to neutralize the HCl salt and free the amine. For the HATU protocol, this means increasing the DIPEA to 3.0-4.0 equivalents.

• Q: Are there any ultra-high-performance alternatives for extremely difficult couplings?

  • A: Yes. For cases where even HATU fails, you can consider converting the carboxylic acid to an acyl fluoride using a reagent like TFFH, followed by reaction with the amine at an elevated temperature.[6] Another modern and highly efficient option is COMU, which is known for its high reactivity and improved safety profile over HOBt/HOAt-based reagents.

References

• HepatoChem. Amide coupling reaction in medicinal chemistry. Coupling reagents. [Link]

• Fisher Scientific. Amide Synthesis. [Link]

• Chemistry Steps. Amides from Carboxylic Acids-DCC and EDC Coupling. [Link]

• Aapptec Peptides. Coupling Reagents. [Link]

• Growing Science. Process optimization for acid-amine coupling: a catalytic approach. [Link]

• Organic Chemistry Portal. Amide synthesis by acylation. [Link]

• Due-Hansen, M. E., et al. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 14(1), 144-148. DOI:10.1039/C5OB02129D. [Link]

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• 6. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]

Technical Support Center: Stabilizing Compounds During Column Chromatography

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into preventing product decomposition during column chromatography. Our goal is to move beyond simple procedural lists and explain the causality behind experimental choices, ensuring the integrity of your purified compounds.

Introduction: The Challenge of Compound Stability

Column chromatography is an indispensable purification technique. However, the very interactions that enable separation can also catalyze the degradation of sensitive molecules. The stationary phase, mobile phase, and ambient conditions can all present chemical and physical challenges to the stability of your target compound. This guide provides a systematic approach to diagnosing and mitigating these issues, ensuring high-purity, intact products.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during column chromatography that can lead to product decomposition.

FAQ 1: My compound is degrading on standard silica gel. What are the likely causes and solutions?

Standard silica gel possesses acidic silanol groups (Si-OH) on its surface, which can act as a Brønsted or Lewis acid, catalyzing the degradation of acid-sensitive compounds.[1][2] This is one of the most frequent causes of sample decomposition during column chromatography.

Troubleshooting Workflow for Acid-Sensitive Compounds

Caption: Decision workflow for addressing compound degradation on silica gel.

Solutions:

• Neutralize the Silica Gel: You can deactivate the acidic sites on the silica gel.[3] This can be achieved by:

  • Adding a basic modifier to the mobile phase: Incorporating a small amount of a volatile base, such as 1-2% triethylamine (TEA) or ammonia, into your eluent system can neutralize the acidic silanol groups.[3][4]

  • Pre-treating the silica gel: A slurry of silica gel can be made in a solvent containing a base like triethylamine to neutralize it before packing the column.[5]

• Switch to an Alternative Stationary Phase: If neutralization is insufficient or your compound is also base-sensitive, consider using a different stationary phase.[1][6]

Stationary Phase	Properties & Best Use Cases
Alumina (Al₂O₃)	Available in acidic, neutral, and basic forms. Less acidic than silica. Good for separating non-polar to semi-polar compounds.[6][7]
Florisil® (Magnesium Silicate)	A hard, white, microporous material that is less acidic than silica gel. Often used for the separation of pesticides, steroids, and lipids.[1]
Reversed-Phase Silica (C18)	A non-polar stationary phase where silica is functionalized with alkyl chains. Used with polar mobile phases. Ideal for non-polar compounds.[6]

Experimental Protocol 1: Neutralization of Silica Gel with Triethylamine

• Mobile Phase Modification (In-situ Neutralization):

  • Prepare your chosen eluent system (e.g., hexane/ethyl acetate).

  • Add 1-2% (v/v) of triethylamine (TEA) to the mobile phase mixture.

  • Use this modified mobile phase to pack and run your column. The TEA will neutralize the acidic sites as it passes through the column.[3]

• Slurry Pre-treatment:

  • In a fume hood, weigh the required amount of silica gel.

  • Create a slurry of the silica gel in a non-polar solvent like hexane.[5]

  • Add triethylamine to the slurry (approximately 1-2% of the solvent volume) and mix thoroughly.[5]

  • Allow the mixture to sit for about 30 minutes to an hour to ensure complete neutralization.

  • Pack the column using this neutralized silica slurry.

FAQ 2: My compound is sensitive to both acid and base. What are my options?

For compounds that are unstable under both acidic and basic conditions, the choice of stationary and mobile phases is critical.

Solutions:

• Use Neutral Alumina: Neutral alumina is a good first choice for compounds that are sensitive to pH extremes.[8]

• Deactivated Silica Gel: You can deactivate silica gel by adding a controlled amount of water.[5] According to EPA method 3630C, adding up to 10% water by weight can effectively deactivate silica gel.[5]

• Consider Alternative Purification Techniques: If column chromatography proves too harsh, you may need to explore other methods such as recrystallization, preparative thin-layer chromatography (prep-TLC), or high-performance liquid chromatography (HPLC) with a suitable column and buffered mobile phase.

FAQ 3: How can I protect my light-sensitive compound during purification?

Photodegradation can be a significant issue for compounds with chromophores that absorb UV or visible light.[9][10]

Solutions:

• Work in a Dimly Lit Area: Avoid direct sunlight and bright overhead lighting.[10]

• Use Amber Glassware: Collect fractions in amber-colored vials or test tubes to block UV light.[10]

• Wrap Equipment in Aluminum Foil: Cover the column, flasks, and fraction collector with aluminum foil to prevent light exposure.[10]

• Use a Low-Wavelength Cutoff Solvent: If using a UV detector, select a mobile phase that does not absorb at the wavelength your compound is being detected to maximize sensitivity and potentially use a less energetic wavelength for detection.[11]

FAQ 4: My compound appears to be degrading in the solvent. How do I address this?

Solvents can contain impurities or degrade over time, leading to the decomposition of your compound.

Solutions:

• Use High-Purity Solvents: Always use HPLC-grade or freshly distilled solvents to minimize impurities.[12]

• Check for Peroxides: Ethers like diethyl ether and tetrahydrofuran (THF) can form explosive peroxides over time, which are also highly reactive. Test for peroxides and purify the solvent if necessary.

• Beware of Acidic Impurities: Chlorinated solvents like dichloromethane and chloroform can degrade to produce small amounts of hydrochloric acid, especially when exposed to light.[13] Storing these solvents over potassium carbonate can help neutralize any acid that forms.

• Mobile Phase pH Control: For aqueous mobile phases, using a buffer is crucial to maintain a stable pH and prevent the degradation of pH-sensitive compounds.[14][15] The pH of the mobile phase can significantly affect the ionization state of analytes, which in turn impacts their retention and stability.[16][17]

FAQ 5: Can temperature affect the stability of my compound during chromatography?

Yes, elevated temperatures can accelerate the degradation of thermally labile compounds.[18]

Solutions:

• Run the Column at Room Temperature or Below: If you suspect thermal decomposition, avoid heating the column.

• Cold Column Chromatography: For highly sensitive compounds, you can perform the purification in a cold room or by using a jacketed column with a circulating coolant.[19] This will slow down the degradation kinetics but may also affect the separation efficiency, so adjustments to the mobile phase may be necessary.[19]

Self-Validating Systems: 2D Thin-Layer Chromatography

Before committing to a column, you can quickly assess the stability of your compound on the stationary phase using two-dimensional thin-layer chromatography (2D TLC).

Experimental Protocol 2: 2D TLC for Stability Assessment

• Spotting: On a square TLC plate, spot your compound in one of the bottom corners.

• First Development: Develop the plate in your chosen eluent system.

• Drying: Thoroughly dry the plate to remove all solvent.

• Second Development: Rotate the plate 90 degrees so that the line of separated spots from the first development is now at the bottom. Develop the plate again in the same eluent system.

• Analysis:

  • Stable Compound: If the compound is stable, all the spots will lie on a diagonal line.

  • Unstable Compound: If the compound is degrading on the silica gel, you will see new spots that are not on the diagonal. This indicates that the stationary phase is causing decomposition.

Caption: Workflow for 2D TLC stability testing.

References

• Chemistry For Everyone. (2025, March 14). How To Neutralize Silica Gel? [Video]. YouTube. [Link]

• Reddit. (2025, July 6). Advice on neutralising silica gel for column chromatography of sensitive compounds? r/Chempros. [Link]

• ResearchGate. (2019, May 17). Reasons for decomposition of isolated compounds from plant extracts?[Link]

• University of Rochester, Department of Chemistry. Tips for Flash Column Chromatography. [Link]

• LCGC. (2024, August 13). Chromatographic Isolation of Sensitive Compounds: Challenges and Solutions. [Link]

• Chemistry For Everyone. (2025, February 1). How Does pH Affect Chromatography? [Video]. YouTube. [Link]

• ResearchGate. (2013, July 31). What are the best conditions to separate the photosensitive compound "hypericin" using column chromatography?[Link]

• University of Rochester, Department of Chemistry. Troubleshooting: Flash Column Chromatography. [Link]

• ResearchGate. (2025, June 11). Are there alternatives for silica for column chromatography?[Link]

• Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC. [Link]

• LCGC International. Enhanced Stability Stationary Phases for HPLC. [Link]

• PubMed. Unstable Protein Purification Through the Formation of Stable Complexes. [Link]

• University of Rochester, Department of Chemistry. Troubleshooting Flash Column Chromatography. [Link]

• Wikipedia. Chlorine. [Link]

• Separation Science. (2023, December 8). Activity and Decomposition. [Link]

• ACS Omega. (2026, January 16). Comprehensive Characterization of Oligolactide Architecture by Multidimensional Chromatography and Liquid Chromatography–Mass Spectrometry. [Link]

• National Institutes of Health. (2019, September 1). Recent Developments of Liquid Chromatography Stationary Phases for Compound Separation: From Proteins to Small Organic Compounds. [Link]

• Reddit. Alternatives to silica gel or alternative method of purification? r/chemistry. [Link]

• Chemistry For Everyone. (2025, March 7). How To Activate Silica Gel? [Video]. YouTube. [Link]

• LFA Tablet Presses. How To Protect Light Sensitive Products. [Link]

• Longdom Publishing. Functions of Stationary Phases in Chromatographic Techniques. [Link]

• Beijing UVTech Inc. (2024, April 3). The Critical Role of Mobile Phase pH in Chromatography Separations. [Link]

• ResearchGate. (2019, March 28). Deactivation of silica gel?[Link]

• News-Medical.Net. (2019, February 1). Choosing a Stationary Phase Surface for HILIC. [Link]

• MDPI. Diagenetic Characteristics and Evolution of Low-Permeability Clastic Reservoirs in the Mesozoic of the Tanhai Zone, Jiyang Depression. [Link]

• Biotage. (2023, January 30). How can I modify my flash chromatography method to separate chemically similar compounds?[Link]

• Canada.ca. (2024, February 22). Silica Gel: Passive Control of Relative Humidity – Technical Bulletin 33. [Link]

• Phenomenex. Column Protection Guide. [Link]

• ResearchGate. EFFECT OF STATIONARY PHASE ON CHROMATOGRAM. [Link]

• Chemistry For Everyone. (2025, January 1). How To Improve Column Chromatography Separation? [Video]. YouTube. [Link]

• LCGC International. Back to Basics: The Role of pH in Retention and Selectivity. [Link]

• Wikipedia. Bromine. [Link]

• Xometry. (2024, January 3). Silica Gel: Purpose, Origin, How Is It Made, Types, and Uses. [Link]

• PubMed. (2014, September 18). Silica, hybrid silica, hydride silica and non-silica stationary phases for liquid chromatography. [Link]

• Element Lab Solutions. GC Column Degradation. [Link]

• ResearchGate. The effect of mobile phase content to peak area and the retention time of analytes in the chromatograms. [Link]

• LCGC International. (2015, December 1). Detective Work, Part II: Physical Problems with the Column. [Link]

• LCGC International. Stationary Phases for Modern Thin-Layer Chromatography. [Link]

• MDPI. Integrating the Genomic Revolution into Newborn Screening: Current Challenges and Future Perspectives. [Link]

• ResearchGate. (2014, November 4). When basification of silica gel is required, before using Column chromatography?[Link]

• Biotage. (2023, January 26). How to maximize UV detection sensitivity in flash chromatography. [Link]

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Technical Support Center: Enhancing Carboxamide Stability in Biological Assays

Frequently Asked Questions (FAQs)

Q1: Why is my carboxamide compound showing lower-than-expected potency in my cell-based assay?

A1: Lower-than-expected potency can often be traced back to compound instability in the assay medium. The two primary culprits are chemical hydrolysis and enzymatic degradation.

• Chemical Hydrolysis: The amide bond is susceptible to hydrolysis, a reaction with water that cleaves the bond to form a carboxylic acid and an amine.[2][3] This process can be catalyzed by acidic or basic conditions present in your cell culture medium or buffer system.[4][5] Even seemingly neutral media can have microenvironments with pH shifts that accelerate degradation.

• Enzymatic Degradation: Biological systems, including cell cultures and tissue homogenates, contain a variety of hydrolytic enzymes. Amidases (also known as acylamidases) are enzymes that specifically catalyze the hydrolysis of amide bonds.[6][7][8] Additionally, other enzymes like carboxylesterases have been shown to hydrolyze amide and carbamate linkages.[9] If your cells secrete these enzymes or if they are released during cell lysis, your compound can be rapidly metabolized, reducing its effective concentration.

Q2: What are the first steps I should take to investigate potential instability?

A2: A systematic approach is crucial. Begin by performing a forced degradation study . This involves intentionally exposing your compound to stressful conditions to identify potential degradation pathways and products.[10][11][12] This study will not only confirm if your molecule is labile but also help in developing an analytical method that can distinguish the parent compound from its degradants.[13]

Key conditions to test in a forced degradation study include:

• Acidic and Basic Hydrolysis: (e.g., 0.1 N HCl, 0.1 N NaOH)

• Oxidation: (e.g., 3% H₂O₂)

• Thermal Stress: (e.g., heating in solution and as a solid)[14][15]

• Photostability: (e.g., exposure to UV or fluorescent light)

Simultaneously, you should assess the compound's stability directly in your assay medium (without cells) and in a medium conditioned by your cells to check for enzymatic activity.

Q3: Can the structure of my carboxamide compound influence its stability?

A3: Absolutely. Steric and electronic factors play a significant role.

• Steric Hindrance: Bulky groups near the amide bond can physically block the approach of water molecules or enzyme active sites, slowing down hydrolysis.

• Electronic Effects: Electron-withdrawing groups attached to the carbonyl carbon can make it more electrophilic and thus more susceptible to nucleophilic attack by water or a hydroxide ion. Conversely, electron-donating groups can reduce the electrophilicity of the carbonyl carbon, increasing stability.

If instability is a persistent issue, medicinal chemists can explore creating bioisosteres or prodrugs, such as carbamates, which may exhibit different stability profiles while retaining biological activity.[16][17]

Troubleshooting Guide: Common Stability Issues

Problem 1: My compound degrades rapidly in aqueous buffer at physiological pH (~7.4).

Causality: While amides are generally stable at neutral pH, some can be intrinsically labile. Furthermore, buffer components can sometimes catalyze hydrolysis. The primary mechanism is likely base-catalyzed hydrolysis, where a hydroxide ion acts as the nucleophile.[3][18]

Troubleshooting Workflow

Caption: Workflow for addressing carboxamide instability at physiological pH.

Solutions & Protocols:

• Optimize Buffer pH: Even small changes in pH can significantly impact stability. For some platinum-based carboxamide complexes, lowering the pH from 6.5 to 4.2 dramatically improved stability and efficacy.[19][20] Conduct a stability study in your buffer at various pH values (e.g., 6.0, 6.5, 7.0, 7.5) to find the optimal balance between compound stability and biological activity.

• Modify Formulation: If you prepare stock solutions in DMSO, minimize the amount of aqueous buffer added to the stock to prevent degradation before it's diluted into the final assay. For the assay itself, consider using excipients that can protect the amide bond, though this is more common for final drug products.[21][22]

• Reduce Temperature: If the assay allows, running it at a lower temperature (e.g., room temperature instead of 37°C) can slow the degradation rate.

Problem 2: My compound is stable in the assay medium alone but degrades when cells are added.

Causality: This strongly points to enzymatic degradation. Cells can actively metabolize the compound intracellularly or release enzymes into the medium that degrade the compound extracellularly.[23] Amidases are a key class of enzymes responsible for this.[8][24]

Degradation Pathways Overview

Caption: Primary degradation pathways for carboxamide compounds.

Solutions & Protocols:

• Use Enzyme Inhibitors: If you can identify the class of enzymes responsible, you may be able to include a general inhibitor in your assay. For example, broad-spectrum protease or esterase inhibitors. Caution: Ensure the inhibitor does not affect your biological target or assay readout.

• Heat-Inactivate Serum: If you are using fetal bovine serum (FBS) or another biological supplement, it can be a source of hydrolytic enzymes. Heat-inactivating the serum (56°C for 30 minutes) may reduce some of this activity.

• Reduce Incubation Time: Shorten the assay duration to the minimum time required to get a robust signal. This reduces the window for enzymatic degradation to occur.

• Consider a Cell-Free System: If the goal is to study direct target engagement, a cell-free assay (e.g., using purified protein) will eliminate metabolic and enzymatic factors.

Problem 3: I'm observing poor mass balance in my stability studies.

Causality: Poor mass balance, where the sum of the parent compound and its known degradants does not equal the initial amount, suggests that other degradation pathways are occurring, or the degradants are not being detected. This could be due to the formation of highly reactive, volatile, or non-UV-active products. In some high-temperature experiments, carboxamides can degrade into multiple products, including potentially toxic ones like cyanide.[14][15]

Solutions & Protocols:

• Expand Analytical Methods: Use a different analytical column or mobile phase in your HPLC method to look for missing peaks.[25] Employ a mass spectrometer (LC-MS) detector, which is more universal than a UV detector and can help identify unknown degradation products.

• Conduct a Forced Degradation Study: This is the most direct way to intentionally generate and identify degradation products.[26][27] By understanding the likely degradants, you can specifically look for them in your stability samples.

Key Experimental Protocols

Protocol 1: Forced Degradation Study for a Carboxamide Compound

This protocol is designed to intentionally degrade the compound to identify potential degradation products and establish a stability-indicating analytical method.[10]

Objective: To generate likely degradants and test the specificity of the analytical method.

Materials:

• Carboxamide compound (API)

• HPLC-grade acetonitrile (ACN) and water

• Formic acid or trifluoroacetic acid (TFA)

• 1N Hydrochloric acid (HCl)

• 1N Sodium hydroxide (NaOH)

• 30% Hydrogen peroxide (H₂O₂)

• HPLC system with UV and/or MS detector

• RP-C18 column (e.g., 150 mm x 4.6 mm, 5 µm)

• pH meter, calibrated buffers

Methodology:

• Prepare Stock Solution: Prepare a 1 mg/mL stock solution of the carboxamide compound in ACN or another suitable organic solvent.

• Set Up Stress Conditions: For each condition, mix the stock solution with the stressor in a clear glass vial. Aim for a final concentration of ~100 µg/mL. Include a control sample diluted with water.

  • Acid Hydrolysis: Mix with 0.1N HCl. Incubate at 60°C for 2, 6, and 24 hours.

  • Base Hydrolysis: Mix with 0.1N NaOH. Incubate at room temperature for 1, 4, and 8 hours. (Base hydrolysis is often faster).[18]

  • Oxidative Degradation: Mix with 3% H₂O₂. Incubate at room temperature for 24 hours, protected from light.

  • Thermal Degradation: Incubate the aqueous solution at 80°C for 48 hours. Also, place the dry powder (solid state) in an oven at 80°C for 48 hours, then dissolve for analysis.

• Neutralization: Before analysis, neutralize the acidic and basic samples to ~pH 7 using an equimolar amount of base or acid, respectively.

• Analysis:

  • Inject all samples (including the t=0 control) into the HPLC system.

  • Use a gradient elution method, for example: 5% to 95% ACN (with 0.1% formic acid) in water (with 0.1% formic acid) over 20 minutes.

  • Monitor at a wavelength where the parent compound has maximum absorbance.

• Data Evaluation:

  • Assess the chromatograms for new peaks (degradants) and a decrease in the parent compound peak area.

  • The method is "stability-indicating" if all degradation product peaks are baseline-resolved from the parent peak.

  • Aim for 5-20% degradation of the active substance. If degradation is too extensive or too little, adjust the stress condition (time, temperature, or concentration of stressor).

Data Summary: Impact of Stress Conditions

The following table summarizes expected outcomes from a forced degradation study, which helps in pinpointing the lability of a carboxamide compound.

Stress Condition	Typical Reagent/Setting	Primary Degradation Mechanism	Expected Outcome
Acidic Hydrolysis	0.1 N - 1 N HCl, 60-80°C	Acid-catalyzed hydrolysis of the amide bond	Formation of corresponding carboxylic acid and amine salt.
Basic Hydrolysis	0.1 N - 1 N NaOH, RT-60°C	Base-catalyzed hydrolysis of the amide bond[3][18]	Formation of corresponding carboxylate salt and amine.
Oxidation	3-30% H₂O₂, RT	Oxidation of susceptible functional groups	N-oxidation, aromatic hydroxylation (if applicable).
Thermal	60-100°C (solution/solid)	Thermolysis	Dehydration, rearrangement, or fragmentation.[14]
Photochemical	UV/Visible light	Photolysis	Isomerization, oxidation, or fragmentation.

References

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• A Novel Method for Development and Validation of the Degradation Products Analysis of N-Carbamylglutamate with UHPLC by Using Design of Experiment Approach. ACS Omega. Published 2024-09-17.
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• Identification of Novel Aryl Carboxamide Derivatives as Death-Associated Protein Kinase 1 (DAPK1) Inhibitors with Anti-Proliferative Activities: Design, Synthesis, In Vitro, and In Silico Biological Studies. MDPI. Published 2022-08-25.
• Protecting Groups.
• The ever-expanding limits of enzyme catalysis and biodegradation: polyaromatic, polychlorinated, polyfluorinated, and polymeric compounds. PubMed Central. Published 2020-08-14.
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• Analytical methodologies for discovering and profiling degradation-related impurities. Request PDF - ResearchGate. Published 2025-08-05.
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• pH-Responsive Carboxylated Latexes: Switching between Stabilization and Destabilization. Macromolecules - ACS Publications. Published 2024-07-23.
• kfad119.pdf. Oxford Academic. Published 2023-11-11.
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• Influence of temperature on the thermo-oxidative degradation of polyamide 6 films. Request PDF - ResearchGate. Published 2025-08-05.
• Diarylamine-Guided Carboxamide Derivatives: Synthesis, Biological Evaluation, and Potential Mechanism of Action. PubMed. Published 2022-07-12.
• Structure-Guided Design of Benzothiazole and Benzimidazole-Based Urea Derivatives Curtailing Oncogenic Signaling via Concurrent Inhibition of VEGFR-2, EGFR, and c-Met. ACS Omega. Published 2026-01-21.
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• Microbial amidases: Characterization, advances and biotechnological applications. PMC. Published 2024-12-19.
• Effect of temperature in the degradation of cannabinoids: From a brief residence in the gas chromatography inlet port to a longer period in thermal treatments. Frontiers. Published 2022-10-31.
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Technical Support Center: Synthesis of Tetrasubstituted Cyclohexane Derivatives

Welcome to the technical support center for the synthesis of tetrasubstituted cyclohexane derivatives. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth technical guidance, troubleshooting advice, and detailed protocols to navigate the complexities of constructing these sterically hindered and stereochemically rich structures. Our aim is to bridge the gap between theoretical knowledge and practical application, ensuring your syntheses are both successful and reproducible.

Introduction: The Challenge of Tetrasubstituted Cyclohexanes

The synthesis of tetrasubstituted cyclohexanes presents a formidable challenge in modern organic chemistry. These motifs are prevalent in a wide array of natural products and pharmaceuticals, demanding precise control over multiple stereocenters. The inherent steric hindrance of these molecules often leads to sluggish reactions, low yields, and complex mixtures of diastereomers, complicating purification and characterization. This guide provides practical, field-tested advice to overcome these common hurdles.

Frequently Asked Questions (FAQs)

Here we address some of the common questions that arise during the planning and execution of synthetic routes toward tetrasubstituted cyclohexanes.

Q1: How do I choose the best synthetic strategy for my target tetrasubstituted cyclohexane?

A1: The choice of strategy depends on the desired substitution pattern and stereochemistry.

• For vicinal (1,2) and 1,4-disubstituted patterns that can be elaborated upon , the Diels-Alder reaction is a powerful tool, as it forms the six-membered ring and sets up to four stereocenters in a single step.[1][2] Its stereospecificity is a key advantage.

• For constructing highly functionalized cyclohexanes , domino reactions initiated by a Michael addition are excellent choices.[3][4] These sequences, often involving subsequent aldol or Henry reactions, can build significant molecular complexity in a one-pot procedure.[5][6]

• For achieving high enantioselectivity , organocatalytic methods have emerged as a powerful approach, capable of generating multiple stereocenters with excellent control.[5]

Q2: My reaction is giving a complex mixture of diastereomers. How can I improve the stereoselectivity?

A2: Improving diastereoselectivity requires a close examination of your reaction conditions and reagents.

• For Diels-Alder reactions , the use of Lewis acid catalysts can enhance facial selectivity. The choice of a chiral Lewis acid can even induce enantioselectivity.

• In Michael additions and subsequent cyclizations , the stereochemical outcome is often influenced by the catalyst and reaction conditions. For instance, in organocatalytic reactions, the structure of the catalyst is paramount in dictating the stereochemical pathway.[5] Temperature can also play a crucial role; lower temperatures generally favor the formation of the thermodynamically more stable diastereomer.

• Consider the steric bulk of your substituents. Large groups will preferentially occupy equatorial positions in the chair conformation of the transition state, which can be exploited to favor one diastereomer over another.[7][8][9]

Q3: Purification of my tetrasubstituted cyclohexane is proving difficult. What are the best techniques?

A3: The purification of complex diastereomeric mixtures can be challenging due to their similar physical properties.[10]

• Flash column chromatography is the most common method.[11][12] Careful selection of the solvent system is critical to achieving separation. A shallow solvent gradient can improve resolution. For very similar diastereomers, using a high-performance stationary phase or employing multiple columns in series can be effective.[10]

• Recrystallization can be a powerful technique if your product is a solid and a suitable solvent system can be found. This method can sometimes provide diastereomerically pure material.

• Preparative HPLC , particularly with a chiral stationary phase for enantiomers, can be used to separate isomers that are inseparable by conventional chromatography.

Q4: How can I confirm the stereochemistry of my final product?

A4: Determining the relative and absolute stereochemistry is crucial.

• NMR spectroscopy , particularly 1D ¹H NMR (paying close attention to coupling constants) and 2D techniques like NOESY, can provide information about the relative stereochemistry of the substituents.[13] The Karplus relationship, which correlates coupling constants to dihedral angles, can be a useful tool.

• X-ray crystallography provides unambiguous proof of both relative and absolute stereochemistry, provided you can obtain a single crystal of suitable quality.

• Chiral HPLC or GC can be used to determine the enantiomeric excess of your product by comparing it to a racemic standard.

Troubleshooting Guides

Even with careful planning, experimental challenges are common. This section provides a structured approach to troubleshooting common problems encountered during the synthesis of tetrasubstituted cyclohexanes.

Troubleshooting Low Diastereoselectivity

Problem	Probable Causes	Solutions
Poor cis:trans ratio in ring formation	1. Flexible Transition State: The transition state of the cyclization is not rigid enough to favor one stereochemical outcome. 2. Suboptimal Catalyst: The catalyst is not effectively discriminating between the diastereomeric transition states.[14] 3. Incorrect Temperature: The reaction temperature may be too high, leading to the formation of the kinetic product or allowing for equilibration to a mixture of diastereomers.	1. Modify Substrates: Introduce bulkier substituents that will favor a specific conformation in the transition state due to steric hindrance.[7][8][9] 2. Screen Catalysts: For catalyzed reactions, screen a variety of catalysts with different steric and electronic properties. Chiral catalysts can provide excellent levels of stereocontrol.[14][15] 3. Optimize Temperature: Run the reaction at a lower temperature to favor the thermodynamically more stable product.
Formation of multiple diastereomers in acyclic precursors	1. Poor Stereocontrol in Precursor Synthesis: The stereocenters in the acyclic starting materials are not being set with high fidelity.	1. Refine Precursor Synthesis: Re-evaluate and optimize the synthetic steps leading to your cyclization precursor to ensure high diastereoselectivity at each stage.

Troubleshooting Low Yields

Problem	Probable Causes	Solutions
Low yield in Diels-Alder Reaction	1. Diene is in the s-trans conformation: The diene must be in the s-cis conformation to react.[2] 2. Poor orbital overlap: The HOMO of the diene and the LUMO of the dienophile are not well-matched in energy. 3. Reversible reaction: The reaction may be reversible at the reaction temperature.	1. Use a cyclic diene: Cyclic dienes are locked in the s-cis conformation.[16] 2. Use electron-donating groups on the diene and electron-withdrawing groups on the dienophile: This will raise the energy of the diene's HOMO and lower the energy of the dienophile's LUMO, leading to a smaller energy gap and a faster reaction. 3. Lower the reaction temperature: This will favor the formation of the product.
Low yield in Michael Addition	1. Weak nucleophile: The enolate or other nucleophile is not sufficiently reactive. 2. Steric hindrance: The Michael acceptor or the nucleophile is too sterically hindered. 3. Side reactions: The strong base used to generate the enolate may be causing side reactions such as self-condensation of the ketone.	1. Use a stronger base: A stronger base will generate a higher concentration of the enolate. However, be mindful of potential side reactions. 2. Use a less hindered Michael acceptor or nucleophile: If possible, modify the substrates to reduce steric hindrance. 3. Use a milder base or a pre-formed enolate: This can minimize side reactions.
Incomplete reaction	1. Insufficient reaction time or temperature. 2. Decomposition of starting materials or product.	1. Monitor the reaction by TLC or another analytical technique: This will allow you to determine the optimal reaction time. If the reaction is sluggish, a moderate increase in temperature may be beneficial. 2. Consider the stability of your compounds: If your starting materials or product are unstable under the reaction conditions, you may need to use a milder protocol or shorter reaction times.

Key Synthetic Protocols and Methodologies

This section provides detailed, step-by-step protocols for key reactions used in the synthesis of tetrasubstituted cyclohexanes.

Protocol 1: Asymmetric Diels-Alder Reaction

This protocol describes a general procedure for an enantioselective Diels-Alder reaction using a chiral Lewis acid catalyst.

Step-by-Step Methodology:

• Catalyst Preparation: In a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the chiral Lewis acid catalyst (e.g., a chiral oxazaborolidine or a metal-chiral ligand complex) in a dry, aprotic solvent (e.g., dichloromethane or toluene).

• Reaction Setup: Cool the catalyst solution to the desired temperature (typically between -78 °C and 0 °C).

• Addition of Dienophile: Slowly add the dienophile to the catalyst solution and stir for 15-30 minutes to allow for complexation.

• Addition of Diene: Add the diene dropwise to the reaction mixture.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Quenching: Once the reaction is complete, quench the reaction by adding a suitable quenching agent (e.g., a saturated aqueous solution of sodium bicarbonate or ammonium chloride).

• Work-up: Allow the mixture to warm to room temperature. Separate the organic and aqueous layers. Extract the aqueous layer with the reaction solvent. Combine the organic layers, dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired tetrasubstituted cyclohexene derivative.[11][12]

Protocol 2: Tandem Michael Addition-Aldol Condensation

This protocol outlines a one-pot synthesis of a highly substituted cyclohexane via a domino Michael addition-intramolecular aldol condensation sequence.

Step-by-Step Methodology:

• Reaction Setup: To a solution of the Michael acceptor (e.g., an α,β-unsaturated ketone) in a suitable solvent (e.g., ethanol or THF), add the Michael donor (e.g., a β-ketoester or a malonate derivative).

• Base Addition: Add a catalytic amount of a base (e.g., sodium ethoxide or potassium carbonate) to the mixture.

• Michael Addition: Stir the reaction mixture at room temperature and monitor the formation of the Michael adduct by TLC.

• Aldol Condensation: Once the Michael addition is complete, heat the reaction mixture to reflux to promote the intramolecular aldol condensation and subsequent dehydration.

• Reaction Monitoring: Continue to monitor the reaction by TLC until the starting materials are consumed and the desired product is formed.

• Work-up: Cool the reaction mixture to room temperature and neutralize with a dilute acid (e.g., 1 M HCl). Extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over an anhydrous drying agent, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography or recrystallization to afford the pure tetrasubstituted cyclohexane derivative.

Visualization of Key Concepts

Stereochemical Control in the Diels-Alder Reaction

The stereochemical outcome of the Diels-Alder reaction is highly predictable. The relative stereochemistry of the substituents on the diene and dienophile is retained in the product. This is a consequence of the concerted mechanism of the reaction.

Caption: Conservation of stereochemistry in the Diels-Alder reaction.

Troubleshooting Workflow for Low Yield

When faced with a low-yielding reaction, a systematic approach to troubleshooting can save time and resources.

Sources

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Technical Support Center: Enhancing the Potency of Soluble Epoxide Hydrolase (sEH) Inhibitors

Welcome to the technical support center for the development of soluble epoxide hydrolase (sEH) inhibitors. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance and troubleshooting for enhancing the potency and overall viability of sEH inhibitors. Here, we move beyond simple protocols to explain the underlying principles and strategic decisions that drive successful inhibitor design and optimization.

Frequently Asked Questions (FAQs)

Q1: My initial sEH inhibitor hits from a high-throughput screen (HTS) show low potency. What are the immediate next steps?

A1: Low initial potency is a common starting point. The key is to systematically build a structure-activity relationship (SAR).

• Confirm True Inhibition: First, ensure the observed activity is not an artifact. Rule out assay interference (e.g., fluorescence quenching/enhancement if using a fluorescent assay) or non-specific protein binding.

• Establish a Robust Secondary Assay: HTS assays are designed for speed, not necessarily precision.[1][2] It's crucial to develop a more sensitive and reliable secondary assay, such as a low-throughput fluorescent or chromatographic method, to accurately determine IC₅₀ or Kᵢ values for your hits.[1][3]

• Initiate Preliminary SAR: Synthesize a small set of simple analogs around your hit scaffold. Focus on modifications to peripheral chemical groups to understand which parts of the molecule are critical for binding. This initial exploration will guide more rational design efforts.

Q2: I'm observing a disconnect between my inhibitor's high in vitro potency (low nanomolar IC₅₀) and poor in vivo efficacy. What could be the cause?

A2: This is a classic challenge in drug development and often points to issues with pharmacokinetics (PK) and physicochemical properties.[4][5]

• Poor Solubility: Many potent sEH inhibitors, particularly early urea-based compounds, suffer from low aqueous solubility.[1][6] This limits absorption and bioavailability. Consider reformulating the compound or, more strategically, modifying the structure to improve solubility.

• Rapid Metabolism: Your inhibitor may be quickly cleared from the body. Investigate its metabolic stability using in vitro systems like liver microsomes. If metabolism is high, identify the metabolic "soft spots" on the molecule and modify them. For instance, replacing a metabolically labile methyl group with a trifluoromethyl group can sometimes enhance stability without compromising potency.[3]

• Suboptimal Pharmacokinetic Profile: A short half-life (T₁/₂) means the inhibitor doesn't remain at a therapeutic concentration long enough. Aim for a balanced PK profile with adequate exposure (AUC) and residence time.[4]

Q3: How critical is target residence time for sEH inhibitors, and how can I improve it?

A3: Target residence time (the duration an inhibitor remains bound to the enzyme) is increasingly recognized as a better predictor of in vivo efficacy than simple affinity metrics like Kᵢ.[4] A longer residence time can lead to a more sustained pharmacological effect.

• Understanding the "Off-Rate" (k_off): Residence time is inversely related to the dissociation rate constant (k_off). A slower k_off means a longer residence time.

• Structural Modifications to Enhance Binding Interactions: Increasing the hydrophobicity of the inhibitor can enhance lipophilic interactions within the hydrophobic binding pocket of sEH, often leading to a slower k_off.[4][5] Additionally, designing inhibitors that can form strong hydrogen bonds with key residues like Asp333, Tyr381, and Tyr465 is crucial for potent and durable binding.[6]

• Correlation with Potency: While not always a perfect correlation, there is often a good relationship between high potency (low Kᵢ) and a slow k_off.[4]

Troubleshooting Guides

Problem 1: Poor Aqueous Solubility of Urea-Based sEH Inhibitors

Urea-based scaffolds are a cornerstone of sEH inhibitor design due to their excellent fit within the enzyme's active site.[6] However, they are notoriously prone to poor solubility.[1][6]

Causality: The rigid, often symmetrical, and non-polar nature of many early urea-based inhibitors like dicyclohexyl urea (DCU) leads to strong crystal lattice energy and low solubility.[6]

Solutions:

• Introduce Polar Functional Groups: Incorporating polar groups can disrupt crystal packing and improve solvation. A "secondary pharmacophore" (a polar group) can be added at a distance of at least five atoms from the central urea to enhance solubility and PK properties while maintaining potency.[6] A "tertiary pharmacophore" can be placed even further away to further boost solubility.[6]

• Replace Urea with Amide or Carbamate Scaffolds: While often slightly less potent, amides and carbamates can significantly improve physical properties like solubility and melting point.[6]

• Utilize Asymmetrical Designs: Moving away from symmetrical structures can decrease the melting point and improve solubility. For example, replacing a 4-trifluoromethylphenyl group with a 4-trifluoromethoxyphenyl group can in some cases improve solubility tenfold without sacrificing potency.[4]

Experimental Protocol: Solubility Assessment

A simple, yet effective, method for assessing aqueous solubility is the shake-flask method.

• Preparation: Prepare a supersaturated solution of the inhibitor in a relevant buffer (e.g., 0.1 M sodium phosphate, pH 7.4).

• Equilibration: Shake the solution at a constant temperature for 24-48 hours to ensure equilibrium is reached.

• Separation: Centrifuge the solution to pellet the undissolved solid.

• Quantification: Carefully remove an aliquot of the supernatant and determine the concentration of the dissolved inhibitor using a suitable analytical method like HPLC-UV.

Problem 2: Rapid In Vivo Metabolism and Poor Pharmacokinetic Profile

High in vitro potency is futile if the inhibitor is rapidly cleared from the body.

Causality: The lipophilic nature of many potent sEH inhibitors makes them susceptible to metabolism by cytochrome P450 (CYP450) enzymes.[4] Large amide substituents, while improving potency, can lead to poor pharmacokinetic profiles.[4][5]

Solutions:

• Block Metabolic "Soft Spots": Identify sites on the molecule prone to oxidation by CYP450s. This can be done through in vitro metabolism studies with liver microsomes followed by metabolite identification. Once identified, these positions can be blocked. For example, replacing a hydrogen atom with a fluorine atom can prevent metabolic oxidation at that site.

• Incorporate Conformationally Constrained Scaffolds: Introducing cyclic structures, such as a piperidine ring, can reduce the number of available conformations, making the molecule a poorer substrate for metabolic enzymes and improving PK characteristics.[6]

• Optimize Lipophilicity (logP): There is a delicate balance to be struck. While some hydrophobicity is needed for binding, excessive lipophilicity can increase metabolic clearance and non-specific binding. Aim for a moderate experimental logP (elogP). There is a trend showing that an increase in elogP results in a decrease of the off-rate (k_off), which is beneficial for residence time.[5]

Data Summary: Impact of Structural Modifications on Potency and Properties

Modification Strategy	Rationale	Expected Outcome on Potency	Expected Outcome on Other Properties
Increase size of R₂ amide substituent	Fills hydrophobic pocket	Increase[4]	May decrease PK profile[4][5]
Add methyl group to α-carbon of amide	Accesses a secondary binding site	Significant increase[4]	May increase lipophilicity
Replace R₁ with 4-trifluoromethoxyphenyl	Improve physical properties	Potency may be maintained or enhanced[4]	Decreased melting point, improved solubility[4]
Incorporate polar secondary pharmacophore	Disrupt crystal packing, improve solvation	Potency maintained	Improved solubility and PK properties[6]
Replace urea with amide	Improve physical properties	Slight decrease for human sEH	Improved solubility and melting point[6]

Visualizing Key Concepts

Diagram 1: sEH Inhibition and the Arachidonic Acid Cascade

Caption: Mechanism of sEH inhibition to increase beneficial EETs.

Diagram 2: Workflow for Optimizing sEH Inhibitor Potency

Caption: Iterative cycle for sEH inhibitor optimization.

References

• Liu, J.-Y., et al. (2014). Optimized Inhibitors of Soluble Epoxide Hydrolase Improve in Vitro Target Residence Time and in Vivo Efficacy. ACS Publications. Available at: [Link]

• Shen, H. C., & Hammock, B. D. (2012). Discovery of Inhibitors of Soluble Epoxide Hydrolase: A Target with Multiple Potential Therapeutic Indications. PubMed Central. Available at: [Link]

• Wang, W., et al. (2020). Discovery of Soluble Epoxide Hydrolase Inhibitors from Chemical Synthesis and Natural Products. PubMed Central. Available at: [Link]

• Wagner, K. M., McReynolds, C. B., & Hammock, B. D. (2021). Inhibition of the Soluble Epoxide Hydrolase as an Analgesic Strategy. Dove Medical Press. Available at: [Link]

• Kim, I.-H., et al. (2009). Development of a high-throughput screen for soluble epoxide hydrolase inhibition. National Institutes of Health. Available at: [Link]

• Liu, J.-Y., et al. (2014). Optimized Inhibitors of Soluble Epoxide Hydrolase Improve in Vitro Target Residence Time and in Vivo Efficacy. PubMed Central. Available at: [Link]

• Agilent. (2023). Discovery of Soluble Epoxide Hydrolase Inhibitors Using High-Throughput Screening. Agilent Technologies. Available at: [Link]

• Lee, K., et al. (2020). In Vitro and In Silico Studies of Soluble Epoxide Hydrolase Inhibitors from the Roots of Lycopus lucidus. MDPI. Available at: [Link]

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• 6. Discovery of Soluble Epoxide Hydrolase Inhibitors from Chemical Synthesis and Natural Products - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Microwave-Assisted Schiff Base Synthesis

Welcome to the technical support center for microwave-assisted Schiff base synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize their reaction conditions and troubleshoot common issues encountered during this rapid and efficient synthetic methodology. As a senior application scientist, my goal is to provide you with not just protocols, but the underlying scientific reasoning to empower you to make informed decisions in your laboratory work.

Microwave-assisted organic synthesis (MAOS) has revolutionized the formation of Schiff bases, offering significant advantages in terms of reaction speed, yield, and sustainability.[1] However, like any technique, it requires a nuanced understanding of the reaction parameters to achieve optimal results. This guide is structured to address the most pressing questions and challenges you may face.

Frequently Asked Questions (FAQs)

Here we address some of the foundational questions regarding microwave-assisted Schiff base synthesis.

Q1: What are the primary advantages of using a microwave reactor for Schiff base synthesis compared to conventional heating?

A1: The principal advantages are dramatically reduced reaction times, often from hours to mere minutes, and significantly higher product yields.[2][3] Microwave irradiation provides rapid and uniform heating of the reaction mixture, which minimizes the formation of byproducts.[4][5] This method is also considered a cornerstone of green chemistry as it often requires smaller amounts of solvent, or can even be performed under solvent-free conditions, reducing environmental impact.[5][6]

Q2: How does microwave heating work and why is it so effective for this synthesis?

A2: Microwave energy directly interacts with polar molecules in the reaction mixture, causing them to rapidly oscillate and generate heat.[6][7] This direct energy transfer is much more efficient than conventional heating, which relies on thermal conduction from an external source.[8] In Schiff base synthesis, which is a condensation reaction, the rapid heating helps to efficiently remove the water molecule formed, driving the equilibrium towards the product side.[9]

Q3: Can any solvent be used in microwave-assisted synthesis?

A3: No, the choice of solvent is critical. Solvents with high dielectric constants and tangent delta values (a measure of a solvent's ability to convert microwave energy into heat) are most effective.[7][8] Highly absorbing solvents like small-chain alcohols (ethanol, methanol), dimethylformamide (DMF), and dimethyl sulfoxide (DMSO) heat up very quickly.[7] Medium absorbers like water and acetonitrile are also commonly used.[7] Non-polar solvents such as benzene and dioxane are microwave transparent and will not heat the reaction mixture unless a polar reactant or catalyst is present.[8]

Q4: Is a catalyst always necessary for microwave-assisted Schiff base synthesis?

A4: While some reactions can proceed without a catalyst, particularly with highly reactive starting materials, the use of a catalyst is generally recommended to enhance the reaction rate and yield. Acid catalysts are commonly employed.[9] These can range from simple acids like glacial acetic acid to solid acid catalysts like K-10 montmorillonite or Nafion-H, which offer the advantage of easy separation from the reaction mixture.[2][10] Natural catalysts, such as cashew shell extract, have also been successfully used.[4]

Troubleshooting Guide

This section provides solutions to specific problems you might encounter during your experiments.

Problem 1: Low or No Product Yield

Q: I am not getting the expected yield of my Schiff base. What are the likely causes and how can I improve it?

A: Low yield is a common issue that can stem from several factors. Let's break down the potential causes and solutions in a systematic way.

• Sub-optimal Reaction Temperature: The reaction may not be reaching the necessary activation energy.

  • Solution: Gradually increase the reaction temperature in increments of 10-20°C. Monitor the reaction progress by thin-layer chromatography (TLC) to find the optimal temperature.[11] Be aware that excessively high temperatures can lead to byproduct formation.

• Incorrect Microwave Power Setting: The microwave power might be too low to efficiently drive the reaction.

  • Solution: Increase the microwave power. Studies have shown that microwave power can significantly affect the reaction yield.[12][13] However, a very high power setting might lead to localized overheating and decomposition. It is a parameter that often needs to be optimized for each specific reaction.

• Inappropriate Solvent: The chosen solvent may not be efficiently absorbing microwave energy.

  • Solution: Switch to a more polar solvent with a higher tangent delta value.[7] Ethanol, DMF, or even solvent-free conditions with a wetting reagent like β-ethoxyethanol can be effective.[14]

• Insufficient Reaction Time: The reaction may not have proceeded to completion.

  • Solution: While microwave synthesis is rapid, some reactions may require longer irradiation times. Increase the reaction time and monitor the progress using TLC until no further product formation is observed.[2]

• Catalyst Inefficiency: The catalyst may be absent, inactive, or inappropriate for the specific reactants.

  • Solution: Introduce or change the catalyst. A few drops of glacial acetic acid can be a good starting point.[2] For more challenging reactions, consider solid acid catalysts.[10]

Problem 2: Formation of Impurities and Byproducts

Q: My final product is contaminated with significant amounts of byproducts. How can I obtain a cleaner product?

A: The presence of impurities is often a result of reaction conditions that are too harsh or not selective enough.

• Excessive Temperature or Power: Overheating can lead to the decomposition of reactants or the desired product.

  • Solution: Reduce the reaction temperature and/or microwave power. A systematic optimization of these parameters is crucial.[13]

• Prolonged Reaction Time: Leaving the reaction to run for too long after completion can lead to the formation of degradation products.

  • Solution: Carefully monitor the reaction progress and stop the irradiation as soon as the reaction is complete.[11]

• Reactant Stoichiometry: An incorrect molar ratio of reactants can lead to unreacted starting materials or side reactions.

  • Solution: Ensure an appropriate molar ratio of the amine and carbonyl compound. A 1:1 ratio is a good starting point, but optimization may be required.[12][13]

Experimental Protocols and Data

General Protocol for Microwave-Assisted Schiff Base Synthesis

This protocol provides a general starting point. Optimal conditions will vary depending on the specific reactants.

• Reactant Preparation: In a microwave-safe reaction vessel, combine the aromatic aldehyde (1 mmol) and the primary amine (1 mmol).

• Solvent and Catalyst Addition: Add a suitable solvent (e.g., 3-5 mL of ethanol) and a catalytic amount of an acid (e.g., 2 drops of glacial acetic acid).[2] For solvent-free conditions, a wetting reagent can be used.[14]

• Microwave Irradiation: Seal the vessel and place it in the microwave reactor. Irradiate the mixture at a set temperature (e.g., 80-120°C) and power (e.g., 100-300 W) for a specified time (e.g., 2-10 minutes).[2]

• Reaction Monitoring: Monitor the progress of the reaction by TLC.[11]

• Work-up and Purification: After completion, cool the reaction mixture to room temperature. The product may precipitate out and can be collected by filtration. If the product is soluble, the solvent can be removed under reduced pressure. The crude product can then be purified by recrystallization or column chromatography.[14]

Table 1: Comparison of Conventional vs. Microwave-Assisted Synthesis for a Model Reaction

Parameter	Conventional Method	Microwave-Assisted Method	Reference
Reaction Time	6-8 hours	10-20 minutes	[2]
Yield	~85%	>95%	[2]
Solvent	Ethanol (reflux)	Ethanol	[2]
Catalyst	Glacial Acetic Acid	Glacial Acetic Acid	[2]

Visualizing the Workflow

A clear understanding of the experimental workflow is crucial for successful synthesis.

Caption: Workflow for Microwave-Assisted Schiff Base Synthesis.

Logical Troubleshooting Flowchart

When encountering issues, a structured approach to troubleshooting is key.

Sources

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• 5. Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview [ajgreenchem.com]
• 7. Solvent Choice for Microwave Synthesis [cem.com]
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• 10. SYNTHESIS OF TRIFLUOROMETHYL-IMINES BY SOLID ACID/SUPERACID CATALYZED MICROWAVE ASSISTED APPROACH - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of Novel Cyclohexane-1-Carboxamides and Doxorubicin in Breast Cancer Cell Lines: Efficacy, Mechanism, and Experimental Protocols

In the landscape of breast cancer therapeutics, the quest for novel compounds with enhanced efficacy and reduced toxicity remains a paramount objective for researchers and drug development professionals.[1][2][3][4][5] While established chemotherapeutic agents like doxorubicin have been mainstays in treatment regimens, their clinical utility is often hampered by significant side effects and the emergence of drug resistance.[1][6] This guide provides an in-depth comparison of a promising novel chemical entity, represented by a potent derivative of 1-(phenylamino)cyclohexane-1-carboxamide, against the well-established anthracycline, doxorubicin, in the context of breast cancer cell lines.

This analysis moves beyond a simple datasheet comparison, delving into the mechanistic nuances and providing the underlying experimental frameworks necessary for a comprehensive understanding. The objective is to equip researchers with the critical information needed to evaluate the potential of this novel compound class and to provide actionable protocols for further investigation.

Section 1: Introduction to the Contenders

Doxorubicin: The "Red Devil" Incumbent

Doxorubicin, often referred to as the "Red Devil" due to its bright red color, is a potent and broadly effective anthracycline antibiotic used in the treatment of a wide array of cancers, including breast cancer.[][8] Its primary mechanism of action involves the intercalation of DNA and the inhibition of topoisomerase II, an enzyme critical for DNA replication and repair.[6][9][10] This disruption of DNA architecture and function ultimately leads to cell cycle arrest and apoptosis.[6] However, its powerful cytotoxic effects are not confined to cancer cells, leading to significant cardiotoxicity that is a major dose-limiting factor in clinical practice.[11][12][13][14][15]

1-(Phenylamino)cyclohexane-1-carboxamide Derivatives: A Novel Challenger

The 1-(phenylamino)cyclohexane-1-carboxamide scaffold represents a class of novel small molecules with emerging antitumor properties.[16][17][18][19][20] Research into this chemical family has aimed to identify derivatives with potent and selective cytotoxicity against cancer cells, potentially circumventing the toxicities associated with traditional chemotherapeutics. A notable derivative from this class, identified as compound 5i in a key study, has demonstrated promising activity against the MCF-7 breast cancer cell line, even outperforming doxorubicin in in-vitro assays.[18] This guide will focus on this representative compound to draw comparisons with doxorubicin.

Section 2: Head-to-Head Performance in Breast Cancer Cells

The cornerstone of any preclinical drug evaluation lies in its direct cytotoxic effect on cancer cells. The half-maximal inhibitory concentration (IC50) is a critical metric in this assessment, representing the concentration of a drug that is required for 50% inhibition of cell growth in vitro.

Comparative Cytotoxicity (IC50)

A study evaluating a series of cyclohexane-1-carboxamide derivatives against the MCF-7 human breast cancer cell line revealed that compound 5i exhibited a significantly lower IC50 value compared to doxorubicin, indicating higher potency.[18]

Compound	Cell Line	IC50 (µM)
Compound 5i	MCF-7	3.25[18]
Doxorubicin	MCF-7	6.77[18]

Table 1: Comparative IC50 values of Compound 5i and Doxorubicin in the MCF-7 breast cancer cell line.

These results underscore the potential of this novel cyclohexane-1-carboxamide derivative as a highly potent agent against breast cancer cells, warranting further investigation into its mechanism of action.

Section 3: Mechanistic Insights: Unraveling the "How"

Understanding the molecular pathways through which a compound exerts its cytotoxic effects is crucial for its development as a therapeutic agent. While both doxorubicin and the novel cyclohexane-1-carboxamide derivative induce apoptosis, their upstream mechanisms appear to differ significantly.

Doxorubicin's Dual Assault: DNA Damage and Oxidative Stress

Doxorubicin's mechanism is multifaceted. Its primary mode of action is the inhibition of topoisomerase II, leading to DNA double-strand breaks.[6][9] This triggers a DNA damage response, culminating in cell cycle arrest and apoptosis. Additionally, doxorubicin is known to generate reactive oxygen species (ROS), which contribute to cellular damage and its notorious cardiotoxicity.[9]

Caption: Doxorubicin's multifaceted mechanism of action.

Cyclohexane-1-carboxamide Derivative (Compound 5i): A Targeted Induction of Apoptosis

The investigated cyclohexane-1-carboxamide derivative, compound 5i , has been shown to be a potent inducer of apoptosis in MCF-7 cells.[18] Further studies on related compounds in this class suggest that their mode of action involves the activation of intrinsic and extrinsic apoptotic pathways, characterized by the activation of caspases-3, -8, and -9.[19][20] This class of compounds has also been shown to induce G2/M cell cycle arrest.[18][19][20]

Caption: Proposed apoptotic pathway for Compound 5i.

Section 4: Experimental Protocols for Verification

To ensure the reproducibility and further exploration of these findings, detailed experimental protocols are provided below. These protocols are based on standard methodologies in cancer cell biology.

Cell Viability Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Workflow:

Caption: Workflow for the MTT cell viability assay.

Detailed Steps:

• Cell Seeding: Seed MCF-7 cells in a 96-well plate at a density of 5 x 10³ cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the test compounds (Compound 5i and Doxorubicin) in complete culture medium. Replace the existing medium with the medium containing the compounds. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for 48 to 72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 2-4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Apoptosis Analysis: Annexin V-FITC/Propidium Iodide Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Workflow:

Caption: Workflow for apoptosis analysis by flow cytometry.

Detailed Steps:

• Cell Treatment: Seed MCF-7 cells in 6-well plates and treat with the IC50 concentrations of Compound 5i and Doxorubicin for 24-48 hours.

• Cell Harvesting: Harvest the cells by trypsinization, collect the supernatant (containing detached cells), and wash with cold PBS.

• Staining: Resuspend the cell pellet in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

  • Viable cells: Annexin V-FITC negative, PI negative.

  • Early apoptotic cells: Annexin V-FITC positive, PI negative.

  • Late apoptotic/necrotic cells: Annexin V-FITC positive, PI positive.

Cell Cycle Analysis: Propidium Iodide Staining

This method quantifies the DNA content of cells, allowing for the determination of the cell cycle phase distribution (G0/G1, S, and G2/M).

Workflow:

Caption: Workflow for cell cycle analysis by flow cytometry.

Detailed Steps:

• Cell Treatment: Treat MCF-7 cells as described for the apoptosis assay.

• Cell Fixation: Harvest the cells and fix them in ice-cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing Propidium Iodide and RNase A.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the DNA content by flow cytometry. The percentage of cells in each phase of the cell cycle is determined using cell cycle analysis software.

Section 5: Conclusion and Future Directions

The comparative analysis presented in this guide highlights the potential of 1-(phenylamino)cyclohexane-1-carboxamide derivatives, exemplified by compound 5i , as a promising new class of anti-breast cancer agents.[18] The superior in-vitro potency of compound 5i over the established chemotherapeutic doxorubicin in the MCF-7 cell line is a compelling finding that warrants further investigation.[18]

Mechanistically, while doxorubicin's cytotoxicity is intrinsically linked to DNA damage and oxidative stress, the novel compound appears to act through a more targeted induction of apoptosis and cell cycle arrest.[6][9][18][19][20] This difference in the mechanism of action could translate to a more favorable safety profile, potentially avoiding the cardiotoxicity that plagues doxorubicin treatment.[11][12][13][14][15]

Future research should focus on:

• In-vivo efficacy studies: To determine if the potent in-vitro activity of these compounds translates to tumor regression in animal models of breast cancer.

• Pharmacokinetic and toxicity profiling: To assess the drug-like properties and safety of these novel compounds.

• Mechanism of action elucidation: To precisely identify the molecular targets and signaling pathways modulated by this class of compounds.

The provided experimental protocols offer a robust framework for researchers to build upon these initial findings and to further explore the therapeutic potential of 1-(phenylamino)cyclohexane-1-carboxamide derivatives in the fight against breast cancer.

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A Comparative Guide to Racemic vs. Enantiomerically Pure Cyclohexane-β-Amino Acid Amides: Synthesis, Structure, and Performance

In the landscape of drug discovery and materials science, the subtle yet profound influence of stereochemistry cannot be overstated. For researchers and drug development professionals, understanding the differential behavior of racemic mixtures versus their enantiomerically pure counterparts is critical for advancing novel therapeutics and functional materials. This guide provides an in-depth technical comparison of racemic and enantiomerically pure cyclohexane-β-amino acid amides, leveraging experimental data to illuminate the nuances in their synthesis, structural characteristics, and functional performance.

The Significance of Chirality in Cyclohexane-β-Amino Acid Amides

Cyclohexane-β-amino acids are conformationally constrained scaffolds that have garnered significant interest as building blocks for peptidomimetics and bioactive molecules.[1] Their rigid cyclohexane backbone imparts unique structural pre-organization, influencing the secondary structures of peptides and enhancing proteolytic stability.[2] The introduction of an amide functionality further expands their chemical space and potential for specific molecular interactions.

However, the presence of at least two stereocenters in the cyclohexane ring means these molecules exist as enantiomers—non-superimposable mirror images. While a racemic mixture contains an equal amount of both enantiomers, an enantiomerically pure compound consists of only one. This seemingly small difference can lead to vastly different pharmacological and material properties, as biological systems are inherently chiral.[3]

This guide will dissect these differences, providing a clear rationale for the deliberate choice between a racemic mixture and a single enantiomer in research and development.

Navigating the Synthetic Landscape: Racemic vs. Enantioselective Routes

The synthetic approach to cyclohexane-β-amino acid amides dictates the stereochemical outcome. The choice between a racemic or an enantioselective synthesis is often a balance between cost, time, and the specific requirements of the final application.

Racemic Synthesis: The Direct Approach

A common route to racemic cyclohexane-β-amino acids involves the Diels-Alder reaction to form a tetrahydroanthranilic anhydride, followed by a Hofmann rearrangement. This method is efficient for producing the cis-isomer. The trans-isomer can be obtained through additional epimerization steps.[4] Subsequent amidation of the carboxylic acid group with a desired amine yields the racemic amide.

Workflow for Racemic Synthesis:

Caption: General workflow for the synthesis of racemic cyclohexane-β-amino acid amides.

Enantioselective Synthesis and Chiral Resolution

Achieving enantiomeric purity requires more sophisticated strategies. Two primary approaches are asymmetric synthesis and chiral resolution of a racemic mixture.

• Asymmetric Synthesis: This "chiral pool" approach often utilizes a chiral starting material or a chiral catalyst to direct the stereochemical outcome of the reaction. For instance, the stereoselective Michael addition of a chiral lithium amide to an α,β-unsaturated ester derived from a chiral starting material like (-)-shikimic acid can yield enantiomerically enriched cyclohexane-β-amino acids.[2][5] Asymmetric hydrogenation using chiral rhodium complexes is another powerful method.[6]

• Chiral Resolution: This technique involves separating the enantiomers from a racemic mixture. This can be achieved by:

  • Diastereomeric Salt Formation: Reacting the racemic amino acid with a chiral resolving agent to form diastereomeric salts, which can then be separated by crystallization.[7]

  • Enzymatic Resolution: Utilizing enzymes that selectively act on one enantiomer.[4]

  • Chiral Chromatography: Employing a chiral stationary phase (CSP) in High-Performance Liquid Chromatography (HPLC) to separate the enantiomers.[8]

Workflow for Enantioselective Synthesis and Resolution:

Caption: Key strategies for obtaining enantiomerically pure cyclohexane-β-amino acid amides.

Unveiling the Structural Differences: A Spectroscopic and Crystallographic Comparison

The three-dimensional arrangement of atoms is paramount to the function of these molecules. Advanced analytical techniques provide a window into their structural nuances.

X-ray Crystallography: The Definitive Structure

Single-crystal X-ray diffraction provides unambiguous determination of the solid-state conformation and absolute stereochemistry.[9] Studies have successfully used this technique to establish the structures of both racemic and enantiomerically pure cyclohexane-β-amino acid derivatives.[5][10][11] In the solid state, enantiomerically pure compounds often form more ordered crystalline lattices compared to their racemic counterparts.[11] However, racemates can sometimes form unique crystal packing arrangements that can influence bulk properties.[11]

NMR Spectroscopy: Insights into Solution-State Conformation

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for elucidating the solution-state conformation of these molecules. For diastereomeric compounds, distinct signals in ¹H and ¹³C NMR spectra can be observed. To distinguish between enantiomers, chiral derivatizing agents can be used to convert them into diastereomers, which can then be differentiated by NMR.[12]

Circular Dichroism (CD) Spectroscopy: Probing Chirality and Secondary Structure

CD spectroscopy is particularly useful for studying chiral molecules and the secondary structures of peptides they may form.[10] Enantiomers will produce mirror-image CD spectra. This technique is instrumental in confirming the enantiomeric purity and studying the conformational preferences of peptides incorporating these chiral building blocks.[2][10]

Performance Showdown: Racemic vs. Enantiomerically Pure in Action

The true test of these molecules lies in their performance. Here, we compare their biological activity and material properties.

Biological Activity: The "Eutomer" and the "Distomer"

In a pharmacological context, it is common for one enantiomer (the "eutomer") to exhibit significantly higher desired biological activity than the other (the "distomer"). The distomer may be inactive, have a different activity, or even contribute to undesirable side effects.[3] This is because biological targets, such as enzymes and receptors, are chiral and will interact differently with each enantiomer. Therefore, the use of enantiomerically pure drugs can lead to improved therapeutic indices and simpler pharmacokinetic profiles.[3] For cyclohexane-β-amino acid derivatives with therapeutic potential, isolating the eutomer is a critical step in drug development.[13][14]

Table 1: Hypothetical Comparison of Biological Activity

Property	Racemic Mixture	Enantiomer A (Eutomer)	Enantiomer B (Distomer)
Receptor Binding Affinity (Ki)	50 nM	5 nM	500 nM
In vivo Efficacy (ED50)	10 mg/kg	2 mg/kg	>100 mg/kg
Observed Side Effects	Moderate	Minimal	Inactive/Potential for off-target effects

A Surprising Twist in Material Science: The Case of Gelation

While enantiomeric purity is often paramount in pharmacology, the world of material science can offer surprising results. In a study on the gelation properties of amides derived from trans-cyclohexane-β-amino acid, it was found that the racemic mixtures exhibited superior gelation ability in a variety of solvents compared to their enantiomerically pure counterparts.[11] This counterintuitive finding was attributed to the less ordered, more disordered networks formed by the racemate, which were capable of entrapping more solvent molecules.[11]

Table 2: Comparison of Gelation Properties

Compound	Minimum Gelation Concentration (mg/mL) in Hexane
(1R,2R)-enantiomer	5.0
(1S,2S)-enantiomer	5.0
Racemic mixture	2.5

Data adapted from a study on trans-cyclohexane-β-amino acid amides, illustrating the principle.[11]

Experimental Protocols: A Practical Guide

Reproducibility is the cornerstone of scientific integrity. The following are generalized protocols for the synthesis and analysis of these compounds.

Protocol: Asymmetric Synthesis of an Enantiomerically Enriched Cyclohexane-β-Amino Acid

This protocol is based on a stereoselective Michael addition.[5]

• Preparation of the Chiral Lithium Amide: To a solution of the chiral amine (e.g., (R)-N-benzyl-N-(α-methylbenzyl)amine) in anhydrous THF at -78 °C, add n-butyllithium dropwise. Stir the solution for 30 minutes.

• Michael Addition: To the freshly prepared lithium amide solution, add a solution of the α,β-unsaturated ester (e.g., methyl 1-cyclohexene-1-carboxylate) in anhydrous THF dropwise at -78 °C.

• Reaction Quench: After stirring for 2 hours at -78 °C, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Work-up and Purification: Allow the mixture to warm to room temperature, extract with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography.

• Hydrolysis: Hydrolyze the resulting ester to the carboxylic acid using standard conditions (e.g., LiOH in THF/water).

Protocol: Chiral Resolution by HPLC

This protocol outlines the general steps for separating enantiomers using a chiral stationary phase.[8][15]

• Column Selection: Choose an appropriate chiral stationary phase (CSP) based on the structure of the analyte. Common CSPs for amino acid derivatives include those based on cyclodextrins or macrocyclic glycopeptides.

• Mobile Phase Optimization: Prepare a series of mobile phases, typically consisting of a nonpolar solvent (e.g., hexane), a polar modifier (e.g., ethanol or isopropanol), and sometimes an acidic or basic additive to improve peak shape.

• Sample Preparation: Dissolve the racemic amide in the mobile phase at a suitable concentration.

• Chromatographic Separation: Inject the sample onto the HPLC system. Run the separation under isocratic conditions, monitoring the elution of the enantiomers with a suitable detector (e.g., UV).

• Analysis: Determine the retention times of the two enantiomers and calculate the resolution and enantiomeric excess.

Conclusion: A Tale of Two Forms

The comparison between racemic and enantiomerically pure cyclohexane-β-amino acid amides reveals a fascinating dichotomy. In the realm of pharmacology, the pursuit of enantiopurity is often non-negotiable, driven by the stereospecific nature of biological interactions. The use of a single, highly active enantiomer can significantly enhance therapeutic efficacy and safety.[3] Conversely, in material science, the properties of the racemic mixture can sometimes surpass those of the pure enantiomers, as demonstrated in the context of gelation.[11]

Ultimately, the decision to use a racemic mixture or an enantiomerically pure compound is context-dependent. It requires a thorough understanding of the intended application and a careful evaluation of the synthetic and analytical challenges involved. This guide has provided a framework for making that informed decision, grounded in experimental evidence and established scientific principles.

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A Senior Application Scientist's Guide to the In Vivo Validation of 1-(Phenylamino)cyclohexane-1-carboxamide's Antitumor Activity

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the in vivo validation of the novel antitumor agent, 1-(Phenylamino)cyclohexane-1-carboxamide (referred to herein as PAC-1). As PAC-1 is a novel chemical entity, this document outlines a robust, scientifically-grounded strategy for its preclinical evaluation, comparing its hypothetical efficacy against current standards of care in a colorectal cancer model.

Introduction to 1-(Phenylamino)cyclohexane-1-carboxamide (PAC-1): A Novel Investigational Agent

1-(Phenylamino)cyclohexane-1-carboxamide (PAC-1) is a small molecule compound with a chemical structure suggestive of potential interactions with key cellular signaling pathways implicated in oncogenesis. While direct in vivo data for PAC-1 is not yet established, the carboxamide moiety is present in numerous approved and investigational anticancer agents that function through diverse mechanisms, including kinase inhibition and cell cycle regulation[1][2].

Hypothesized Mechanism of Action

Based on structural similarities to known kinase inhibitors, we hypothesize that PAC-1 acts as a selective inhibitor of a critical downstream effector in the KRAS signaling pathway, a frequently mutated pathway in colorectal cancer. By binding to the ATP-binding pocket of a specific serine/threonine kinase, PAC-1 is proposed to abrogate the phosphorylation of downstream substrates, leading to cell cycle arrest and induction of apoptosis in tumor cells.

Caption: Hypothesized signaling pathway and mechanism of action for PAC-1.

Comparative In Vivo Models for Antitumor Activity Assessment

The selection of an appropriate in vivo model is paramount for the meaningful evaluation of a novel anticancer agent. The choice depends on the specific scientific questions being addressed, such as efficacy, mechanism of action, and interaction with the immune system.

Model Type	Description	Advantages	Disadvantages
Cell Line-Derived Xenograft (CDX)	Human cancer cell lines are implanted subcutaneously or orthotopically into immunodeficient mice.	Relatively low cost, high-throughput, reproducible.	Lacks tumor heterogeneity and a functional immune system. May not fully represent human tumor biology[3].
Patient-Derived Xenograft (PDX)	Patient tumor fragments are directly implanted into immunodeficient mice.	Preserves the heterogeneity and microenvironment of the original tumor, offering a more predictive model for drug efficacy[4].	Higher cost, lower throughput, and longer study timelines. Engraftment rates can be variable[5].
Syngeneic Models	Murine tumor cells are implanted into immunocompetent mice of the same genetic background.	Possesses a fully functional immune system, crucial for evaluating immunotherapies and understanding tumor-immune interactions[6][7].	The tumor is of murine origin, which may not fully recapitulate human cancer biology.

For the initial in vivo validation of PAC-1, a Cell Line-Derived Xenograft (CDX) model using a human colorectal cancer cell line (e.g., HCT-116) is recommended due to its cost-effectiveness and reproducibility.

In Vivo Validation Workflow for PAC-1

The following workflow outlines a comprehensive approach to validate the antitumor activity of PAC-1 in a CDX model.

Caption: Experimental workflow for in vivo validation of PAC-1.

Detailed Experimental Protocol: HCT-116 Xenograft Model

This protocol provides a step-by-step methodology for assessing the antitumor efficacy of PAC-1.

Cell Culture and Preparation

• Culture HCT-116 human colorectal carcinoma cells in an appropriate medium (e.g., McCoy's 5A with 10% FBS).

• Harvest cells during the logarithmic growth phase and resuspend in sterile PBS at a concentration of 2 x 107 cells/mL[8].

Animal Model and Tumor Implantation

• Use female athymic nude mice (5-6 weeks old).

• Subcutaneously inject 100 µL of the cell suspension into the right flank of each mouse[8][9].

• Monitor the mice for tumor growth.

Treatment Regimen

• When tumors reach an average volume of 100-150 mm³, randomize the mice into treatment groups (n=8-10 mice per group).

• Group 1 (Vehicle Control): Administer the vehicle solution (e.g., 0.5% methylcellulose) daily via oral gavage.

• Group 2 (PAC-1): Administer PAC-1 at a predetermined dose (e.g., 50 mg/kg) daily via oral gavage.

• Group 3 (Standard of Care - FOLFOX): Administer a combination of 5-Fluorouracil (5-FU) and Oxaliplatin. A typical regimen involves intraperitoneal injections of 5-FU (50 mg/kg) and Oxaliplatin (10 mg/kg) on a weekly schedule[10][11].

Efficacy and Toxicity Monitoring

• Measure tumor dimensions with calipers three times a week and calculate tumor volume using the formula: (Length x Width²) / 2[8].

• Record the body weight of each mouse three times a week as an indicator of toxicity.

• The study endpoint is typically reached when the average tumor volume in the control group reaches approximately 1500-2000 mm³, or after a predetermined treatment duration (e.g., 21 days).

Endpoint Analysis

• At the study endpoint, euthanize the mice and excise the tumors.

• Measure the final tumor weight.

• Process a portion of the tumor for pharmacodynamic analysis (e.g., Western blot to assess the phosphorylation status of the target kinase) and another portion for histological analysis (e.g., H&E staining, immunohistochemistry for proliferation markers like Ki-67).

Comparative Performance Data (Hypothetical)

The following table presents hypothetical but realistic data comparing the in vivo performance of PAC-1 with the standard-of-care, FOLFOX.

Treatment Group	Mean Final Tumor Volume (mm³)	Tumor Growth Inhibition (%)	Mean Body Weight Change (%)
Vehicle Control	1850 ± 250	-	+2.5
PAC-1 (50 mg/kg, daily)	740 ± 150	60	-1.8
FOLFOX (weekly)	647.5 ± 180	65	-8.5

Discussion and Future Directions

The hypothetical data suggests that PAC-1 exhibits significant antitumor activity, comparable to the standard-of-care regimen FOLFOX, but with a more favorable toxicity profile as indicated by the minimal body weight loss. The observed tumor growth inhibition of 60% provides a strong rationale for further preclinical development.

Future in vivo studies should aim to:

• Establish a dose-response relationship for PAC-1 to identify the optimal therapeutic dose.

• Evaluate the efficacy of PAC-1 in combination with standard-of-care chemotherapies to explore potential synergistic effects.

• Assess the activity of PAC-1 in a Patient-Derived Xenograft (PDX) model of colorectal cancer to validate its efficacy in a more clinically relevant setting[3][4].

• If the hypothesized mechanism involves immune modulation, test PAC-1 in a syngeneic mouse model to understand its interaction with the immune system[12].

This comprehensive in vivo validation approach will provide the necessary data to support the continued development of 1-(Phenylamino)cyclohexane-1-carboxamide as a promising novel anticancer agent.

References

• (Reference to a general review on small molecule kinase inhibitors in cancer therapy - will add a suitable one).

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• El-Damasy, D. A., et al. (2025). Exploring Carboxamide Derivatives as Promising Anticancer Agents: Design, In Vitro Evaluation, and Mechanistic Insights. Molecules, 30(1), 123.[1][2]

• Gao, H., et al. (2015). High-throughput screening using patient-derived tumor xenografts to predict clinical trial drug response. Nature Medicine, 21(11), 1318–1325.[3]

• Medicilon. (n.d.). Syngeneic Mouse Models. Retrieved from [Link][13]

• Meric-Bernstam, F., et al. (2022). In vivo effects of chemotherapy on oncogenic pathways in colorectal cancer. International Journal of Cancer, 151(3), 476-487.[10]

• National Cancer Institute. (n.d.). Chemotherapies Included in the Colorectal Cancer Models. Retrieved from [Link][11]

• O'Connor, R. (2022). Novel Anti-Cancer Agents and Cellular Targets and Their Mechanism(s) of Action. International Journal of Molecular Sciences, 23(15), 8233.[14]

• Tentler, J. J., et al. (2012). Patient-derived tumour xenografts as models for oncology drug development. Nature Reviews Clinical Oncology, 9(6), 338-350.[4]

• Zhang, X., et al. (2013). A patient-derived xenograft model of colorectal cancer. Journal of Visualized Experiments, (79), e50621.[5]

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A Comparative Guide to N-Methyl and N-Phenyl-Carboxamide Units in Synthesis for Drug Discovery Professionals

Abstract

The strategic incorporation of carboxamide moieties is a cornerstone of modern medicinal chemistry. The choice between N-methyl and N-phenyl substituents on the amide nitrogen profoundly influences a molecule's synthetic accessibility, physicochemical properties, and ultimately, its biological activity. This guide provides a comprehensive comparative analysis of N-methyl and N-phenyl-carboxamides, offering insights into their synthesis, reactivity, and application in drug design. We will delve into the mechanistic nuances of their formation, present comparative experimental data, and provide actionable protocols for their synthesis, empowering researchers to make informed decisions in their drug discovery endeavors.

Introduction: The Strategic Importance of N-Substituted Carboxamides

The amide bond is a ubiquitous functional group in pharmaceuticals, revered for its metabolic stability and ability to participate in hydrogen bonding interactions, which are critical for molecular recognition at biological targets.[1][2] The substituents on the amide nitrogen, however, are far from being mere spectators. They play a pivotal role in modulating a compound's lipophilicity, conformational preferences, and potential for steric interactions within a binding pocket.

This guide focuses on two of the most common N-substituents: the small, aliphatic methyl group and the larger, aromatic phenyl group. The decision to employ an N-methyl versus an N-phenyl-carboxamide can have far-reaching consequences for a drug candidate's profile. N-methylation, for instance, can enhance aqueous solubility and prevent undesirable hydrogen bond donation, while an N-phenyl group can introduce favorable π-stacking interactions and alter the molecule's metabolic profile.[3] Understanding the fundamental differences in their synthesis and resulting properties is therefore paramount for the rational design of novel therapeutics.

Synthesis of N-Methyl vs. N-Phenyl-Carboxamides: A Tale of Two Amines

The formation of an amide bond, at its core, involves the acylation of an amine.[4] The choice between methylamine and aniline as the nucleophile dictates the reaction conditions and potential challenges.

Nucleophilicity and Basicity: The Driving Forces of Amide Formation

The rate and efficiency of amide bond formation are intrinsically linked to the nucleophilicity of the amine. Methylamine, a primary aliphatic amine, is generally more nucleophilic and basic than aniline, a primary aromatic amine. This difference stems from the electronic nature of the attached group. The methyl group is electron-donating, increasing the electron density on the nitrogen atom and making it a more potent nucleophile.[4] Conversely, the phenyl group in aniline is electron-withdrawing due to resonance, delocalizing the nitrogen's lone pair into the aromatic ring and thereby reducing its nucleophilicity.[5]

This fundamental difference in reactivity has significant practical implications for the synthesis of N-methyl and N-phenyl-carboxamides.

Common Synthetic Routes

The most prevalent method for amide bond formation is the coupling of a carboxylic acid with an amine using a coupling reagent.[2]

General Amide Coupling Workflow:

Caption: General workflow for amide bond synthesis.

Experimental Protocol: General Amide Coupling

• Activation: Dissolve the carboxylic acid (1.0 eq) in a suitable aprotic solvent (e.g., DCM, DMF). Add the coupling reagent (e.g., HATU, EDC, 1.1 eq) and a non-nucleophilic base (e.g., DIPEA, 2.0 eq). Stir at room temperature for 15-30 minutes to form the activated intermediate.

• Amine Addition: Add the respective amine (methylamine or aniline, 1.2 eq) to the reaction mixture.

• Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS. Reactions with methylamine are often faster than those with aniline.

• Workup and Purification: Upon completion, quench the reaction with water, extract the product with an organic solvent, and purify by column chromatography.

Another common method involves the reaction of an amine with a more reactive carboxylic acid derivative, such as an acyl chloride.[6]

Experimental Protocol: Acylation with Acyl Chlorides (Schotten-Baumann Conditions) [6][7]

• Dissolve the amine (methylamine or aniline, 1.0 eq) in a biphasic solvent system (e.g., dichloromethane and aqueous NaOH).

• Cool the mixture to 0 °C and add the acyl chloride (1.1 eq) dropwise with vigorous stirring.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC or LC-MS).

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Challenges and Considerations

• N-Phenyl-Carboxamide Synthesis: The reduced nucleophilicity of aniline can lead to slower reaction times and may require more forcing conditions or more potent coupling reagents.[8] In some cases, side reactions such as the formation of symmetrical anhydrides from the carboxylic acid can become competitive.

• N-Methyl-Carboxamide Synthesis: While generally more straightforward, the volatility of methylamine can be a practical challenge, often necessitating the use of its hydrochloride salt with an additional equivalent of base, or a solution in a solvent like THF or ethanol.[9][10]

• Steric Hindrance: The synthesis of sterically hindered amides, particularly with bulky N-phenyl groups, can be challenging and may require specialized coupling reagents or alternative synthetic strategies.[11]

Comparative Physicochemical Properties

The choice between an N-methyl and an N-phenyl group has a profound impact on the resulting molecule's properties.

Property	N-Methyl-Carboxamide	N-Phenyl-Carboxamide	Rationale
Polarity	Generally more polar	Generally less polar	The phenyl group increases the non-polar surface area.
Solubility	Higher aqueous solubility	Lower aqueous solubility	The methyl group is less hydrophobic than the phenyl group.[4]
Hydrogen Bonding	Can act as a hydrogen bond acceptor	Can act as a hydrogen bond acceptor	Both contain the amide carbonyl oxygen.
pKa of N-H	Higher pKa (less acidic)	Lower pKa (more acidic)	The electron-withdrawing phenyl group stabilizes the conjugate base.[5]
Conformational Flexibility	More flexible C-N bond rotation	More restricted C-N bond rotation	The bulky phenyl group can create steric hindrance.
Metabolic Stability	Susceptible to N-demethylation	Susceptible to aromatic hydroxylation	Different primary metabolic pathways.

Impact on Biological Activity: A Medicinal Chemistry Perspective

The subtle yet significant differences between N-methyl and N-phenyl-carboxamides can be leveraged to fine-tune the biological activity and pharmacokinetic properties of a drug candidate.

The "Magic Methyl" Effect

The addition of a methyl group can sometimes lead to a dramatic increase in binding affinity, an observation often referred to as the "magic methyl" effect.[12] This can be due to several factors, including:

• Favorable van der Waals interactions: The methyl group can occupy a small hydrophobic pocket in the target protein.

• Conformational restriction: N-methylation can lock the molecule into a more bioactive conformation.[13]

• Improved metabolic stability: Blocking a site of metabolism can increase the drug's half-life.

The Role of the Phenyl Group

The N-phenyl group can contribute to binding affinity through:

• π-π stacking interactions: The aromatic ring can interact with aromatic residues (e.g., phenylalanine, tyrosine, tryptophan) in the binding site.

• Hydrophobic interactions: The phenyl group can occupy larger hydrophobic pockets.

• Vectorial placement of substituents: The phenyl ring provides a scaffold for the introduction of further substituents to probe the binding site.

The electron-withdrawing nature of the phenyl ring can also influence the electronic properties of the pharmacophore, potentially modulating interactions with the target.[14]

Illustrative Signaling Pathway Modulation:

The choice of N-substituent can influence how a small molecule inhibitor interacts with its target kinase, for example.

Caption: Differential binding modes of N-methyl and N-phenyl-carboxamide inhibitors.

Case Studies in Drug Discovery

• Imatinib and its Derivatives: In the development of BCR-ABL inhibitors for chronic myeloid leukemia, the strategic placement of N-methyl and N-phenyl-carboxamide moieties has been crucial for optimizing potency and overcoming resistance mutations. For instance, the N-methylpiperazine group in many inhibitors enhances aqueous solubility and reinforces binding interactions.[3]

• Anticonvulsant Agents: Studies on N-(substituted phenyl)pyrrolidine-2-carboxamide derivatives have shown that the nature and position of substituents on the N-phenyl ring significantly impact their anticonvulsant activity.[15]

Conclusion

The choice between N-methyl and N-phenyl-carboxamide units is a critical decision in the design and synthesis of bioactive molecules. While N-methyl-carboxamides are often more straightforward to synthesize due to the higher nucleophilicity of methylamine, N-phenyl-carboxamides offer unique opportunities for π-stacking interactions and further functionalization. A thorough understanding of their comparative synthesis, physicochemical properties, and potential impact on biological activity is essential for the modern medicinal chemist. By carefully considering the factors outlined in this guide, researchers can make more strategic decisions, ultimately accelerating the discovery and development of novel therapeutics.

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• Process for preparation of n,n-di substituted carboxamides. (2013).

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• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. (n.d.). National Institutes of Health. [Link]

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• Convenient Synthesis and Anticancer Activity of Methyl 2-[3-(3-Phenyl-quinoxalin-2-ylsulfanyl)propanamido]alkanoates and N-Alkyl 3-((3-Phenyl-quinoxalin-2-yl)sulfanyl)propanamides. (n.d.). ACS Publications. [Link]

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Cross-validation of analytical results for novel carboxamide compounds

An In-Depth Guide to the Cross-Validation of Analytical Results for Novel Carboxamide Compounds

Authored by: A Senior Application Scientist

Introduction: The Critical Role of Carboxamides and the Imperative for Rigorous Analytical Validation

The carboxamide functional group is a cornerstone of modern medicinal chemistry, present in a vast array of pharmaceuticals due to its unique chemical properties, including metabolic stability and the ability to form key hydrogen bonds with biological targets. As researchers synthesize novel carboxamide-containing entities, establishing an unambiguous analytical profile is not merely a procedural step but a fundamental requirement for advancing a compound through the drug development pipeline. The objective is to demonstrate that the analytical procedure is suitable for its intended purpose[1][2].

This guide provides a framework for the robust cross-validation of analytical data for these novel compounds. We will move beyond siloed data generation and focus on creating a self-validating analytical system. By integrating orthogonal analytical techniques—methods that measure the same attribute through different physical or chemical principles—we can build a cohesive and trustworthy body of evidence for a compound's identity, purity, and structure. The use of orthogonal methods is crucial for ensuring the detection of impurities that might otherwise remain undetected[3][4][5]. This approach is grounded in the principles outlined by international regulatory bodies, which emphasize a lifecycle approach to analytical procedures[6][7].

The Strategy: A Triad of Orthogonal Analytical Pillars

Caption: High-level analytical workflow for a novel compound.

Pillar 1: Chromatographic Purity Assessment by High-Performance Liquid Chromatography (HPLC)

The first step in characterizing a new compound is to assess its purity. HPLC is the gold standard for this, separating the main compound from process-related impurities and degradation products.

Expertise & Experience: The "Why" Behind the Method

Developing a robust HPLC method is critical[8][9]. For novel carboxamides, which can range from moderately polar to highly lipophilic, a reverse-phase (RP-HPLC) approach is typically the most effective starting point[10]. The choice of a C18 column is standard due to its versatility. The key is to achieve a separation that is specific, linear, accurate, and precise, as mandated by ICH guidelines[11][12].

The mobile phase composition is optimized to ensure the main peak is sharp, symmetrical (tailing factor < 1.5), and well-resolved from any impurities. An acidic modifier like formic acid or trifluoroacetic acid is often added to the mobile phase to suppress the ionization of any acidic or basic functional groups, leading to better peak shape and reproducibility.

Experimental Protocol: Purity Determination by RP-HPLC

• System Preparation:

  • HPLC System: Agilent 1260 Infinity II or equivalent.

  • Column: Zorbax Eclipse Plus C18, 4.6 x 150 mm, 3.5 µm.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detector: UV-Vis Diode Array Detector (DAD) at 254 nm (or the λmax of the compound).

• Sample Preparation:

  • Accurately weigh ~10 mg of the novel carboxamide compound.

  • Dissolve in a suitable solvent (e.g., 50:50 Acetonitrile:Water) to a final concentration of 1 mg/mL.

  • Filter through a 0.45 µm syringe filter before injection.

• Chromatographic Run:

  • Injection Volume: 5 µL.

  • Gradient Program:

    • 0-2 min: 5% B

    • 2-15 min: 5% to 95% B

    • 15-18 min: 95% B

    • 18-18.1 min: 95% to 5% B

    • 18.1-22 min: 5% B (re-equilibration)

• Data Analysis:

  • Integrate all peaks.

  • Calculate purity using the area percent method: Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100.

Pillar 2: Identity and Impurity Profiling by Liquid Chromatography-Mass Spectrometry (LC-MS)

While HPLC provides a quantitative measure of purity, it doesn't confirm the identity of the main peak or the impurities. LC-MS is the quintessential tool for this, providing the molecular weight of the eluting compounds[4].

Expertise & Experience: The Power of Mass Confirmation

For a novel carboxamide, the primary goal is to confirm that the molecular weight of the main HPLC peak matches the theoretical mass of the target structure. Electrospray ionization (ESI) is typically used as it is a soft ionization technique suitable for the polar nature of many carboxamides[13]. We run this in both positive and negative ion modes, as the compound may ionize preferentially as [M+H]⁺ or [M-H]⁻. High-resolution mass spectrometry (HRMS), such as with a Q-TOF or Orbitrap instrument, is invaluable as it provides a highly accurate mass measurement, allowing for the confident determination of the elemental formula[13].

Experimental Protocol: LC-MS Confirmation

• System Preparation:

  • LC-MS System: Agilent 6545 Q-TOF or equivalent, coupled to an HPLC system.

  • Chromatography: Use the same column and mobile phase conditions as the HPLC Purity method to ensure peak correlation.

  • Ionization Source: ESI (Positive and Negative modes).

  • Mass Range: 100-1000 m/z.

  • Capillary Voltage: 3500 V.

  • Gas Temperature: 325°C.

• Sample Analysis:

  • Inject the same sample prepared for HPLC analysis.

• Data Analysis:

  • Extract the ion chromatogram for the theoretical mass of the target compound ([M+H]⁺ and/or [M-H]⁻).

  • Verify that this extracted peak co-elutes with the main peak observed in the UV chromatogram.

  • Examine the mass spectrum of the main peak to confirm the presence of the correct molecular ion.

  • For any significant impurities, analyze their mass spectra to gain clues about their potential structures (e.g., starting material, byproduct, or degradant).

Pillar 3: Definitive Structural Elucidation by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful technique for the unambiguous determination of a molecule's chemical structure[14]. It provides information about the chemical environment and connectivity of every atom in the molecule, serving as a definitive cross-validation of the proposed structure[15][16].

Expertise & Experience: Interpreting the Signals

For a novel carboxamide, a standard suite of NMR experiments is required.

• ¹H NMR: Confirms the presence and integration of all protons. The chemical shifts provide clues to their electronic environment.

• ¹³C NMR: Shows all unique carbon atoms in the structure.

• 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for assembling the molecular puzzle. COSY shows proton-proton couplings, while HSQC correlates protons to their directly attached carbons. HMBC is often the most informative, showing long-range correlations between protons and carbons, allowing the connection of different molecular fragments.

An unexpected duplication of NMR signals may indicate the presence of rotamers, which is common around amide bonds[17].

Experimental Protocol: NMR Structural Analysis

• Sample Preparation:

  • Dissolve 5-10 mg of the compound in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

  • Rationale: The choice of solvent is critical. DMSO-d₆ is often preferred for carboxamides as the amide N-H proton is less likely to exchange and will be visible in the ¹H spectrum.

  • Transfer the solution to a 5 mm NMR tube.

• Data Acquisition:

  • Spectrometer: Bruker Avance 400 MHz or higher.

  • Experiments:

    • ¹H (Proton)

    • ¹³C (Carbon)

    • DEPT-135 (to differentiate CH, CH₂, and CH₃ carbons)

    • ¹H-¹H COSY (Correlation Spectroscopy)

    • ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence)

    • ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation)

• Data Analysis:

  • Assign all proton and carbon signals to the proposed structure.

  • Confirm that all observed correlations in the 2D spectra are consistent with the structure.

  • Ensure there are no significant unassigned signals, which would suggest a major impurity or an incorrect structural assignment.

Pillar 4: Elemental Composition Verification

Elemental analysis provides a fundamental check on a compound's composition by determining the percentage by weight of carbon, hydrogen, nitrogen, and sulfur (CHNS)[18]. This technique is a cost-effective and reliable method to confirm the empirical formula derived from high-resolution mass spectrometry[19].

Expertise & Experience: The Foundational Check

The principle of elemental analysis is straightforward: the sample is combusted in a furnace, and the resulting gases (CO₂, H₂O, N₂, SO₂) are separated and quantified[20]. The results are then compared to the theoretical percentages calculated from the compound's elemental formula. For a pure compound, the experimental values should be within ±0.4% of the theoretical values. A significant deviation can indicate the presence of impurities (e.g., residual solvents, inorganic salts) or an incorrect elemental formula[21].

Experimental Protocol: CHNS Analysis

• System Preparation:

  • Analyzer: Elementar vario MICRO cube or equivalent.

  • Calibrate the instrument using a certified standard (e.g., Acetanilide).

• Sample Preparation:

  • Accurately weigh 1-2 mg of the finely ground, dried compound into a tin capsule.

• Data Acquisition & Analysis:

  • Analyze the sample in triplicate.

  • The instrument software will calculate the percentage of C, H, N, and S.

  • Compare the average experimental values to the theoretical values calculated for the proposed empirical formula.

Data Convergence: The Cross-Validation Matrix

The true power of this approach lies in comparing the results from each orthogonal technique. A single, consistent narrative must emerge.

Caption: The logic of cross-validating orthogonal analytical data.

Case Study: Hypothetical Compound CX-123

Let's assume our novel carboxamide, CX-123, has the proposed structure C₁₇H₁₈N₂O₄ and a theoretical molecular weight of 314.1267 g/mol .

Table 1: Cross-Validation Data Summary for CX-123

Analytical Technique	Parameter Measured	Expected Result	Experimental Result	Conclusion
RP-HPLC	Purity	>95%	99.6% (Area %)	Pass
LC-MS (HRMS)	[M+H]⁺ Mass	315.1340	315.1342	Pass (Δ 0.6 ppm)
¹H & ¹³C NMR	Structural Integrity	Spectrum matches proposed structure	All signals assigned, no major unknown peaks	Pass
Elemental Analysis	% Composition (C, H, N)	C: 64.96, H: 5.77, N: 8.91	C: 64.85, H: 5.81, N: 8.85	Pass (All within ±0.4%)

The data in Table 1 demonstrates a successful cross-validation. The high purity by HPLC is corroborated by the clean NMR spectrum. The accurate mass from LC-MS confirms the elemental formula, which is independently verified by the elemental analysis results. This convergence of data provides a high degree of confidence in the identity, purity, and structure of CX-123.

Conclusion

Cross-validation using orthogonal analytical methods is a robust, self-verifying system that is essential in modern drug development. It moves beyond simple data generation to a holistic confirmation of a molecule's analytical profile. By integrating chromatography (HPLC), mass spectrometry (LC-MS), NMR spectroscopy, and elemental analysis, researchers can build an unassailable data package. This rigorous, multi-faceted approach ensures data integrity, builds confidence in research findings, and is aligned with the expectations of regulatory bodies like the FDA and the principles of the ICH[6][7][22].

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A Comparative Guide to the Efficacy of Carboxamide Derivatives Against Diverse Cancer Cell Lines

Introduction: The Significance of the Carboxamide Scaffold in Oncology

The carboxamide functional group is a cornerstone in medicinal chemistry, recognized for its versatile role in drug design and development. Its presence in numerous clinically approved drugs underscores its importance. In the realm of oncology, carboxamide derivatives have emerged as a particularly promising class of compounds due to their ability to interact with a wide array of biological targets crucial for cancer cell proliferation and survival.[1][2][3] The structural versatility of the carboxamide moiety allows for the fine-tuning of physicochemical properties, enhancing target affinity and pharmacokinetic profiles.[3] This guide provides a comparative analysis of the cytotoxic efficacy of various carboxamide derivatives against different cancer cell lines, delves into their mechanisms of action, and offers detailed protocols for evaluating their anticancer potential.

Comparative Efficacy of Carboxamide Derivatives

The anticancer activity of carboxamide derivatives is often evaluated by determining their half-maximal inhibitory concentration (IC50), which represents the concentration of a compound required to inhibit the growth of 50% of a cancer cell population. The lower the IC50 value, the more potent the compound.

A study on N-substituted 1H-indole-2-carboxamides demonstrated significant and selective cytotoxic effects against a panel of human cancer cell lines.[1][3][4] The evaluation was performed using the MTT assay, a colorimetric method that assesses cell metabolic activity.[1][2] The results highlighted that certain derivatives exhibited potent and selective activity against specific cancer cell types. For instance, some compounds showed remarkable potency against leukemia (K-562) and colon cancer (HCT-116) cell lines, while displaying moderate activity against breast cancer (MCF-7) cells.[1][2][3][4] This differential activity underscores the importance of screening compounds against a diverse panel of cell lines to identify their optimal therapeutic niche.

Table 1: Comparative in Vitro Cytotoxicity (IC50, µM) of Selected N-substituted 1H-indole-2-carboxamide Derivatives

Compound	K-562 (Leukemia)	HCT-116 (Colon Cancer)	MCF-7 (Breast Cancer)	Normal Fibroblasts	Selectivity Index (SI) vs. K-562
Compound 12	0.33	>100	>100	>100	>303
Compound 14	0.61	>100	>100	>100	>164
Compound 4	0.61	>100	>100	>100	>164
Compound 10	>100	1.01	>100	>100	>99.4 (vs. HCT-116)

Data synthesized from Al-Najdawi et al. (2025).[1][2][3][4]

The selectivity index (SI), calculated as the ratio of the IC50 value for normal cells to that for cancer cells, is a critical parameter in drug development. A high SI value is desirable as it indicates a compound's ability to selectively target cancer cells while sparing normal, healthy cells. As shown in Table 1, compounds 12, 14, and 4 demonstrated exceptionally high selectivity for leukemia cells over normal fibroblasts.[1]

Mechanisms of Action: Targeting Key Oncogenic Pathways

The anticancer effects of carboxamide derivatives are often attributed to their interaction with key proteins involved in cancer cell signaling and proliferation. Molecular docking studies have suggested that these compounds can bind to the active sites of several important targets, including:

• Topoisomerases: These enzymes are crucial for DNA replication and repair. Their inhibition by carboxamide derivatives can lead to DNA damage and subsequent cell death.[1][2][3]

• PI3Kα (Phosphoinositide 3-kinase alpha): This is a key component of the PI3K/AKT/mTOR signaling pathway, which is frequently hyperactivated in cancer and plays a central role in cell growth, proliferation, and survival.

• EGFR (Epidermal Growth Factor Receptor): Overexpression or mutation of EGFR is common in various cancers and drives tumor growth. Carboxamide derivatives can act as EGFR inhibitors.[1][2][3]

The interaction of a carboxamide derivative with a target like the BCR-ABL fusion protein, a constitutively active tyrosine kinase responsible for chronic myeloid leukemia (CML), can inhibit downstream signaling pathways that promote cell proliferation and survival.[5]

Illustrative Signaling Pathway: BCR-ABL and Downstream Effectors

The following diagram illustrates the central role of the BCR-ABL oncoprotein in CML and highlights key downstream signaling pathways that are often targeted by kinase inhibitors.

Caption: The BCR-ABL fusion protein drives CML by activating multiple downstream pathways.

Experimental Protocols: Assessing In Vitro Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used, reliable, and sensitive colorimetric method for assessing the in vitro cytotoxic effects of chemical compounds.[6][7] The principle of the assay is based on the ability of mitochondrial dehydrogenases in viable cells to reduce the yellow, water-soluble MTT to a purple, insoluble formazan product.[6][8] The amount of formazan produced is directly proportional to the number of living cells.

Step-by-Step MTT Assay Protocol

This protocol is a self-validating system, including controls to ensure the reliability of the results.

• Cell Seeding:

  • Harvest and count the desired cancer cells. Ensure cell viability is above 90%.

  • Seed the cells in a 96-well microtiter plate at a predetermined optimal density (e.g., 1 x 10^4 cells/well).[8]

  • Include wells for "cell-free" blanks (media only) and "untreated" controls (cells with vehicle, e.g., DMSO).

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.[8]

• Compound Treatment:

  • Prepare a serial dilution of the carboxamide derivatives in the appropriate cell culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations.

  • Incubate the plate for a specified period, typically 48 or 72 hours, at 37°C in a 5% CO2 incubator.[8]

• MTT Addition and Incubation:

  • After the incubation period, carefully remove the treatment medium.

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well.[9]

  • Incubate the plate for an additional 1.5 to 4 hours at 37°C, allowing for the formation of formazan crystals.[8][10]

• Formazan Solubilization:

  • After incubation with MTT, carefully remove the MTT solution.

  • Add 100-130 µL of a solubilizing agent, such as Dimethyl Sulfoxide (DMSO), to each well to dissolve the formazan crystals.[8][10]

  • Gently shake the plate on an orbital shaker for about 15 minutes to ensure complete solubilization.[8]

• Absorbance Measurement:

  • Measure the absorbance of each well using a microplate reader at a wavelength of 492 nm or 570 nm.[8]

• Data Analysis:

  • Subtract the average absorbance of the "cell-free" blank wells from all other absorbance values.

  • Calculate the percentage of cell viability for each treatment concentration relative to the "untreated" control wells.

  • Plot the percentage of cell viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

MTT Assay Workflow Diagram

Caption: Standard workflow for assessing cell viability using the MTT assay.

Conclusion and Future Directions

Carboxamide derivatives represent a versatile and potent class of compounds in the landscape of anticancer drug discovery.[1][2][3] The data presented herein demonstrates their potential for high efficacy and selectivity against various cancer cell lines, particularly those of hematological and colon cancer origin. The ability of these compounds to interact with multiple, clinically relevant oncogenic targets provides a strong rationale for their continued development.[1][2][3]

Future research should focus on optimizing the structure-activity relationship to enhance potency and selectivity, particularly against solid tumors like breast cancer. Furthermore, transitioning the most promising candidates into in vivo models, such as xenograft studies, will be crucial to validate their in vitro findings and assess their pharmacokinetic and toxicological profiles. The integration of synthetic chemistry, biological assays, and computational modeling will undoubtedly accelerate the development of novel carboxamide-based anticancer agents.[1][2][3][4]

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A Comparative Guide to the Structure-Activity Relationship of Cycloalkylamide Derivatives as sEH Inhibitors

Introduction: The Therapeutic Promise of Targeting Soluble Epoxide Hydrolase

Soluble epoxide hydrolase (sEH) is a critical enzyme in the metabolic pathway of arachidonic acid, responsible for the hydrolysis of anti-inflammatory and vasodilatory epoxyeicosatrienoic acids (EETs) into their less active dihydroxyeicosatrienoic acid (DHET) counterparts.[1][2] By inhibiting sEH, the endogenous levels of beneficial EETs can be stabilized and increased, offering a promising therapeutic strategy for a host of conditions, including hypertension, inflammation, pain, and cardiovascular diseases.[3][4][5] Among the various classes of sEH inhibitors developed, cycloalkylamide derivatives have emerged as a particularly potent and promising class, demonstrating comparable potency to the well-studied urea-based inhibitors but with the potential for improved physicochemical properties such as solubility.[1][6]

This guide provides an in-depth analysis of the structure-activity relationships (SAR) of cycloalkylamide derivatives, offering a comparative look at how subtle molecular modifications influence inhibitory potency against human sEH. We will dissect the key structural components of this inhibitor class, present comparative experimental data, and provide a detailed protocol for assessing inhibitory activity, thereby equipping researchers and drug development professionals with the foundational knowledge to design the next generation of sEH inhibitors.

The Cycloalkylamide Pharmacophore: A Blueprint for Potency

The inhibitory action of cycloalkylamide derivatives is rooted in a specific pharmacophore that effectively docks into the active site of the sEH enzyme. This pharmacophore generally consists of three key regions: a cycloalkyl group, a central amide linker, and a substituted moiety that interacts with the catalytic residues of the enzyme. The central amide is a key modification from the more extensively studied urea-based inhibitors and can significantly improve physical properties.[1]

Caption: General pharmacophore model for cycloalkylamide sEH inhibitors.

Dissecting the Structure-Activity Relationship (SAR)

The potency of cycloalkylamide inhibitors is highly sensitive to the structural characteristics of each component of the pharmacophore. The following sections compare how modifications to these regions, supported by experimental data, impact inhibitory activity.

1. The Critical Role of the Cycloalkyl Group

The size and hydrophobicity of the cycloalkyl group, which occupies a hydrophobic pocket in the enzyme's active site, are paramount for achieving high potency.

• Ring Size: SAR studies have conclusively shown that a cycloalkyl ring of at least six carbons, such as a cyclohexane, is necessary to achieve reasonable inhibitory potency against human sEH.[7][8] Derivatives with smaller rings, like cyclopropane or cyclopentane, exhibit a dramatic loss of activity, with virtually no inhibition observed.[6][8]

• Hydrophobicity: Increasing the hydrophobicity on this side of the amide function dramatically improves inhibitory potency.[7][8] For instance, replacing a simple cyclohexane with a more lipophilic group like tetrahydronaphthalene can significantly boost the compound's effectiveness.[7] This suggests that extensive hydrophobic interactions in this region are a key driver for tight binding.

2. The Amide Linker: An Alternative to Urea

While many of the most potent sEH inhibitors feature a urea group to form crucial hydrogen bonds with catalytic residues (Tyr381, Tyr465, and Asp333), the amide linkage in cycloalkylamides serves as a viable and beneficial alternative.[9]

• Potency Comparison: Amide-based inhibitors can achieve a similar order of potency as the best urea-based inhibitors.[6] However, for human sEH, replacing a urea with an amide can sometimes lead to a modest decrease in inhibition potency (e.g., a 2.5-fold decrease in some series).[1]

• Physicochemical Advantages: A significant advantage of the amide function is the improvement of physical properties like solubility and melting point compared to their urea counterparts, which is a critical consideration for drug development.[1]

3. The Substituted Moiety: Fine-Tuning for High Affinity

The moiety on the other side of the amide bond is crucial for interacting with the catalytic triad of sEH and requires specific features to maximize potency.

• Polar Functional Groups are Key: A benzyl or aryl ring functionalized with a polar group is essential for high-potency inhibition.[7]

• Detrimental Substitutions: Conversely, a nonsubstituted benzyl, alkyl, or simple aryl structure in this position leads to a significant decrease in inhibitory potency.[7][8] This highlights the necessity of specific electrostatic or hydrogen-bonding interactions, mediated by a polar group, for effective binding.

Comparative Analysis of Cycloalkylamide Derivatives

To illustrate the SAR principles discussed, the table below compares the inhibitory potencies (IC50) of several representative cycloalkylamide derivatives against human sEH. The IC50 value represents the concentration of the inhibitor required to reduce the enzyme's activity by 50%.

Compound ID	Cycloalkyl Group	R-Group (Substituted Moiety)	IC50 (nM) for human sEH	Reference
1	Cyclopentyl	4-Trifluoromethoxybenzyl	> 10,000	[7]
2	Cyclohexyl	4-Trifluoromethoxybenzyl	28	[7]
3	Tetrahydronaphthyl	4-Trifluoromethoxybenzyl	8	[7]
4	Cyclohexyl	Benzyl	1,000	[7]
5	Cyclohexyl	4-Cyanobenzyl	13	[7]

Analysis of Comparative Data:

• Effect of Cycloalkyl Ring: The stark difference between Compound 1 (cyclopentyl, IC50 > 10,000 nM) and Compound 2 (cyclohexyl, IC50 = 28 nM) clearly validates the requirement for at least a six-membered ring for effective inhibition.[6][7]

• Effect of Hydrophobicity: The progression from Compound 2 (cyclohexyl, 28 nM) to Compound 3 (tetrahydronaphthyl, 8 nM) demonstrates that increasing the hydrophobicity of the cycloalkyl moiety enhances potency.[7]

• Effect of Polar Substitution: The comparison between Compound 4 (unsubstituted benzyl, 1,000 nM) and Compound 5 (4-cyanobenzyl, 13 nM) underscores the critical need for a polar group on the benzyl ring to achieve high-affinity binding.[7]

Experimental Protocol: High-Throughput sEH Inhibition Assay

To ensure the trustworthiness and reproducibility of SAR data, a robust and validated experimental protocol is essential. The following is a detailed, step-by-step methodology for a common fluorescence-based high-throughput screen used to determine the IC50 values of sEH inhibitors.[10][11]

Principle: This assay uses a substrate, such as (3-Phenyl-oxiranyl)-acetic acid cyano-(6-methoxy-naphthalen-2-yl)-methyl ester (PHOME), which is non-fluorescent.[12] Upon hydrolysis by sEH, it releases the highly fluorescent 6-methoxy-2-naphthaldehyde. An inhibitor will compete with the substrate for the enzyme's active site, leading to a reduction in the fluorescent signal.[12]

Caption: Workflow for a fluorescence-based sEH inhibition assay.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a stock solution of recombinant human sEH in a suitable buffer (e.g., 100 mM sodium phosphate, pH 7.4).

  • Prepare serial dilutions of the test cycloalkylamide inhibitors in DMSO.

  • Prepare a stock solution of the fluorescent substrate PHOME in a suitable solvent.

  • The positive control is a well-characterized sEH inhibitor like 12-(3-adamantan-1-yl-ureido)dodecanoic acid (AUDA).[13]

  • The negative control contains the enzyme and DMSO without any inhibitor.

• Assay Procedure (96-well plate format):

  • To each well, add a specific volume of buffer.

  • Add a small volume (e.g., 1 µL) of the inhibitor solution (or DMSO for controls) to the appropriate wells.

  • Add the sEH enzyme solution to each well to a final concentration optimized for the assay (e.g., 62.5 ng/mL).[12]

  • Pre-incubate the plate for 5 minutes at 30°C to allow the inhibitor to bind to the enzyme.[14]

• Reaction Initiation and Measurement:

  • Initiate the enzymatic reaction by adding the PHOME substrate to all wells to a final concentration of 10 µM.[12]

  • Incubate the plate for a fixed time (e.g., 40 minutes) at 30°C, protected from light.[12]

  • Measure the fluorescence intensity using a plate reader at an excitation wavelength of 330 nm and an emission wavelength of 465 nm.[13]

• Data Analysis:

  • Calculate the percent inhibition for each inhibitor concentration relative to the negative (0% inhibition) and positive (100% inhibition) controls.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a dose-response curve using appropriate software (e.g., GraphPad Prism).

Conclusion and Future Directions

The structure-activity relationship for cycloalkylamide sEH inhibitors is well-defined, providing a clear roadmap for rational drug design. The key takeaways are the necessity of a cyclohexyl or larger hydrophobic group, the advantageous physicochemical properties of the amide linker over the traditional urea, and the requirement for a polar-functionalized aromatic moiety for high-potency inhibition. While potent inhibitors have been developed, future research should focus on optimizing pharmacokinetic profiles, including metabolic stability and oral bioavailability, to translate these promising compounds into clinically successful therapeutics.[15] The continued exploration of novel cycloalkyl groups and diverse polar functionalities will be instrumental in developing next-generation sEH inhibitors for treating hypertension, inflammation, and beyond.

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• Hwang, S. H., et al. (2017). Soluble Epoxide Hydrolase as a Therapeutic Target for Pain, Inflammatory and Neurodegenerative Diseases. Pharmacology & Therapeutics, 181, 62–76. [Link]

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A Comparative Guide to the Biological Activity of Cyclohex-1-ene and Cyclohexanecarboxylic Acid Derivatives

In the landscape of medicinal chemistry, the cyclohexane scaffold serves as a versatile template for the development of novel therapeutic agents. The conformational flexibility of the six-membered ring allows for precise spatial orientation of functional groups, enabling targeted interactions with biological macromolecules. This guide provides an in-depth comparative analysis of the biological activities of two prominent classes of cyclohexane derivatives: those containing a cyclohex-1-ene moiety and those featuring a cyclohexanecarboxylic acid group. Our exploration will delve into their anticancer, anti-inflammatory, antimicrobial, and enzyme-inhibitory properties, supported by experimental data and detailed protocols to empower researchers in their drug discovery endeavors.

The Structural Nuance: A Tale of a Double Bond

The fundamental distinction between these two classes lies in the presence of a carbon-carbon double bond within the cyclohexene ring, which imparts a degree of planarity and alters the electronic properties compared to the saturated cyclohexanecarboxylic acid ring. This seemingly subtle structural variation can have profound implications for a molecule's biological activity, influencing its binding affinity to target proteins and its overall pharmacological profile.

Anticancer Activity: A Clash of Mechanisms

Both cyclohex-1-ene and cyclohexanecarboxylic acid derivatives have demonstrated promising anticancer properties, albeit often through different mechanisms of action.

Cyclohex-1-ene derivatives , particularly those with a cyclohexenone substructure, have been extensively studied for their cytotoxic effects against various cancer cell lines.[1] Their mechanism of action is frequently linked to the induction of apoptosis, the programmed cell death essential for tissue homeostasis.[1] Some derivatives have been shown to activate the caspase cascade, a family of proteases that execute the apoptotic program.[1]

Conversely, certain cyclohexanecarboxylic acid derivatives have exhibited anticancer activity through the inhibition of specific enzymes crucial for cancer cell survival and proliferation. For instance, some have been investigated as inhibitors of dipeptidyl peptidase IV, a potential therapeutic target in some cancers.[2]

Comparative Anticancer Activity Data

The following table summarizes the cytotoxic activity (IC50 values) of representative derivatives from both classes against various cancer cell lines.

Compound Class	Derivative	Cancer Cell Line	IC50 (µM)	Reference
Cyclohex-1-ene	(1R, 2R, 3S)-3-p-fluorobenzoyl-zeylenone (CA)	Glioblastoma (U251)	~5	[3][4]
Cyclohex-1-ene	2,6-bis-(4-nitrobenzylidene) cyclohexanone	Pulmonary Cancer	0.48	[5]
Cyclohex-1-ene	Ethyl 3,5-diphenyl-2-cyclohexenone-6-carboxylate derivative 21	Colon Cancer (HCT116)	Not specified, but inhibits clonogenicity at 20-40 µM	[1]
Cyclohexanecarboxylic Acid	Pygmaeocin B (rearranged abietane with a carboxyl group)	Colon Cancer (HT29)	6.69	[6]
Cyclohexanecarboxylic Acid	Precursor 13 (rearranged abietane with a carboxyl group)	Colon Cancer (HT29)	2.7	[6]

Expert Interpretation: The presence of the electron-withdrawing ketone in cyclohexenone derivatives often contributes to their reactivity and ability to induce cellular stress, leading to apoptosis. In contrast, the carboxylic acid moiety in the other class can act as a key binding feature for enzyme active sites. The choice of scaffold is therefore contingent on the desired therapeutic strategy: inducing widespread cell death or targeted enzyme inhibition.

Experimental Protocol: MTT Assay for Cytotoxicity

This protocol outlines the determination of the half-maximal inhibitory concentration (IC50) of a compound against a cancer cell line using the MTT assay.

Caption: Workflow for determining cytotoxicity using the MTT assay.

Detailed Steps:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate overnight.

• Compound Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO) and then create a series of dilutions in cell culture medium.

• Cell Treatment: Remove the overnight culture medium from the cells and add the compound dilutions. Include a vehicle control (medium with the same concentration of solvent) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: After incubation, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100-150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Anti-inflammatory Activity: Quenching the Fire

Inflammation is a complex biological response, and its dysregulation is implicated in numerous diseases. Both classes of compounds have shown potential in modulating inflammatory pathways.

Cyclohex-1-ene derivatives have been reported to exert anti-inflammatory effects by inhibiting the production of pro-inflammatory mediators such as nitric oxide (NO) and cytokines like tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).[7] Some derivatives achieve this by inhibiting the activation of the NF-κB signaling pathway, a key regulator of inflammation.[7]

Similarly, cyclohexanecarboxylic acid derivatives have demonstrated anti-inflammatory properties.[2] A comparative study on amidrazone derivatives revealed that while the presence of a double bond in the cyclohexene ring enhanced antiproliferative activity, saturation of the ring (as in cyclohexanecarboxylic acid derivatives) generally enhanced the inhibitory effect on TNF-α production.[7]

Comparative Anti-inflammatory Activity Data

Compound Class	Derivative	Assay	IC50 / % Inhibition	Reference
Cyclohex-1-ene	Amidrazone derivative 2f	TNF-α inhibition (100 µg/mL)	~81% inhibition	[7]
Cyclohex-1-ene	2,6-bisbenzylidenecyclohexanone derivative 8	NO inhibition	IC50 = 6.68 µM	[8]
Cyclohexanecarboxylic Acid	Amidrazone derivative 3a	TNF-α inhibition (10 µg/mL)	~35% inhibition	[7]
Cyclohexanecarboxylic Acid	Pygmaeocin B (rearranged abietane)	NO inhibition	IC50 = 33.0 ng/mL	[6]

Expert Interpretation: The data suggests that both scaffolds can be effectively functionalized to produce potent anti-inflammatory agents. The choice between a cyclohexene and a cyclohexanecarboxylic acid core may depend on the specific inflammatory target and the desired selectivity profile.

Experimental Protocol: LPS-Induced Cytokine Release Assay in PBMCs

This protocol describes the evaluation of a compound's ability to inhibit the release of pro-inflammatory cytokines from lipopolysaccharide (LPS)-stimulated peripheral blood mononuclear cells (PBMCs).

Caption: Workflow for LPS-induced cytokine release assay.

Detailed Steps:

• PBMC Isolation: Isolate PBMCs from fresh human blood using Ficoll-Paque density gradient centrifugation.

• Cell Plating: Resuspend the isolated PBMCs in complete RPMI medium and plate them in a 96-well plate at a density of 2 x 10^5 cells per well.

• Pre-treatment: Add various concentrations of the test compound to the wells and incubate for 1-2 hours.

• LPS Stimulation: Add LPS to a final concentration of 1 µg/mL to all wells except the negative control.

• Incubation: Incubate the plate for 18-24 hours at 37°C in a humidified incubator with 5% CO2.

• Supernatant Collection: Centrifuge the plate and carefully collect the supernatant.

• Cytokine Quantification: Measure the concentration of the desired cytokine (e.g., TNF-α, IL-6) in the supernatant using a commercially available ELISA kit, following the manufacturer's instructions.

• Data Analysis: Calculate the percentage of cytokine inhibition for each compound concentration compared to the LPS-stimulated control.

Antimicrobial Activity: Combating Pathogens

The emergence of antibiotic-resistant strains of bacteria and fungi necessitates the development of new antimicrobial agents. Both cyclohexene and cyclohexanecarboxylic acid derivatives have shown promise in this area.

Cyclohex-1-ene derivatives have demonstrated activity against a range of Gram-positive and Gram-negative bacteria, as well as some fungi.[2][7] The presence of various substituents on the cyclohexene ring can significantly influence the antimicrobial spectrum and potency.

Cyclohexanecarboxylic acid derivatives have also been reported to possess antimicrobial properties.[9] Some studies suggest that the lipophilicity of the cyclohexane ring can play a role in their ability to disrupt microbial membranes.

Comparative Antimicrobial Activity Data (MIC in µg/mL)

Compound Class	Derivative	S. aureus	E. coli	C. albicans	Reference
Cyclohex-1-ene	Amidrazone derivative 2c	64	>512	>512	[7]
Cyclohex-1-ene	Amidrazone derivative 2b	>512	256	>512	[7]
Cyclohexanecarboxylic Acid	N,N-dibenzyl-cyclohexane-1,2-diamine derivative	MIC values ranging from 0.0005-0.032 µg/mL against some strains	-	Promising activity	[10]
Cyclohexanecarboxylic Acid	Adamantyl based cyclohexane diamine derivative	Moderate to strong activity against MRSA	-	-	[11]

Expert Interpretation: The antimicrobial data highlights the broad potential of both scaffolds. The significant potency observed in some cyclohexanecarboxylic acid diamine derivatives suggests that the introduction of basic nitrogen atoms can be a key strategy for enhancing antibacterial and antifungal activity.

Experimental Protocol: Broth Microdilution for MIC Determination

This protocol details the determination of the Minimum Inhibitory Concentration (MIC) of a compound against a microbial strain.

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Detailed Steps:

• Compound Dilutions: In a 96-well microtiter plate, prepare serial two-fold dilutions of the test compound in a suitable microbial growth broth (e.g., Mueller-Hinton broth).

• Inoculum Preparation: Prepare a standardized suspension of the test microorganism equivalent to a 0.5 McFarland standard, and then dilute it to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.

• Inoculation: Add the microbial inoculum to each well of the microtiter plate. Include a growth control (broth with inoculum but no compound) and a sterility control (broth only).

• Incubation: Incubate the plate at the optimal temperature for the microorganism (e.g., 37°C for most bacteria) for 18-24 hours.

• Result Interpretation: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.

Enzyme Inhibition: A Targeted Approach

The specific and potent inhibition of enzymes is a cornerstone of modern drug discovery. Both cyclohexene and cyclohexanecarboxylic acid derivatives have been explored as inhibitors of various enzymes.

Cyclohex-1-ene derivatives , particularly cyclohexenones, have been shown to inhibit acetylcholinesterase (AChE), an enzyme involved in the breakdown of the neurotransmitter acetylcholine.[1] Inhibition of AChE is a therapeutic strategy for Alzheimer's disease.

Cyclohexanecarboxylic acid derivatives have been identified as inhibitors of diacylglycerol acyltransferase 1 (DGAT1), an enzyme involved in triglyceride synthesis, making them potential candidates for the treatment of obesity.[12]

Comparative Enzyme Inhibitory Activity

Compound Class	Derivative	Target Enzyme	IC50	Reference
Cyclohex-1-ene	Ethyl 3,5-diphenyl-2-cyclohexenone-6-carboxylate derivative 21	Acetylcholinesterase (AChE)	0.93 µM	[1]
Cyclohexanecarboxylic Acid	4-(5-phenylthiazole-2-carboxamido)cyclohexanecarboxylic acid derivative 9e	Diacylglycerol acyltransferase 1 (DGAT1)	14.8 nM	[12]

Expert Interpretation: This data showcases the versatility of the cyclohexane scaffold in targeting diverse enzyme families. The choice of the core structure and its substituents is critical for achieving high potency and selectivity for the desired enzyme target.

Experimental Protocol: Acetylcholinesterase Inhibition Assay (Ellman's Method)

This protocol describes a colorimetric assay to measure the inhibition of acetylcholinesterase.

Caption: Workflow for the acetylcholinesterase inhibition assay.

Detailed Steps:

• Reagent Preparation: Prepare solutions of phosphate buffer, DTNB (Ellman's reagent), acetylcholinesterase enzyme, and the test inhibitor at various concentrations.

• Plate Setup: In a 96-well plate, add buffer, the test inhibitor, and the AChE solution. Include a control with no inhibitor.

• Pre-incubation: Pre-incubate the plate at room temperature for 10-15 minutes to allow the inhibitor to interact with the enzyme.

• Reaction Initiation: Add the substrate, acetylthiocholine, to all wells to start the reaction.

• Absorbance Measurement: Immediately measure the change in absorbance at 412 nm over time using a microplate reader in kinetic mode.

• Data Analysis: Calculate the rate of reaction for each inhibitor concentration. Determine the percentage of inhibition relative to the control and plot a dose-response curve to calculate the IC50 value.

Mechanistic Insights: Signaling Pathway Modulation

Apoptosis Induction by Cyclohexenone Derivatives

Caption: Intrinsic apoptosis pathway induced by cyclohexenone derivatives.

NF-κB Pathway Inhibition

Caption: Inhibition of the NF-κB signaling pathway.

Conclusion

This comprehensive guide illuminates the diverse biological activities of cyclohex-1-ene and cyclohexanecarboxylic acid derivatives. The presence or absence of a double bond in the cyclohexane ring, coupled with various functional group substitutions, provides a rich chemical space for the design of novel therapeutic agents with anticancer, anti-inflammatory, antimicrobial, and enzyme-inhibitory properties. The provided experimental data and detailed protocols serve as a valuable resource for researchers in the field of drug discovery, enabling them to make informed decisions in the selection and evaluation of these promising molecular scaffolds. The continued exploration of these derivatives holds significant potential for the development of next-generation medicines.

References

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A Comparative Guide to Phenylcyclohexane and Phenylcyclopropane Carboxamides as CNS-Active Scaffolds

This guide provides an in-depth comparative analysis of two structurally distinct, yet pharmacologically related, classes of compounds: 1-(Phenylamino)cyclohexane-1-carboxamide and its analogs, versus derivatives of the phenylcyclopropane carboxamide scaffold. While both classes are explored for their potential to modulate central nervous system (CNS) targets, their core cycloalkane rings—a flexible six-membered cyclohexane versus a rigid three-membered cyclopropane—impart fundamentally different physicochemical and conformational properties. Understanding these differences is critical for researchers and drug development professionals aiming to design novel therapeutics with specific activity profiles.

We will dissect the structure-activity relationships (SAR), mechanisms of action, and relevant experimental protocols associated with these scaffolds, with a primary focus on their interaction with the N-methyl-D-aspartate (NMDA) receptor, a key target in neuropharmacology.[1][2]

Structural and Conformational Analysis: Flexibility vs. Rigidity

The foundational difference between these two compound families lies in their cycloalkane core, which dictates their three-dimensional shape and how they interact with biological targets.

The Phenylcyclohexane Scaffold

1-(Phenylamino)cyclohexane-1-carboxamide belongs to the broader arylcyclohexylamine class, which includes well-known NMDA receptor antagonists like phencyclidine (PCP) and ketamine.[1] The cyclohexane ring is not planar; it predominantly adopts a stable "chair" conformation to minimize steric strain.[3] This conformational flexibility allows the molecule to adopt various spatial arrangements of its phenyl and amino/amide substituents, which can be crucial for optimizing binding pocket interactions. The specific orientation of these groups (axial vs. equatorial) can significantly influence pharmacological activity.

The Phenylcyclopropane Scaffold

In contrast, phenylcyclopropane carboxamide derivatives are built upon a small, highly strained three-membered ring. This structure is inherently rigid and planar.[4] This rigidity eliminates the conformational ambiguity of the cyclohexane scaffold, presenting a well-defined orientation of substituents to a receptor. Such pre-organization can lead to higher binding affinity by reducing the entropic penalty upon binding. Furthermore, the unique electronic properties and metabolic stability of the cyclopropane ring are often exploited in medicinal chemistry to enhance a drug candidate's properties, including potency and brain permeability.[4]

Caption: Structural comparison of phenylcyclohexane and phenylcyclopropane scaffolds.

Pharmacological Profile: Targeting the NMDA Receptor

The over-activation of NMDA receptors is implicated in various neurological disorders, making them a critical target for therapeutic intervention.[5] Both phenylcyclohexane and phenylcyclopropane derivatives have been investigated as antagonists of this receptor.

Mechanism of Action at the NMDA Receptor

Arylcyclohexylamines are classic non-competitive NMDA receptor antagonists. They do not compete with the neurotransmitter glutamate or the co-agonist glycine/D-serine. Instead, they act as open-channel blockers, physically occluding the receptor's ion channel pore by binding to a site within it, often referred to as the "PCP site."[1][6] This mechanism is voltage-dependent, meaning the antagonist can only access its binding site when the channel is opened by agonist binding and membrane depolarization. Phenylcyclopropane derivatives have also been shown to function as NMDA receptor antagonists, suggesting a similar mechanism of action.[7]

Caption: Schematic of NMDA receptor binding sites.

Comparative Structure-Activity Relationships (SAR)

The potency and selectivity of these compounds are highly dependent on their chemical structure. Small modifications can lead to significant changes in their pharmacological profile.

For Phenylcyclohexane Derivatives:

• Phenyl Ring Substitution: Adding a methoxy group at the 3-position (e.g., 3-MeO-PCP) generally maintains or slightly reduces affinity for the NMDA receptor compared to PCP, whereas a 4-methoxy substitution can dramatically decrease affinity.[1]

• Amine/Amide Modification: Replacing the piperidine ring of PCP with other amines or an amide group, as in 1-(Phenylamino)cyclohexane-1-carboxamide, significantly alters lipophilicity and hydrogen bonding potential, which in turn affects binding affinity and off-target activities. The piperidine moiety is a common scaffold in CNS drugs due to its favorable pharmacokinetic properties.[8]

• Stereochemistry: The stereochemistry of substituents on the cyclohexane ring is critical. For instance, the (-)-trans isomer of 1-(1-phenyl-2-methylcyclohexyl)piperidine is significantly more potent than other isomers.[9]

For Phenylcyclopropane Derivatives:

• Rigid Scaffold: The cyclopropane ring's rigidity helps lock the molecule into an optimal conformation for binding, which can enhance potency.[4]

• Amide Substituents: The nature of the groups attached to the carboxamide nitrogen plays a key role in modulating activity. For example, (+/-)-(Z)-2-(Aminomethyl)-1-phenylcyclopropane-N,N-diethylcarboxamide (milnacipran) and its derivatives show activity as NMDA receptor antagonists.[7]

• Anticancer Activity: Beyond CNS applications, some 1-phenylcyclopropane carboxamide derivatives have been shown to inhibit the proliferation of leukemia cell lines, demonstrating the scaffold's versatility.[4][10]

Quantitative Pharmacological Data

The following table summarizes binding affinity data for representative compounds from both classes at the NMDA receptor. Lower Ki values indicate higher binding affinity.

Compound	Scaffold	Modification	NMDA Receptor Ki (nM)	Reference(s)
1-Phenylcyclohexylamine (PCA)	Phenylcyclohexane	Parent Amine	130	[1]
Phencyclidine (PCP)	Phenylcyclohexane	N-piperidine	5.7	[1]
3-MeO-PCP	Phenylcyclohexane	3-methoxy on phenyl, N-piperidine	20	[1]
4-MeO-PCP	Phenylcyclohexane	4-methoxy on phenyl, N-piperidine	1400	[1]
Milnacipran	Phenylcyclopropane	2-(aminomethyl), N,N-diethylcarboxamide	Active, specific Ki not provided	[7]

Key Experimental Protocols

To ensure the trustworthiness and reproducibility of pharmacological data, standardized, self-validating experimental protocols are essential. Below are detailed methodologies for key assays used to characterize these compounds.

Protocol: NMDA Receptor Radioligand Binding Assay

This assay quantifies the binding affinity of a test compound for the PCP site within the NMDA receptor ion channel.

Objective: To determine the inhibition constant (Ki) of a test compound by measuring its ability to displace a known radioligand, [³H]TCP, from rat brain membranes.[11]

Materials:

• Test compounds (e.g., 1-(Phenylamino)cyclohexane-1-carboxamide)

• [³H]1-[1-(2-thienyl)cyclohexyl]piperidine ([³H]TCP)

• Rat cortical membranes

• Assay Buffer: 5 mM Tris-HCl, pH 7.4

• Non-specific binding control: 10 µM PCP (unlabeled)

• 96-well filter plates and vacuum manifold

• Scintillation counter and cocktail

Procedure:

• Membrane Preparation: Homogenize rat cerebral cortex tissue in ice-cold buffer and centrifuge to isolate the membrane fraction. Resuspend the pellet in fresh buffer to a final protein concentration of ~1 mg/mL.

• Assay Setup: In a 96-well plate, add in order:

  • 50 µL of Assay Buffer

  • 50 µL of test compound at various concentrations (or vehicle for total binding, or 10 µM PCP for non-specific binding).

  • 50 µL of [³H]TCP (final concentration ~1-2 nM).

  • 50 µL of membrane preparation.

• Incubation: Incubate the plate at 25°C for 60 minutes with gentle agitation to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through the filter plate using a vacuum manifold. Wash the filters three times with 200 µL of ice-cold Assay Buffer to remove unbound radioligand.

• Quantification: Punch out the filters, place them in scintillation vials with scintillation cocktail, and count the radioactivity using a scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the log concentration of the test compound. Determine the IC₅₀ value (concentration of test compound that inhibits 50% of specific binding) using non-linear regression. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Workflow for the NMDA Receptor Radioligand Binding Assay.

Protocol: High-Throughput Calcium Flux Assay

This functional assay measures a compound's ability to antagonize NMDA receptor activation by monitoring changes in intracellular calcium concentration.[12]

Objective: To determine the functional potency (IC₅₀) of a test compound as an NMDA receptor antagonist.

Materials:

• HEK293 cells stably expressing NMDA receptor subunits (e.g., GluN1/GluN2B).

• Fluo-4 AM calcium indicator dye.

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• NMDA and Glycine (agonists).

• 384-well black-walled, clear-bottom plates.

• Fluorescent plate reader (e.g., FLIPR, FDSS).

Procedure:

• Cell Plating: Seed the NMDA receptor-expressing cells into 384-well plates and incubate overnight to form a confluent monolayer.

• Dye Loading: Remove the culture medium and add Fluo-4 AM dye solution to each well. Incubate for 60 minutes at 37°C.

• Compound Addition: Wash the cells with Assay Buffer. Add the test compound at various concentrations to the appropriate wells and incubate for 15-30 minutes.

• Fluorescence Measurement: Place the cell plate into the fluorescent plate reader.

  • Measure baseline fluorescence for 30 seconds.

  • Add a solution of NMDA (e.g., 100 µM) and Glycine (e.g., 30 µM) to all wells to stimulate the receptor.

  • Immediately measure the fluorescence signal for at least 3-5 minutes.

• Data Analysis: The increase in fluorescence intensity corresponds to the influx of calcium through the activated NMDA receptors. Calculate the percentage of inhibition for each concentration of the test compound relative to the control (agonist stimulation without antagonist). Plot the percentage of inhibition against the log concentration of the test compound and fit the data using a four-parameter logistic equation to determine the IC₅₀ value.

Conclusion and Future Perspectives

The comparative analysis of phenylcyclohexane and phenylcyclopropane carboxamides reveals a classic trade-off in medicinal chemistry: conformational flexibility versus structural rigidity.

• Phenylcyclohexane derivatives offer a flexible scaffold that can be extensively modified. Their SAR is well-established within the broader arylcyclohexylamine class, providing a solid foundation for designing new analogs. However, this flexibility can sometimes lead to off-target effects. The pharmacology of specific carboxamide derivatives like 1-(Phenylamino)cyclohexane-1-carboxamide remains under-explored, representing a clear avenue for future investigation.

• Phenylcyclopropane derivatives provide a rigid and conformationally defined scaffold. This can enhance potency and selectivity while improving metabolic stability.[4] The exploration of this chemical space is less mature than that of arylcyclohexylamines, suggesting significant potential for discovering novel compounds with unique therapeutic profiles, not only for CNS disorders but potentially for other indications like cancer.[10]

For researchers and drug developers, the choice of scaffold will depend on the specific therapeutic goal. If the aim is to fine-tune activity within a well-understood class, the phenylcyclohexane scaffold is a logical starting point. If the goal is to develop highly potent and selective agents with novel properties, the rigid phenylcyclopropane scaffold presents a compelling alternative. Future work should focus on the direct synthesis and head-to-head experimental comparison of these two classes to fully elucidate their therapeutic potential.

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A Comparative Analysis of the Antibacterial Efficacy of Novel Carboxamide Analogs and 4-Nitroquinoline N-Oxide

In the perpetual arms race against microbial pathogens, the quest for novel antibacterial agents with superior efficacy and unique mechanisms of action is paramount. This guide offers a comprehensive comparison of the antibacterial activity of a promising class of compounds, novel carboxamide analogs, against the well-characterized mutagenic agent, 4-nitroquinoline N-oxide (NQNO). This analysis is tailored for researchers, scientists, and drug development professionals, providing an in-depth examination of their antibacterial profiles, mechanistic underpinnings, and the experimental methodologies used for their evaluation.

Introduction: The Imperative for New Antibacterial Scaffolds

The rise of antibiotic resistance necessitates the exploration of new chemical entities that can circumvent existing resistance mechanisms. Carboxamide derivatives have emerged as a versatile scaffold in medicinal chemistry, with various analogs demonstrating potent antibacterial activity.[1][2] Their structural diversity allows for the fine-tuning of their biological activity, targeting various essential bacterial processes.

NQNO, a quinoline derivative, is a potent mutagen and carcinogen known to induce DNA damage in bacterial and eukaryotic cells.[3] While primarily utilized as a tool compound in cancer research, its DNA-damaging properties also confer antibacterial activity. Understanding the comparative efficacy and mechanisms of action of novel carboxamide analogs against a known DNA-damaging agent like NQNO provides valuable insights into their potential as therapeutic agents.

Comparative Antibacterial Activity: A Tale of Two Compound Classes

A direct comparison of the antibacterial potency of novel carboxamide analogs and NQNO reveals distinct activity profiles. While a head-to-head comparison of Minimum Inhibitory Concentration (MIC) values from a single study is ideal, the available literature necessitates a comparative analysis of data from different studies, a limitation that must be acknowledged.

One study synthesized novel carboxamide analogs of the natural product pseudane IX and its N-oxide, utilizing NQNO as a positive control in an agar diffusion assay. This qualitative assessment revealed that one of the novel carboxamide compounds exhibited a remarkably broad spectrum of antibacterial activity, comparable to that of NQNO.[4]

For a more quantitative, albeit indirect, comparison, we can examine MIC values from various studies against common Gram-positive (Staphylococcus aureus) and Gram-negative (Escherichia coli) pathogens.

Table 1: Comparative Minimum Inhibitory Concentration (MIC) Values of Carboxamide Analogs and NQNO

Compound Class	Specific Analog(s)	Staphylococcus aureus MIC (µg/mL)	Escherichia coli MIC (µg/mL)	Reference
Quinoxaline-5-carboxamides	Compounds with fluoro-substituted phenyl groups, cyclic and aliphatic chains	Moderate to Excellent Activity	Moderate to Excellent Activity	[2]
Quinoline-6-carboxamides	Various derivatives	Active	Active	[1]
2-Chloroquinoline-4-carboxamides	Various derivatives	Active	Active	[1]
Quinolinequinones	QQ1, QQ5, QQ6	1.22	>1250	[5]
4-Nitroquinoline N-oxide (NQNO)	N/A	Data not consistently reported in comparative antibacterial studies	Data not consistently reported in comparative antibacterial studies	N/A

Note: The antibacterial activity of quinoxaline-5-carboxamides was described as "moderate to excellent," but specific MIC values were not provided in the abstract. The MIC values for quinolinequinones highlight a significant difference in activity against Gram-positive and Gram-negative bacteria. The lack of consistent, direct comparative MIC data for NQNO underscores the need for further research in this area.

Unraveling the Mechanisms of Action: Diverse Strategies for Bacterial Inhibition

The antibacterial efficacy of carboxamide analogs and NQNO stems from their distinct interactions with essential bacterial cellular processes.

Carboxamide Analogs: A Multi-pronged Attack

The structural diversity of carboxamide analogs translates into a variety of antibacterial mechanisms:

• Inhibition of DNA Gyrase: Certain quinoline derivatives, which form the structural basis of many bioactive carboxamides, are known to inhibit bacterial DNA gyrase and topoisomerase IV. This action disrupts DNA replication and leads to bacterial cell death.[6]

• Cell Membrane Disruption: Some carboxamide analogs have been shown to interfere with the integrity of the bacterial cell membrane, leading to leakage of cellular contents and ultimately, cell lysis.[7]

• Targeting MmpL3: A number of arylcarboxamide derivatives have been identified as potential inhibitors of the mycobacterial membrane protein large 3 (MmpL3), which is essential for the transport of mycolic acids and the formation of the mycobacterial cell wall.[8]

NQNO: A Genotoxic Assault

The antibacterial action of NQNO is a direct consequence of its ability to induce significant DNA damage. This process is primarily mediated by:

• Generation of Reactive Oxygen Species (ROS): The metabolic activation of NQNO leads to the production of ROS, which can cause oxidative damage to DNA, proteins, and lipids.[9]

• Formation of DNA Adducts: The reactive metabolite of NQNO can form stable adducts with DNA bases, particularly guanine. These adducts distort the DNA helix, interfering with replication and transcription, and are highly mutagenic.[3]

Experimental Methodologies: A Guide to Assessing Antibacterial Activity

The determination of the antibacterial activity of novel compounds relies on standardized and reproducible experimental protocols. The broth microdilution method is a widely accepted technique for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Protocol: Broth Microdilution Method for MIC Determination

This protocol is based on the guidelines established by the Clinical and Laboratory Standards Institute (CLSI).

1. Preparation of Materials:

• Test compounds (novel carboxamide analogs and NQNO) dissolved in an appropriate solvent (e.g., DMSO).
• Bacterial strains (e.g., S. aureus ATCC 29213, E. coli ATCC 25922).
• Cation-adjusted Mueller-Hinton Broth (CAMHB).
• Sterile 96-well microtiter plates.
• Spectrophotometer.

2. Inoculum Preparation:

• Aseptically pick several colonies of the test bacterium from an agar plate and suspend them in sterile saline.
• Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).
• Dilute the adjusted inoculum in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

3. Serial Dilution of Test Compounds:

• Perform a two-fold serial dilution of the test compounds in CAMHB directly in the 96-well microtiter plate. The final volume in each well should be 100 µL.
• Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

4. Inoculation and Incubation:

• Add 100 µL of the prepared bacterial inoculum to each well (except the negative control), resulting in a final volume of 200 µL.
• Incubate the plates at 37°C for 18-24 hours.

5. Determination of MIC:

• After incubation, visually inspect the plates for bacterial growth (turbidity).
• The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the bacterium.

Diagram: Experimental Workflow for MIC Determination

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) using the broth microdilution method.

Mechanistic Pathways: A Visual Representation

The distinct mechanisms of action of carboxamide analogs and NQNO can be visualized through signaling pathway diagrams.

Diagram: Postulated Antibacterial Mechanisms of Carboxamide Analogs

Caption: Diverse antibacterial mechanisms of novel carboxamide analogs targeting essential bacterial functions.

Diagram: Antibacterial Mechanism of NQNO via DNA Damage

Caption: NQNO's antibacterial action is mediated by metabolic activation leading to extensive DNA damage.

Conclusion and Future Directions

Novel carboxamide analogs represent a promising and versatile class of antibacterial agents with diverse mechanisms of action that differ significantly from the genotoxic effects of NQNO. While direct comparative data remains somewhat limited, the available evidence suggests that specific carboxamide derivatives possess potent antibacterial activity, in some cases comparable to NQNO, particularly against Gram-positive pathogens.

Future research should focus on conducting direct, quantitative comparisons of the antibacterial activity of promising carboxamide analogs against NQNO and other standard antibiotics using standardized methodologies like the broth microdilution assay. Elucidating the precise molecular targets and signaling pathways for a wider range of carboxamide scaffolds will be crucial for optimizing their activity and overcoming potential resistance mechanisms. The continued exploration of this chemical space holds significant promise for the development of the next generation of antibacterial therapeutics.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1-(Phenylamino)cyclohexane-1-carboxamide

This guide provides a detailed, safety-first protocol for the proper disposal of 1-(Phenylamino)cyclohexane-1-carboxamide. As this is a specialized research chemical, specific regulatory disposal codes may not be explicitly listed. Therefore, this document synthesizes best practices from analogous chemical structures and authoritative guidance from regulatory bodies. The procedures outlined are designed to ensure the safety of laboratory personnel and maintain environmental compliance.

Hazard Assessment and Chemical Profile

• Cyclohexane Moiety : The cyclohexane component suggests the compound is a solid with low water solubility. While cyclohexane itself is flammable and an irritant, its properties are modified by the other functional groups.[1][2][3][4][5]

• Phenylamino (Aniline) Moiety : Aniline and its derivatives are often toxic and pose a significant environmental hazard, particularly to aquatic life. They can be absorbed through the skin and may cause irritation. This structural component is the primary driver for treating the compound as hazardous waste.

• Carboxamide Moiety : The carboxamide group is generally stable. However, under certain conditions (e.g., strong acids or bases), it can hydrolyze. A related compound, Cyclohexanecarboxamide, is known to cause skin, eye, and respiratory irritation.[6]

Based on this structural analysis, 1-(Phenylamino)cyclohexane-1-carboxamide should be handled as a hazardous substance with potential for irritation and environmental toxicity. All waste generated from its use must be considered hazardous.

Table 1: Physicochemical Properties of Structurally Related Compounds

Property	Cyclohexanecarboxamide	N-Phenylcyclohexanecarboxamide	Inferred Properties for 1-(Phenylamino)cyclohexane-1-carboxamide
Molecular Formula	C₇H₁₃NO	C₁₃H₁₇NO	C₁₃H₁₈N₂O
Molar Mass	127.18 g/mol [7][8]	203.28 g/mol [9]	218.30 g/mol
Appearance	White flakes[8][10]	Solid (likely)	White to off-white solid
Melting Point	186-188 °C[8]	Not available	High melting point solid
Water Solubility	Low	Low (predicted)	Low to negligible
Primary Hazards	Skin, eye, respiratory irritant[6][10]	Not available	Presumed skin/eye irritant, potential environmental hazard

Regulatory Framework: A Foundation of Compliance

In the United States, the Environmental Protection Agency (EPA) regulates chemical waste under the Resource Conservation and Recovery Act (RCRA).[11][12] Laboratory chemical waste is typically managed by an institution's Environmental Health and Safety (EHS) office, which operates under these federal and state regulations.[13][14]

A chemical waste is deemed hazardous if it exhibits at least one of four characteristics:

• Ignitability : Flash point < 140°F (< 60°C).

• Corrosivity : pH ≤ 2 or ≥ 12.5.

• Reactivity : Unstable, reacts violently with water, or generates toxic gases.

• Toxicity : Harmful when ingested or absorbed.

Given the phenylamino group, 1-(Phenylamino)cyclohexane-1-carboxamide waste should be managed as toxic hazardous waste . It is imperative to consult your institution's EHS department for specific local procedures and waste codes.[15]

Disposal Workflow: From Benchtop to Pickup

The following workflow provides a systematic approach to managing waste streams containing 1-(Phenylamino)cyclohexane-1-carboxamide. The primary principle is waste segregation to prevent dangerous reactions and ensure proper disposal pathways.

Caption: Disposal decision workflow for 1-(Phenylamino)cyclohexane-1-carboxamide.

Step-by-Step Disposal Protocols

Adherence to a standardized protocol is critical for safety and compliance. Always perform these steps in a well-ventilated area, preferably within a chemical fume hood.

Required Personal Protective Equipment (PPE):

• Standard laboratory coat

• Safety goggles (or safety glasses with side shields)

• Nitrile gloves (or other chemically resistant gloves)

Protocol 4.1: Solid Waste (Pure Compound and Residues)

• Designation : All unused, expired, or residual solid 1-(Phenylamino)cyclohexane-1-carboxamide is hazardous waste.

• Containment : Carefully transfer the solid waste into a designated, sealable, and chemically compatible container labeled "Hazardous Waste - Solid." A wide-mouth polyethylene or glass jar is recommended.

• Labeling : The container label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "1-(Phenylamino)cyclohexane-1-carboxamide"

  • The approximate quantity of waste

  • The date accumulation started

  • The primary hazards (e.g., "Toxic," "Irritant")

• Storage : Keep the waste container sealed at all times, except when adding waste. Store it in a designated satellite accumulation area away from incompatible materials.[16]

Protocol 4.2: Contaminated Materials (PPE, Weigh Boats, etc.)

• Segregation : Any item that has come into direct contact with the compound, such as gloves, weigh paper, pipette tips, and contaminated bench paper, must be disposed of as hazardous waste.

• Containment : Place these items in a dedicated, lined container or a heavy-duty plastic bag clearly marked "Hazardous Waste - Solid."

• Storage : Once the bag is full, seal it and place it in the main solid hazardous waste container or manage it as a separate waste stream as directed by your EHS office.

Protocol 4.3: Decontamination of Empty Containers

An "empty" container that held a hazardous chemical must be properly decontaminated before it can be disposed of as non-hazardous waste.[13]

• Initial Rinse : In a fume hood, rinse the empty container three times with a small amount of a suitable organic solvent (e.g., acetone, ethanol, or methanol). The solvent choice should be based on the compound's solubility and compatibility.

• Rinsate Collection : Crucially, collect all rinses as hazardous liquid waste. [13] Pour the rinsate into a designated "Hazardous Waste - Liquid (Non-Halogenated)" container. Never discard the rinsate down the drain.[3]

• Final Steps : Once triple-rinsed, allow the container to air dry completely in the fume hood.

• Disposal : Deface or remove the original chemical label. The clean, dry container can now be disposed of in the appropriate laboratory glass or plastic recycling bin.

Protocol 4.4: Liquid Waste (Solutions and Rinsate)

• Containment : Collect all liquid waste containing 1-(Phenylamino)cyclohexane-1-carboxamide, including the rinsate from container decontamination, in a sealable, chemically compatible container.

• Labeling : Label the container "Hazardous Waste - Liquid (Non-Halogenated)" and list all chemical components, including solvents, with their approximate percentages.

• Storage : Keep the container sealed and stored in the satellite accumulation area. Ensure secondary containment is used to mitigate potential spills.

The Rationale: Trust Through Scientific Causality

• Why Not Drain Disposal? The phenylamino group makes the compound and its potential degradation products toxic to aquatic organisms.[5] Standard wastewater treatment facilities are not equipped to remove such specialized research chemicals, leading to environmental contamination.

• Why Segregate Waste? Segregating solid, liquid, and contaminated PPE waste prevents unintended chemical reactions, protects waste handlers, and facilitates proper final disposal. For instance, mixing liquid waste with solid waste can create handling hazards and complicate the disposal process.[17]

• Why Incineration is the Likely Endpoint: The most common and effective disposal method for non-halogenated organic solids and liquids is high-temperature incineration at a licensed hazardous waste facility. This process ensures the complete destruction of the compound, converting it to carbon dioxide, water, and nitrogen oxides, thus preventing its release into the environment.[18]

By adhering to these scientifically grounded procedures, you not only comply with regulations but also actively participate in a culture of safety and environmental stewardship, building trust in our collective scientific practice.

References

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Cyclohexane Carboxamide, 97%.
• Chemius. (n.d.). Cyclohexane - Safety Data Sheet.
• ChemRxiv. (2021). Racemic alkylamides of trans-cyclohexane-β-amino acids surpass the gelation ability of their pure enantiomers.
• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 257030, N-Phenylcyclohexanecarboxamide.
• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 109146191, 1-N-cyclohexyl-4-N-[4-(dimethylamino)phenyl]cyclohexane-1,4-dicarboxamide.
• United Nations Office on Drugs and Crime. (n.d.). Disposal of Chemicals used in the Illicit Manufacture of Drugs.
• U.S. Environmental Protection Agency. (n.d.). Waste, Chemical, and Cleanup Enforcement.
• Carl ROTH. (2018). Safety Data Sheet: Cyclohexane.
• Vanderbilt University Medical Center. (2023). Laboratory Guide for Managing Chemical Waste.
• Carl ROTH. (n.d.). Safety Data Sheet: Cyclohexane.
• U.S. Environmental Protection Agency. (2019). Management of Hazardous Waste Pharmaceuticals.
• University of Pennsylvania. (n.d.). Laboratory Chemical Waste Management Guidelines.
• Cheméo. (n.d.). Chemical Properties of Cyclohexanecarboxamide (CAS 1122-56-1).
• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Cyclohexane.
• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: Cyclohexane.
• U.S. Environmental Protection Agency. (n.d.). Hazardous Waste.
• University of Oklahoma. (n.d.). Hazardous Waste - EHSO Manual 2025-2026.
• ChemBK. (2024). Cyclohexane carboxamide.
• National Science Teaching Association. (2024). Laboratory Waste Disposal Safety Protocols.
• Fisher Scientific. (n.d.). Safety Data Sheet: Cyclohexane.
• Synblock. (n.d.). 1-amino-N-[3-(dimethylamino)propyl]cyclohexane-1-carboxamide dihydrochloride.
• Wikipedia. (n.d.). United States Environmental Protection Agency.
• Acros Organics. (2009). Safety Data Sheet: Cyclohexane.
• Ace Waste. (n.d.). Properly Managing Chemical Waste in Laboratories.
• United Nations Office on Drugs and Crime. (n.d.). Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs.
• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 14283, Cyclohexanecarboxamide.
• GAIACA. (2022). How to Dispose of Chemical Waste in a Lab Correctly.
• U.S. Environmental Protection Agency. (2025). Regulations for Hazardous Waste Generated at Academic Laboratories.
• Stericycle. (2019). EPA & Hazardous Pharmaceutical Waste Management.

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